Copper-63

• CAS: 14191-84-5

Core Science & Biosynthesis

An In-depth Technical Guide to the Nuclear Properties of Copper-63

Audience: Researchers, Scientists, and Drug Development Professionals

Introduction

Copper-63 (⁶³Cu) is one of two stable isotopes of copper, comprising a significant portion of naturally occurring copper. Its unique nuclear properties make it a crucial nuclide in various scientific and medical fields. For researchers and professionals in drug development, a thorough understanding of ⁶³Cu is essential, particularly as it serves as a precursor for the production of medically significant radioisotopes like Copper-64 (⁶⁴Cu), which has profound applications in positron emission tomography (PET) imaging and targeted radiotherapy.[1][2][3] This guide provides a comprehensive overview of the core nuclear characteristics of Copper-63, details the experimental methodologies used to determine these properties, and illustrates key relationships and workflows through detailed diagrams.

Core Nuclear Properties

The fundamental nuclear characteristics of Copper-63 are well-defined and have been determined through various experimental techniques. These properties are summarized in the tables below for clarity and ease of comparison.

General and Mass Properties

This table outlines the fundamental identifiers and mass characteristics of the ⁶³Cu nucleus.

Property	Value
Symbol	⁶³Cu
Proton Number (Z)	29
Neutron Number (N)	34
Natural Abundance	69.15(15) %[4]
Atomic Mass	62.929597 g/mol [5]
Mass Excess	-65.579531 MeV[6]
Binding Energy per Nucleon	8.752134 MeV[6]
Stability	Stable[5][7]
Half-life	Stable[8]

Spin and Electromagnetic Properties

This table details the quantum mechanical and electromagnetic properties of the ⁶³Cu nucleus, which are critical for techniques like Nuclear Magnetic Resonance.

Property	Value
Nuclear Spin (I)	3/2[5][7]
Parity	Negative (-)[6]
Magnetic Dipole Moment (μ)	+2.22369(13) μN[9]
Electric Quadrupole Moment (Q)	-0.220(15) barn[8][9]

Nuclear Magnetic Resonance (NMR) Properties

As a nucleus with a spin of I=3/2, ⁶³Cu is NMR-active.[7] Its quadrupolar nature results in broader signals, but it remains a valuable probe in materials science and chemistry.[10]

Property	Value
Gyromagnetic Ratio (γ)	7.1088 x 10⁷ rad T⁻¹ s⁻¹[8]
Resonance Frequency (ν₀)	11.3188 MHz at 1 T[8]
Relative Sensitivity (vs. ¹H)	0.09393[8]

Neutron Interaction Properties

The interaction of ⁶³Cu with neutrons is of paramount importance, particularly for its transmutation into the medical isotope ⁶⁴Cu.

Property	Value
Thermal Neutron Capture Cross-section (σ) for ⁶³Cu(n,γ)⁶⁴Cu	4.34 ± 0.06 barn[11]
Resonance Peak Region	Several hundred eV to 100 keV[12]

Experimental Protocols

The determination of the nuclear properties listed above relies on sophisticated experimental techniques. The following sections detail the methodologies for three key measurements.

Mass and Isotopic Abundance Determination: Mass Spectrometry

The precise atomic mass and natural abundance of Copper-63 are determined using mass spectrometry, most notably Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS).[13][14]

Methodology:

• Sample Preparation: A high-purity copper sample is dissolved, typically in nitric acid, to create an aqueous solution. For natural samples, this may involve complex digestion and chemical separation procedures to isolate copper from the matrix.[15]

• Internal Standardisation: A known quantity of another element with well-characterized isotopes (e.g., Gallium) can be added as an internal standard to correct for instrumental mass bias.[15]

• Nebulization and Ionization: The sample solution is introduced into the instrument via a nebulizer, creating a fine aerosol. This aerosol is then passed into a high-temperature (6000-8000 K) argon plasma, which ionizes the copper atoms.

• Ion Separation: The resulting ion beam, containing both ⁶³Cu⁺ and ⁶⁵Cu⁺ ions, is directed into a magnetic sector mass analyzer. The magnetic field deflects the ions according to their mass-to-charge ratio, spatially separating the lighter ⁶³Cu⁺ from the heavier ⁶⁵Cu⁺.

• Detection: The separated ion beams are simultaneously collected by multiple Faraday cup detectors. The ratio of the ion currents measured in the detectors provides a precise measurement of the ⁶³Cu/⁶⁵Cu isotope ratio.[16]

• Calibration: The measurements are calibrated against certified reference materials (CRMs) with known isotopic compositions to ensure accuracy and traceability.[16]

Nuclear Spin and Moment Determination: Nuclear Magnetic Resonance (NMR)

The nuclear spin, magnetic dipole moment, and electric quadrupole moment of ⁶³Cu are determined using Nuclear Magnetic Resonance (NMR) spectroscopy. Both ⁶³Cu and ⁶⁵Cu are NMR-active with a nuclear spin of 3/2-.[7]

Methodology:

• Sample Preparation: A sample containing copper(I) complexes is prepared. Copper(II) is paramagnetic and thus not suitable for NMR.[10] The sample is placed in a strong, uniform magnetic field (B₀).

• Nuclear Spin Alignment: In the magnetic field, the ⁶³Cu nuclear spins align either with or against the field, creating a net nuclear magnetization.

• Radiofrequency Pulse Application: A radiofrequency (RF) pulse is applied, which is tuned to the Larmor frequency of the ⁶³Cu nuclei. This pulse excites the spins, tipping the net magnetization vector.

• Signal Detection (Free Induction Decay): After the RF pulse, the nuclei relax back to their equilibrium state, precessing around the main magnetic field. This precession induces a current in a detector coil, which is recorded as a Free Induction Decay (FID) signal.

• Fourier Transformation: The time-domain FID signal is converted into a frequency-domain spectrum via a Fourier transform. The resulting spectrum shows peaks at the resonance frequencies of the ⁶³Cu nuclei.

• Data Analysis: The spin (I) is confirmed by the multiplicity of the signals under certain conditions. The precise frequency of the signal (chemical shift) provides information about the local chemical environment. The interaction of the electric quadrupole moment with local electric field gradients leads to significant line broadening, which can be analyzed to determine the magnitude of the quadrupole moment.[17][18]

Neutron Capture Cross-Section Determination: Neutron Activation Analysis (NAA)

The thermal neutron capture cross-section is a measure of the probability that a ⁶³Cu nucleus will capture a neutron. It is a critical parameter for producing ⁶⁴Cu and is commonly measured using the activation method.[11]

Methodology:

• Sample and Monitor Preparation: A precisely weighed, high-purity Copper-63 target is prepared. A flux monitor, such as a gold or cobalt foil with a well-known activation cross-section, is often co-irradiated.

• Irradiation: The target and monitor are placed in a known, stable thermal neutron flux, typically within a nuclear reactor.[11][19] The sample is irradiated for a specific duration. During irradiation, ⁶³Cu atoms capture neutrons via the ⁶³Cu(n,γ)⁶⁴Cu reaction.

• Cooling and Measurement: After irradiation, the sample is removed and allowed to "cool" for a period to let short-lived interfering radioisotopes decay.

• Gamma-Ray Spectrometry: The activated sample is then placed in front of a high-purity germanium (HPGe) detector to measure the gamma rays emitted from the decay of the product nuclide, ⁶⁴Cu. ⁶⁴Cu has a half-life of 12.7 hours and decays via positron emission, electron capture, and beta decay, but the annihilation photons at 511 keV or the 1345 keV gamma-ray from the decay to ⁶⁴Ni are often used for quantification.[7][11][20]

• Cross-Section Calculation: The activity of the ⁶⁴Cu produced is calculated from the measured gamma-ray counts, correcting for detector efficiency, decay time, and gamma-ray intensity. The neutron capture cross-section is then derived using the known neutron flux (determined from the monitor foil), the number of ⁶³Cu target atoms, and the measured activity of ⁶⁴Cu.

Visualizations: Workflows and Relationships

The following diagrams, rendered using the DOT language, illustrate key concepts related to the properties and applications of Copper-63.

Caption: Workflow for Neutron Activation Analysis of ⁶³Cu.

Caption: Logical relationships of ⁶³Cu nuclear properties.

Caption: Pathway from ⁶³Cu to medical applications.

Applications in Research and Drug Development

While ⁶³Cu itself is stable, its role as a precursor to medically relevant radioisotopes is of immense interest to the scientific and pharmaceutical communities.

• Production of Copper-64 (⁶⁴Cu): The most significant application of ⁶³Cu is its use as a starting material for the production of ⁶⁴Cu via neutron capture.[1][21] ⁶⁴Cu is an almost ideal "theranostic" radionuclide because its decay scheme includes both positron emission (β⁺) for PET imaging and beta-minus emission (β⁻) for targeted radiotherapy.[3][7][22] This dual capability allows for the development of single drug candidates that can be used for both diagnosing and treating diseases, particularly cancer.

• Production of Other Radioisotopes: ⁶³Cu is also used to produce other radioisotopes, such as Zinc-62 (⁶²Zn) and Copper-62 (⁶²Cu), which are positron emitters used in PET imaging.[21]

• Fundamental Research: As a stable isotope with a non-zero nuclear spin, ⁶³Cu is employed in NMR and Nuclear Quadrupole Resonance (NQR) studies to investigate the structure, bonding, and dynamics of copper-containing materials, including high-temperature superconductors and biological molecules.[21]

The ability to produce ⁶⁴Cu from abundant, natural ⁶³Cu provides a reliable and scalable pathway for the development of novel radiopharmaceuticals. Researchers in drug development leverage this by attaching ⁶⁴Cu to targeting vectors like peptides, antibodies, or small molecules, creating agents that can seek out specific disease markers (e.g., receptors overexpressed on cancer cells) for highly specific imaging and therapy.[23]

References

• 1. WebElements Periodic Table » Copper » isotope data [winter.group.shef.ac.uk]
• 2. Radiocopper in Radiopharmacy and Medical Use: Current Status and Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 3. openmedscience.com [openmedscience.com]
• 4. Atomic Weight of Copper | Commission on Isotopic Abundances and Atomic Weights [ciaaw.org]
• 5. Copper-63 | Cu | CID 42626467 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Isotope data for copper-63 in the Periodic Table [periodictable.com]
• 7. Isotopes of copper - Wikipedia [en.wikipedia.org]
• 8. Copper-63 - isotopic data and properties [chemlin.org]
• 9. www-nds.iaea.org [www-nds.iaea.org]
• 10. (Cu) Copper NMR [chem.ch.huji.ac.il]
• 11. tandfonline.com [tandfonline.com]
• 12. researchgate.net [researchgate.net]
• 13. An improved calibrated mass spectrometry for absolute copper isotope-ratio measurement using two strategies for mass bias correction factor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Frontiers | Copper Isotope Ratio Measurements of Cu-Dominated Minerals Without Column Chromatography Using MC-ICP-MS [frontiersin.org]
• 16. pubs.rsc.org [pubs.rsc.org]
• 17. Solid-state (63)Cu and (65)Cu NMR spectroscopy of inorganic and organometallic copper(I) complexes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Understanding Cu( i ) local environments in MOFs via 63/65 Cu NMR spectroscopy - Chemical Science (RSC Publishing) DOI:10.1039/D4SC00782D [pubs.rsc.org]
• 19. Comparison and statistical evaluation of neutron activation methodologies for the determination of gold in copper concentrate - Analytical Methods (RSC Publishing) DOI:10.1039/C4AY03054K [pubs.rsc.org]
• 20. Copper - Wikipedia [en.wikipedia.org]
• 21. buyisotope.com [buyisotope.com]
• 22. Radiopharmaceuticals Labelled with Copper Radionuclides: Clinical Results in Human Beings - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. pubs.acs.org [pubs.acs.org]

A Technical Guide to the Natural Abundance Ratio of Copper-63 and Copper-65

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the natural abundance ratio of copper's stable isotopes, 63Cu and 65Cu. It details the established isotopic abundances, the precise experimental protocols for their determination, and the critical role of standard reference materials in ensuring data accuracy and comparability. This document is intended to serve as a valuable resource for researchers, scientists, and professionals in drug development who require a foundational understanding of copper isotopics.

Quantitative Data on Copper Isotopic Abundance

The natural abundance of copper's two stable isotopes, 63Cu and 65Cu, has been a subject of meticulous measurement for decades. These values are fundamental in various scientific fields, from geochemistry to metallomics. The accepted abundances are a weighted average of numerous measurements performed on a variety of terrestrial samples.

Below is a summary of the key quantitative data related to the isotopic composition of copper.

Parameter	Value	Reference
Natural Abundance of 63Cu	69.17%	[1]
Natural Abundance of 65Cu	30.83%	[1]
63Cu/65Cu Isotopic Ratio	2.2440 ± 0.0021	[2][3][4]
Atomic Weight of Copper	63.546 amu	[5]
Mass of 63Cu	62.9396 amu	[5][6]
Mass of 65Cu	64.9278 amu	[5][6]

It is important to note that minor variations in the isotopic composition of copper can occur in some rare secondary minerals[2][3][4]. However, for the bulk of recoverable copper in the Earth's crust, the isotopic abundances are remarkably consistent[3][4].

Experimental Protocols for Isotopic Analysis

The determination of copper's isotopic abundance is primarily achieved through mass spectrometry. The following sections detail the methodologies for two prominent techniques: Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS) and Thermal Emission Mass Spectrometry (TIMS).

Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS)

MC-ICP-MS is a high-precision technique for isotopic analysis. The general workflow involves introducing a purified copper sample into an argon plasma, which ionizes the copper atoms. The resulting ions are then accelerated and separated based on their mass-to-charge ratio in a magnetic field, and the different isotopes are simultaneously detected by multiple collectors.

Sample Preparation:

• Digestion: Solid samples are first dissolved, typically in strong acids like nitric acid, to bring the copper into a liquid solution.

• Chromatographic Purification: To eliminate isobaric interferences (elements with isotopes of the same mass as copper) and matrix effects, the copper fraction is separated from the sample matrix using ion-exchange chromatography[7][8]. A common method involves a two-stage column protocol. The first stage uses a Cu-selective resin to separate copper from the bulk matrix, and the second stage employs a cation exchange resin for further purification[7].

Instrumental Analysis:

• Sample Introduction: The purified copper solution is introduced into the ICP-MS instrument, typically via a nebulizer that creates a fine aerosol.

• Ionization: The aerosol is transported into the high-temperature argon plasma (~6000-10000 K), where the copper atoms are efficiently ionized.

• Mass Analysis: The ions are extracted from the plasma and focused into a mass analyzer. A magnetic sector is used to separate the 63Cu+ and 65Cu+ ion beams.

• Detection: The separated ion beams are simultaneously measured by a series of Faraday cups (collectors).

• Mass Bias Correction: Instrumental mass bias, a phenomenon where lighter isotopes are transmitted more efficiently than heavier ones, must be corrected for. This is often achieved by using a standard-sample bracketing (SSB) technique, where the sample measurement is bracketed by measurements of a standard reference material with a known isotopic composition[7]. An internal standard, such as gallium (Ga) or zinc (Zn), can also be added to the sample and standard solutions to monitor and correct for instrumental drift[1][9].

Thermal Emission Mass Spectrometry (TIMS)

TIMS is another highly precise method for determining isotopic ratios. This technique involves placing a purified sample onto a metal filament, which is then heated to cause thermal ionization of the sample.

Sample Preparation:

• Purification: Similar to MC-ICP-MS, the copper sample must be chemically purified to remove other elements. Electrodeposition is a method that has been used to produce high-purity copper for TIMS analysis[2][3][4].

Instrumental Analysis:

• Sample Loading: A small amount of the purified copper solution is deposited onto a filament (e.g., rhenium or tantalum).

• Thermal Ionization: The filament is heated in a high-vacuum source chamber, causing the copper to evaporate and ionize.

• Mass Analysis and Detection: The resulting ions are accelerated, focused, and separated by their mass-to-charge ratio in a magnetic field before being detected.

• Calibration: To obtain an absolute isotopic abundance ratio, the mass spectrometer is calibrated using synthetic mixtures of known isotopic composition prepared from highly enriched (separated) isotopes of 63Cu and 65Cu[2][3][4].

Standard Reference Materials

To ensure the accuracy and inter-laboratory comparability of copper isotope data, Standard Reference Materials (SRMs) are essential. These are materials with a well-characterized and certified isotopic composition.

• NIST SRM 976: This has historically been the primary international reference material for copper isotopic measurements[10][11]. It is a high-purity copper metal disc.

• Other Reference Materials: Due to the limited availability of NIST SRM 976, other reference materials have been developed and characterized, such as ERM-AE633 and ERM-AE647[10][11]. Laboratory-specific in-house standards are also commonly used and are calibrated against the primary international standards[9].

Visualizations

The following diagram illustrates the generalized workflow for determining the isotopic abundance of copper using Multi-Collector Inductively Coupled Plasma Mass Spectrometry.

References

• 1. Frontiers | Copper Isotope Ratio Measurements of Cu-Dominated Minerals Without Column Chromatography Using MC-ICP-MS [frontiersin.org]
• 2. nvlpubs.nist.gov [nvlpubs.nist.gov]
• 3. Absolute Isotopic Abundance Ratio and the Atomic Weight of a Reference Sample of Copper - PMC [pmc.ncbi.nlm.nih.gov]
• 4. nistdigitalarchives.contentdm.oclc.org [nistdigitalarchives.contentdm.oclc.org]
• 5. brainly.com [brainly.com]
• 6. homework.study.com [homework.study.com]
• 7. A two-stage column protocol for the separation of Cu from geological materials and high-precision Cu isotopic analysis on a MC-ICP-MS - Journal of Analytical Atomic Spectrometry (RSC Publishing) [pubs.rsc.org]
• 8. A new separation procedure for Cu prior to stable isotope analysis by MC-ICP-MS - Journal of Analytical Atomic Spectrometry (RSC Publishing) [pubs.rsc.org]
• 9. Copper Isotope Ratio Measurements of Cu-Dominated Minerals Without Column Chromatography Using MC-ICP-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Copper Isotopic Reference Materials | Commission on Isotopic Abundances and Atomic Weights [ciaaw.org]
• 11. staff.ustc.edu.cn [staff.ustc.edu.cn]

Technical Guide to the Isotope Copper-63: Stability, Properties, and Application in Radiopharmaceutical Production

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

This document provides a comprehensive technical overview of the isotope Copper-63 (63Cu). Contrary to any assumptions of instability, 63Cu is a stable, naturally occurring isotope of copper. It does not undergo radioactive decay. This guide elucidates the fundamental physical and nuclear properties of 63Cu. Its primary significance in the fields of nuclear medicine and drug development lies in its role as a crucial starting material for the production of medically vital radioisotopes, namely Copper-64 (64Cu) and Copper-62 (62Cu). This whitepaper details the production methodologies for these key radioisotopes, their respective decay characteristics, and the subsequent generalized workflow for the formulation and quality control of the resulting radiopharmaceuticals.

Stability and Physical Properties of Copper-63

Copper-63 is one of two stable isotopes of copper, the other being Copper-65. It is the more abundant of the two, making up a significant portion of natural copper. As a stable isotope, 63Cu does not have a half-life or decay characteristics. Its nucleus does not spontaneously emit radiation.

The key physical and nuclear properties of Copper-63 are summarized in the table below for ease of reference.

Property	Value
Symbol	63Cu
Atomic Number (Z)	29
Mass Number (A)	63
Neutron Number (N)	34
Natural Abundance	~69.17%
Atomic Mass	62.929597 u
Nuclear Spin (I)	3/2
Half-life	Stable
Decay Mode	Not Applicable (Stable)

Role of Copper-63 in the Production of Medically Relevant Radioisotopes

While stable, Copper-63 is a critical precursor for the production of radioactive copper isotopes (radiocopper) that are instrumental in positron emission tomography (PET) imaging and targeted radionuclide therapy. The two most prominent radioisotopes produced from 63Cu are 64Cu and 62Cu.

Production of Copper-64 (64Cu)

Copper-64 is a highly versatile radioisotope due to its unique decay properties, which allow for both PET imaging and therapeutic applications. One common method for its production involves the irradiation of a Copper-63 target with thermal neutrons in a nuclear reactor.

Production of Copper-62 (62Cu)

Copper-62 is a short-lived positron emitter, making it suitable for rapid PET imaging studies, particularly in myocardial perfusion. It is typically obtained from a 62Zn/62Cu generator system. The parent radionuclide, Zinc-62 (62Zn), is produced in a cyclotron by bombarding a Copper-63 target with protons.

Decay Characteristics of Medically Relevant Radioisotopes from Copper-63

The following table summarizes the decay characteristics of 64Cu and 62Cu, which are produced from stable 63Cu.

Radioisotope	Half-life	Decay Mode(s) and Branching Ratios	Main Emissions (Energy)
Copper-64 (64Cu)	12.7 hours	β+ (Positron Emission): ~17.5% β- (Beta Emission): ~38.5% Electron Capture (EC): ~44.0%	β+: 0.653 MeV (max) β-: 0.580 MeV (max) γ: 1.346 MeV
Copper-62 (62Cu)	9.74 minutes	β+ (Positron Emission): ~98% Electron Capture (EC): ~2%	β+: 2.91 MeV (max)

Experimental Protocols

The production of radiopharmaceuticals is a multi-step process that must adhere to strict Good Manufacturing Practices (GMP). Below are generalized methodologies for the production of 64Cu and 62Cu from a 63Cu target, followed by a general workflow for radiopharmaceutical formulation.

Production of Copper-64 via 63Cu(n,γ)64Cu in a Nuclear Reactor

• Target Preparation: High-purity, natural copper oxide (CuO) or metallic copper, enriched in 63Cu if high specific activity is desired, is encapsulated in a suitable container, such as a quartz ampoule.

• Irradiation: The encapsulated target is placed in a nuclear research reactor with a high thermal neutron flux. The 63Cu nuclei capture thermal neutrons, transforming into 64Cu. The duration of irradiation depends on the reactor's neutron flux and the desired activity of 64Cu.

• Target Dissolution: Post-irradiation, the target is remotely handled in a hot cell. The irradiated CuO is dissolved in a minimal volume of hydrochloric acid (HCl).

• Purification: The resulting [64Cu]CuCl2 solution is purified to remove any metallic impurities. This is often achieved using ion exchange chromatography.

• Final Formulation: The purified [64Cu]CuCl2 is dissolved in a sterile, non-pyrogenic solution, typically water or saline, to prepare it for use as a radiopharmaceutical or for further radiolabeling.

Production of Copper-62 via a 62Zn/62Cu Generator

The production of 62Cu is a two-stage process involving the initial production of its parent, 62Zn.

• Target Preparation: A high-purity natural copper foil, which primarily consists of 63Cu, is used as the target material.

• Irradiation: The copper target is bombarded with a proton beam in a medical cyclotron. The 63Cu(p,2n)62Zn nuclear reaction produces the 62Zn parent radionuclide. The proton beam energy is optimized to maximize the yield of 62Zn while minimizing the production of impurities.

• Chemical Separation: After bombardment, the copper target is dissolved. The 62Zn is then chemically separated from the bulk copper target material, typically using anion exchange chromatography.

• Generator Assembly: The purified 62Zn is loaded onto a sterile chromatography column (the generator). The 62Zn adheres to the column material.

• Daughter Nuclide Ingrowth: The 62Zn on the column decays, producing its daughter nuclide, 62Cu. A state of transient equilibrium is reached where the activity of 62Cu is maximized.

• Elution ("Milking"): To obtain the 62Cu, a sterile eluent (e.g., a solution of NaCl and HCl) is passed through the generator column. The eluent selectively removes the 62Cu, leaving the parent 62Zn on the column to regenerate more 62Cu.

• Final Product: The eluted solution contains [62Cu]CuCl2, ready for immediate use in radiolabeling.

Generalized Protocol for Final Radiopharmaceutical Formulation and Quality Control

• Radiolabeling: The produced radionuclide (e.g., [64Cu]CuCl2) is reacted with a precursor molecule (a chelator conjugated to a targeting vector like a peptide or antibody) in a buffered solution. The reaction conditions (temperature, pH, time) are optimized for high radiochemical yield.

• Purification of the Radiopharmaceutical: The final radiolabeled compound is purified from unreacted radionuclide and other impurities, often using solid-phase extraction (SPE) cartridges or high-performance liquid chromatography (HPLC).

• Sterile Filtration: The purified radiopharmaceutical is passed through a 0.22 µm sterile filter into a sterile, pyrogen-free vial.

• Quality Control (QC) Testing: A sample of the final product undergoes a series of QC tests to ensure it is safe and effective for human administration. A summary of typical QC tests is provided in the table below.

Quality Control Test	Method(s)	Acceptance Criteria
Visual Inspection	Direct observation	Clear, colorless solution, free of particulate matter.
pH	pH meter or pH strips	Typically within a physiologically compatible range (e.g., 4.5 - 7.5).
Radionuclidic Identity	Gamma-ray spectroscopy, Half-life measurement	Characteristic gamma-ray peaks (e.g., 511 keV for positron emitters) and correct half-life.
Radionuclidic Purity	Gamma-ray spectroscopy (after decay of short-lived isotope)	Absence or specified low levels of other radioisotopes.
Radiochemical Purity	High-Performance Liquid Chromatography (HPLC), Thin-Layer Chromatography (TLC)	A high percentage (typically >95%) of the radioactivity is in the desired chemical form.
Chemical Purity	HPLC, Gas Chromatography (GC)	Levels of non-radioactive chemical impurities (e.g., precursor, solvents) are below specified limits.
Sterility	Incubation in growth media	No microbial growth. (Note: for short-lived isotopes, this is often a retrospective test).
Bacterial Endotoxins	Limulus Amebocyte Lysate (LAL) test	Endotoxin levels are below the established limit.

Visualizations of Production Pathways and Workflows

The following diagrams illustrate the key processes described in this guide.

Caption: Production of 64Cu from 63Cu and its subsequent decay pathways.

Caption: Production of 62Cu from 63Cu via a 62Zn/62Cu generator system.

Caption: Generalized workflow for GMP-compliant radiopharmaceutical production.

Unveiling Copper-63: A Technical Guide to its History, Discovery, and Applications

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the history and discovery of the Copper-63 isotope, providing a detailed overview for researchers, scientists, and professionals in drug development. We delve into the pioneering experiments that led to its identification, its fundamental nuclear properties, and its modern applications that are pivotal in scientific research and medicine.

A Legacy of Discovery: The Journey to Isolating Copper-63

The story of Copper-63 is intrinsically linked to the groundbreaking advancements in physics in the early 20th century, which unraveled the subatomic world and the nature of elements. The journey began with the conceptualization of isotopes and the invention of the mass spectrograph, a device that would forever change our understanding of atomic structure.

The concept of isotopes—atoms of the same element with different masses—was first proposed by radiochemist Frederick Soddy in 1913, based on his studies of radioactive decay chains.[1][2] However, it was the work of British physicist Francis William Aston that provided the first concrete evidence for the existence of isotopes in stable, non-radioactive elements.[3][4][5]

Working at the Cavendish Laboratory at the University of Cambridge, Aston developed the mass spectrograph in 1919.[3][4][6][7] This revolutionary instrument was capable of separating ions based on their mass-to-charge ratio, allowing for the precise measurement of atomic masses.[8] In 1921 , using his mass spectrograph, Aston identified the two stable isotopes of copper: Copper-63 and Copper-65.[9] This discovery was part of a broader series of investigations where he identified 212 naturally occurring isotopes, a monumental achievement that earned him the Nobel Prize in Chemistry in 1922.[3][8]

Prior to Aston's work, his mentor J.J. Thomson had, in 1912, observed two different parabolic tracks for neon ions, suggesting the existence of neon-20 (B78926) and neon-22.[9] This was the first experimental evidence for isotopes of a stable element. Thomson's apparatus, however, lacked the precision of Aston's subsequent invention. Aston's mass spectrograph utilized a method of velocity focusing, which produced sharp lines on a photographic plate, each corresponding to a specific isotope.[10][11]

Quantitative Data: Nuclear Properties of Copper-63

The following table summarizes the key nuclear properties of the Copper-63 isotope, providing essential data for researchers and scientists.

Property	Value
Natural Abundance	69.17%[12][13]
Atomic Mass	62.9295975 Da[5]
Nuclear Spin	3/2[1][12][13][14]
Parity	Negative (-)[1][14]
Magnetic Dipole Moment	+2.22369 µN[14]
Quadrupole Moment	-0.211 barn[5]
Binding Energy per Nucleon	8.752 MeV[1]
Stability	Stable[5]

Experimental Protocol: Aston's Mass Spectrograph (circa 1920s)

The discovery of Copper-63 was made possible by F.W. Aston's first mass spectrograph. The following is a detailed description of the experimental methodology he would have employed.

1. Ion Generation:

• A sample of a volatile copper compound, such as copper chloride, would be introduced into a discharge tube.

• An electrical discharge is passed through the low-pressure gas in the tube. This process ionizes the copper atoms, creating a beam of positively charged copper ions (Cu+).

2. Ion Acceleration and Collimation:

• The positive ions are then accelerated by a potential difference and passed through a series of narrow slits. This process creates a fine, collimated beam of ions.

3. Velocity Selection (Electric Field):

• The ion beam is directed through a uniform electric field between two parallel plates.

• The electric field deflects the ions according to their velocity and charge-to-mass ratio. Ions with a range of velocities will emerge from the electric field at slightly different angles.

4. Momentum Analysis (Magnetic Field):

• The dispersed ion beam then enters a uniform magnetic field, with the field lines perpendicular to the direction of the ion's travel.

• The magnetic field deflects the ions in a circular path. The radius of this path is dependent on the momentum and charge of the ion.

5. Focusing and Detection:

• Aston's crucial innovation was the arrangement of the electric and magnetic fields in such a way that ions with the same mass-to-charge ratio, but different initial velocities, are brought to a single focal point.

• A photographic plate is placed at this focal point.

• When the ions strike the photographic plate, they create a darkened line. Each line on the plate corresponds to a specific isotope, with its position indicating its mass. The intensity of the line is proportional to the abundance of the isotope.

By analyzing the positions and intensities of the lines on the photographic plate for the copper sample, Aston was able to determine the existence of two isotopes, Copper-63 and Copper-65, and their relative abundances.

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow of F.W. Aston's mass spectrograph used in the discovery of isotopes.

Caption: Workflow of Aston's Mass Spectrograph.

Modern Applications of Copper-63

While the discovery of Copper-63 was a landmark in fundamental physics, its applications today extend into critical areas of research and medicine, particularly relevant to drug development professionals.

• Production of Medical Radioisotopes: Copper-63 is a crucial starting material for the production of the radioisotope Copper-64 (Cu-64).[5][15] Cu-64 is a versatile radionuclide used in Positron Emission Tomography (PET) imaging for the diagnosis and staging of various cancers.[16][17][18][19] Its dual decay mode (positron emission and beta decay) also makes it a promising candidate for theranostics, an approach that combines diagnosis and therapy.[16]

• Cardiovascular Imaging: The radioisotope Copper-62, which can be produced from Copper-63, is used in PET imaging for myocardial perfusion imaging to assess blood flow to the heart muscle.[5]

• Metabolism and Disease Studies: Stable isotopes like Copper-63 are used as tracers in non-invasive studies of copper metabolism and its role in various diseases, including congenital disorders and gastrointestinal diseases.[15][20][21]

• Neutron Spectrum Measurement: In the field of nuclear engineering, Copper-63 is utilized for measuring neutron spectra.[5]

• High-Temperature Superconductivity Research: The isotope plays a role in studies of high-temperature superconductors.[5]

The ability to produce specific medical radioisotopes from Copper-63 underscores its importance in the development of targeted radiopharmaceuticals and advanced diagnostic imaging agents, making it a valuable tool for the scientific and medical communities.

References

• 1. Isotope data for copper-63 in the Periodic Table [periodictable.com]
• 2. History_of_mass_spectrometry [chemeurope.com]
• 3. Aston mass spectrograph is a device to measure atomic class 11 physics CBSE [vedantu.com]
• 4. Aston’s Mass Spectrograph.pdf [slideshare.net]
• 5. buyisotope.com [buyisotope.com]
• 6. How to Weigh an Atom: Francis W. Aston’s Mass Spectrograph - Lindau Nobel Laureate Meetings [lindau-nobel.org]
• 7. Aston's first mass spectrograph, c. 1919. | Science Museum Group Collection [collection.sciencemuseumgroup.org.uk]
• 8. Aston's mass spectrograph | Opinion | Chemistry World [chemistryworld.com]
• 9. Aston Builds the First Mass Spectrograph and Discovers Isotopes | Research Starters | EBSCO Research [ebsco.com]
• 10. uni-ulm.de [uni-ulm.de]
• 11. Making isotopes matter: Francis Aston and the mass-spectrograph [scielo.isciii.es]
• 12. Copper-63 - isotopic data and properties [chemlin.org]
• 13. Copper-63 | Cu | CID 42626467 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 14. www-nds.iaea.org [www-nds.iaea.org]
• 15. tracesciences.com [tracesciences.com]
• 16. openmedscience.com [openmedscience.com]
• 17. Biological applications of copper-containing materials - PMC [pmc.ncbi.nlm.nih.gov]
• 18. [PDF] Development of copper based drugs, radiopharmaceuticals and medical materials | Semantic Scholar [semanticscholar.org]
• 19. pubs.acs.org [pubs.acs.org]
• 20. Copper 63 Metal Isotope | EVISA's Materials Database [speciation.net]
• 21. americanelements.com [americanelements.com]

Theoretical Models of the Copper-63 Nucleus: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Copper-63 (⁶³Cu) nucleus, a stable isotope of copper with 29 protons and 34 neutrons, presents a fascinating case study in nuclear structure physics. Its proximity to the doubly magic Nickel-56 (⁵⁶Ni) core, with a closed proton shell at Z=28, makes it an ideal candidate for theoretical modeling. Understanding the arrangement and interaction of nucleons within ⁶³Cu is crucial for various applications, from nuclear astrophysics to the production of medical radioisotopes. This technical guide provides a comprehensive overview of the primary theoretical models used to describe the ⁶³Cu nucleus, supported by experimental data and methodologies.

Core Nuclear Properties of Copper-63

A foundational understanding of the intrinsic properties of the ⁶³Cu nucleus is essential before delving into complex theoretical models. These properties are experimentally determined and serve as benchmarks for the validity of theoretical predictions.

Property	Value
Atomic Mass	62.92959712(46) u[1]
Mass Excess	-65576.162 ± 1.435 keV[1]
Binding Energy	551381.251 ± 1.437 keV[1]
Spin and Parity	3/2⁻[2]
Magnetic Dipole Moment	+2.2259(4) μN[2]
Electric Quadrupole Moment	-0.220(15) barn[2]

Table 1: Fundamental properties of the Copper-63 nucleus.

Theoretical Frameworks for the Copper-63 Nucleus

The structure of the ⁶³Cu nucleus is primarily described by two key theoretical frameworks: the Shell Model, which provides a microscopic description, and Collective Models, which describe the nucleus in terms of collective motion.

The Nuclear Shell Model

The Nuclear Shell Model is a cornerstone of nuclear structure theory, postulating that nucleons (protons and neutrons) occupy quantized energy levels, or shells, within the nucleus, analogous to electron shells in an atom.[3] For ⁶³Cu, with 29 protons and 34 neutrons, the model considers a ⁵⁶Ni core (28 protons, 28 neutrons) as inert, with the valence nucleons occupying the orbitals outside this core.

The shell configuration for the 29 protons of ⁶³Cu is (1s₁/₂)², (1p₃/₂)⁴, (1p₁/₂)², (1d₅/₂)⁶, (2s₁/₂)², (1d₃/₂)⁴, (1f₇/₂)⁸, (2p₃/₂)¹. The 34 neutrons have a configuration of (1s₁/₂)², (1p₃/₂)⁴, (1p₁/₂)², (1d₅/₂)⁶, (2s₁/₂)², (1d₃/₂)⁴, (1f₇/₂)⁸, (2p₃/₂)⁴, (1f₅/₂)².[4] The crucial aspect for the low-energy structure of ⁶³Cu is the single valence proton in the 2p₃/₂ orbital and the six valence neutrons distributed among the 2p₃/₂, 1f₅/₂, and 2p₁/₂ orbitals.

Shell model calculations for ⁶³Cu typically involve a model space that includes the 1f₅/₂, 2p₃/₂, 2p₁/₂, and sometimes the 1g₉/₂ orbitals for the valence nucleons.[5] The interactions between these valence nucleons are described by an effective interaction, such as the f5pvh interaction.[6] The quality of the shell model predictions is highly dependent on the choice of the model space and the effective interaction.

Figure 1: Simplified schematic of the Shell Model applied to Copper-63.

Collective Models

Collective models treat the nucleus as a whole, focusing on its collective properties such as vibrations and rotations.[7][8] While ⁶³Cu is not a strongly deformed nucleus, collective excitations play a role in its structure. The core-particle coupling model, a type of collective model, describes the ⁶³Cu nucleus as a single proton coupled to the collective vibrations of the even-even ⁶²Ni core. The interaction between the valence proton and the vibrational core leads to a splitting of the single-particle energy levels.

Experimental Probes of the Copper-63 Nucleus

Theoretical models are validated and refined through comparison with experimental data. A variety of nuclear reactions are employed to probe the structure of ⁶³Cu.

Neutron Capture and Inelastic Scattering

Neutron-induced reactions are powerful tools for studying nuclear structure.

• (n, γ) Reactions: Radiative neutron capture on ⁶²Ni can populate excited states in ⁶³Cu. The subsequent gamma-ray emissions provide information about the energy levels and their decay properties. In a typical experimental setup, a pulsed neutron beam is produced, for instance, via the ⁷Li(p,n)⁷Be reaction using a Van de Graaff accelerator.[9] The gamma rays emitted from the ⁶³Cu target are detected using high-purity germanium (HPGe) detectors or scintillation detectors like NaI(Tl).[9][10] Time-of-flight techniques are often used to reduce background noise.[10]

• (n, n'γ) Reactions: Inelastic neutron scattering experiments involve bombarding a ⁶³Cu target with neutrons and detecting the de-excitation gamma rays from the excited ⁶³Cu nucleus. This provides information on the energies, spins, and parities of the excited states. The experimental setup is similar to that for (n,γ) reactions, often employing a Van de Graaff accelerator to produce monoenergetic neutrons and gamma-ray detectors to measure the emitted radiation.[10]

Figure 2: Generalized workflow for neutron-induced reaction experiments on Copper-63.

Photonuclear Reactions

Photonuclear reactions, such as (γ, n), provide complementary information about the nuclear structure, particularly the giant dipole resonance. These experiments typically use a bremsstrahlung gamma-ray beam generated from an electron linear accelerator.[11] The induced activity in the irradiated copper sample is then measured to determine the reaction cross-section.[11]

Comparison of Theoretical Predictions with Experimental Data

The ultimate test of any nuclear model is its ability to reproduce experimental observations. For ⁶³Cu, shell model calculations have been successful in predicting the low-lying energy levels.

Experimental Energy (keV)	Jπ	Shell Model Prediction (keV)
0	3/2⁻	0
669.7	1/2⁻	~670
962.1	5/2⁻	~960
1327.0	7/2⁻	~1330
1412.1	5/2⁻	-
1547.0	7/2⁻	-

Table 2: Comparison of experimentally observed low-lying energy levels of ⁶³Cu with shell model predictions.[5][12] (Note: Shell model predictions are approximate values from various calculations and may differ based on the specific model space and interaction used).

Figure 3: A logical diagram illustrating the interplay between theoretical modeling and experimental investigation of the Copper-63 nucleus.

Conclusion

The Copper-63 nucleus serves as an excellent laboratory for testing and refining our understanding of nuclear structure. The Shell Model provides a robust framework for describing its microscopic properties, particularly the low-lying excited states, by considering a single valence proton outside a nearly closed-shell core. Collective models offer complementary insights into the collective modes of excitation. A continued interplay between sophisticated theoretical calculations and precise experimental measurements using a variety of nuclear reactions will be essential for a complete and accurate picture of the ⁶³Cu nucleus. This knowledge is not only of fundamental scientific importance but also underpins applications in fields such as medicine and materials science.

References

• 1. atom.kaeri.re.kr [atom.kaeri.re.kr]
• 2. Copper-63 - isotopic data and properties [chemlin.org]
• 3. Nuclear shell model - Wikipedia [en.wikipedia.org]
• 4. quora.com [quora.com]
• 5. researchgate.net [researchgate.net]
• 6. dergipark.org.tr [dergipark.org.tr]
• 7. The Collective Model [www2.lbl.gov]
• 8. britannica.com [britannica.com]
• 9. researchgate.net [researchgate.net]
• 10. osti.gov [osti.gov]
• 11. csnsdoc.ihep.ac.cn [csnsdoc.ihep.ac.cn]
• 12. tandfonline.com [tandfonline.com]

A Technical Guide to the Research Applications of Stable Copper-63 and its Radioisotopic Products

For Researchers, Scientists, and Drug Development Professionals

Stable isotope Copper-63 (⁶³Cu), comprising approximately 69.2% of natural copper, serves as a foundational material for a spectrum of advanced research applications. While it has direct uses in materials science and as a metabolic tracer, its most significant role in the biomedical field is as a starting material for the production of medically-relevant copper radioisotopes. This guide provides an in-depth overview of the production pathways originating from ⁶³Cu, the application of its key radioisotope product, Copper-64 (⁶⁴Cu), in diagnostics and therapy, and detailed protocols for its use in a research setting.

Production of Medically Relevant Radionuclides from Copper-63

The primary biomedical application of stable ⁶³Cu is its use as a target material for producing radioactive isotopes. The most notable product is Copper-64 (⁶⁴Cu), a versatile radionuclide for Positron Emission Tomography (PET) imaging and targeted radiotherapy.

Reactor-Based Production of ⁶⁴Cu

Copper-64 can be produced in a nuclear reactor by irradiating enriched ⁶³Cu targets with thermal neutrons via the ⁶³Cu(n,γ)⁶⁴Cu reaction.[1] This method can generate large quantities of ⁶⁴Cu. However, a significant drawback is the resulting low specific activity, as the radioactive ⁶⁴Cu cannot be chemically separated from the bulk stable ⁶³Cu target material.[2] This makes the product unsuitable for labeling molecules that target receptors expressed in low concentrations.[3]

Cyclotron-Based Production of High Specific Activity ⁶⁴Cu

For applications requiring high specific activity, such as labeling targeted antibodies and peptides, ⁶⁴Cu is most commonly produced in a biomedical cyclotron.[4] The preferred nuclear reaction is ⁶⁴Ni(p,n)⁶⁴Cu, which involves bombarding a target of highly enriched Nickel-64 (⁶⁴Ni) with protons.[4][5][6] This process yields no-carrier-added ⁶⁴Cu that can be chemically separated from the nickel target, resulting in very high specific activity suitable for sensitive molecular imaging and therapeutic applications.[4][7]

Stable ⁶³Cu is also a precursor for the production of the Zinc-62/Copper-62 (⁶²Zn/⁶²Cu) generator system. Proton bombardment of ⁶³Cu can produce ⁶²Zn, which then decays to the short-lived PET isotope ⁶²Cu (T½ = 9.7 min).[8]

Core Research Applications of ⁶⁴Cu

The unique decay properties of ⁶⁴Cu (T½ = 12.7 h; β⁺ emission for PET; β⁻ and Auger electron emission for therapy) make it a quintessential "theranostic" radionuclide, enabling both diagnosis and therapy with the same element.[3][8][9]

PET Imaging in Oncology

Copper is essential for cancer cell proliferation and angiogenesis, and its uptake is often elevated in tumor cells, partly through the over-expression of the human copper transporter 1 (hCTR1).[8] This biological characteristic is exploited for cancer imaging.

• [⁶⁴Cu]CuCl₂: As a simple salt, copper(II) chloride labeled with ⁶⁴Cu is used to image tumors with high copper metabolism, such as prostate cancer, and has shown promise in differentiating cancerous lesions from healthy tissue.[9][10]

• Targeted Agents: ⁶⁴Cu is chelated to molecules that target specific cancer biomarkers. For example, [⁶⁴Cu]Cu-DOTATATE is used for high-resolution imaging of neuroendocrine tumors that overexpress somatostatin (B550006) receptors.[11] Another agent, [⁶⁴Cu]Cu-ATSM, is used to image hypoxic regions within tumors, which are often associated with resistance to therapy.[12]

Theranostic Applications

The "perfect pairing" of diagnostic ⁶⁴Cu with the therapeutic beta-emitting radioisotope Copper-67 (⁶⁷Cu, T½ = 61.8 h) forms a powerful theranostic platform.[13][14] Because the isotopes are chemically identical, the same targeting molecule (e.g., a DOTA-conjugated peptide or antibody) can be used for both imaging and therapy.[15][16] A PET scan with the ⁶⁴Cu-labeled agent can precisely map tumor locations and quantify receptor expression, allowing for patient selection and accurate dosimetry calculations before administering a therapeutic dose of the ⁶⁷Cu-labeled version of the same drug.[14][15][16]

Quantitative Data Summary

The following tables provide quantitative data on ⁶⁴Cu production, preclinical biodistribution of common ⁶⁴Cu-radiopharmaceuticals, and human radiation dosimetry.

Table 1: Comparison of Common ⁶⁴Cu Production Routes

Production Route	Target Material	Typical Yield	Specific Activity	Advantages	Disadvantages
⁶³Cu(n,γ)⁶⁴Cu [1][2]	Enriched ⁶³CuO	High (GBq-TBq)	Low (~2.4 TBq/g)[2]	High yield, uses stable copper target	Low specific activity, not separable from target

| ⁶⁴Ni(p,n)⁶⁴Cu [4][5][6] | Enriched ⁶⁴Ni | Moderate-High (GBq) | Very High (up to 121.5 GBq/µmol)[6] | High specific activity, pure product | Requires expensive enriched ⁶⁴Ni, cyclotron access |

Table 2: Selected Preclinical Biodistribution of ⁶⁴Cu-Radiopharmaceuticals (%ID/g)

Organ/Tumor	[⁶⁴Cu]CuCl₂ (PC-3 Tumor, 24h)[10]	[⁶⁴Cu]Cu-ATSM (EMT6 Tumor, 10 min)[12]	⁶⁴Cu-Nanoshells (Tumor, 46h, i.t.)[17]
Blood	~0.5	~0.5	~2.3
Liver	17.5 ± 3.9	~4.0	~1.5
Kidneys	~3.0	~1.5	~1.0
Tumor	~1.5	~1.0 (as %ID/organ)	6.28

%ID/g denotes percentage of injected dose per gram of tissue. Data are approximate values derived from published studies for comparison. i.t. = intratumoral injection.

Table 3: Human Radiation Dosimetry of [⁶⁴Cu]CuCl₂ in Healthy Volunteers [18][19]

Organ	Mean Absorbed Dose (μGy/MBq)
Liver (Critical Organ)	366 ± 87
Pancreas	114 ± 24
Upper Large Intestine Wall	108 ± 17
Lower Large Intestine Wall	95.8 ± 18.2
Kidneys	82.2 ± 13.5
Ovaries	62.1 ± 13.9
Red Marrow	52.8 ± 6.0
Testes	34.0 ± 2.6
Effective Dose (μSv/MBq)	56.5 ± 6.0

Data presented as mean ± standard deviation.

Key Experimental Protocols

Protocol 1: Production and Purification of High Specific Activity ⁶⁴Cu

This protocol outlines the cyclotron-based production of ⁶⁴Cu from an enriched ⁶⁴Ni target, a common method for obtaining high-quality radionuclide for research.[5][6]

• Target Preparation:

  • Electroplate 20-50 mg of highly enriched (>99%) ⁶⁴Ni onto a gold disk cathode from an aqueous Ni(NH₃)₆²⁺ solution.[5]

  • Perform the electrodeposition at a constant current (e.g., 15-25 mA) for 48-72 hours to achieve a uniform target layer.[5]

• Irradiation:

  • Irradiate the ⁶⁴Ni target in a biomedical cyclotron with a proton beam (e.g., 11-12.5 MeV).[5][6]

  • Use a beam current of 20-40 µA for 5-8 hours, depending on the desired final activity.[5][6]

• Chemical Separation and Purification:

  • After irradiation, dissolve the target material off the gold disk using 6 M HCl under heating.[5][20]

  • Load the resulting solution onto an AG 1-X8 anion exchange column pre-conditioned with 6 M HCl.[5]

  • Step 1 (⁶⁴Ni Elution): Elute the column with 6 M HCl to remove the enriched ⁶⁴Ni target material, which can be collected for recycling.[5]

  • Step 2 (Impurity Elution): Wash the column with 4 M HCl to elute radiocobalt impurities (e.g., ⁵⁷Co).[6]

  • Step 3 (⁶⁴Cu Elution): Elute the final, purified [⁶⁴Cu]CuCl₂ product from the column using 0.1 M to 1 M HCl.[5][6]

• Quality Control:

  • Determine radionuclidic purity using gamma spectroscopy to identify any contaminating radioisotopes.[6]

  • Measure the final activity in a dose calibrator.

  • Determine the specific activity by measuring the total copper mass (radioactive and stable) via methods like ICP-MS and dividing by the total activity.

Protocol 2: General Radiolabeling of a DOTA-conjugated Peptide with ⁶⁴Cu

This protocol provides a general workflow for labeling a peptide, such as DOTATATE, with the purified ⁶⁴Cu.

• Reagent Preparation:

  • Prepare a reaction buffer, typically 0.1 M sodium acetate (B1210297) or ammonium (B1175870) acetate, with a pH between 5.0 and 6.0.

  • Dissolve the DOTA-conjugated peptide in the reaction buffer to a concentration of approximately 1 mg/mL.

  • Neutralize the purified [⁶⁴Cu]CuCl₂ solution (in HCl) by adding the reaction buffer.

• Radiolabeling Reaction:

  • In a sterile reaction vial, add approximately 50-100 µg of the DOTA-peptide solution.

  • Add 100-500 MBq of the buffered [⁶⁴Cu]CuCl₂ solution to the vial.

  • Gently mix and incubate the reaction mixture at a controlled temperature, typically between 40°C and 95°C, for 15-30 minutes. The optimal temperature depends on the specific peptide's stability.

• Purification (if necessary):

  • After incubation, cool the reaction mixture.

  • If unchelated ⁶⁴Cu or other impurities are present, purify the radiolabeled peptide using a C18 Sep-Pak cartridge. The labeled peptide will be retained on the cartridge while free ⁶⁴Cu passes through. Elute the final product with an ethanol/water solution.

• Quality Control:

  • Determine the radiochemical purity (RCP) using radio-HPLC or radio-TLC.

  • The RCP should typically be >95% for research applications. The radio-TLC system can use a mobile phase like 0.1 M sodium citrate, where the labeled peptide remains at the origin (Rf=0) and free ⁶⁴Cu moves with the solvent front (Rf=1).

Visualized Workflows and Pathways

The following diagrams illustrate key processes related to the application of Copper-63 and its radioisotopic products.

Caption: Workflow for ⁶⁴Cu production and radiopharmaceutical synthesis.

Caption: Cellular uptake of ⁶⁴Cu in cancer cells via the hCTR1 transporter.

Caption: The Copper-64 / Copper-67 "perfect pair" theranostic concept.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. www-pub.iaea.org [www-pub.iaea.org]
• 4. Efficient production of high specific activity 64Cu using a biomedical cyclotron - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Production of copper-64 using a hospital cyclotron: targetry, purification and quality analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Copper-64: a real theranostic agent - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Biokinetic and dosimetric aspects of 64CuCl2 in human prostate cancer: possible theranostic implications - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. Diagnostic Value of Radiolabelled Somatostatin Analogues for Neuroendocrine Tumour Diagnosis: The Benefits and Drawbacks of [64Cu]Cu-DOTA-TOC - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Evaluation of 64Cu-ATSM in vitro and in vivo in a hypoxic tumor model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Technology - Copper-64 and Copper-67 - The Perfect Theranostic Pairing - Clarity [claritypharmaceuticals.com]
• 14. Recent Advances in 64Cu/67Cu-Based Radiopharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. pnas.org [pnas.org]
• 17. Effect of intratumoral administration on biodistribution of 64Cu-labeled nanoshells - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Biodistribution and radiation dosimetry of [64Cu]copper dichloride: first-in-human study in healthy volunteers - PMC [pmc.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. A purification system for 64Cu produced by a biomedical cyclotron for antibody PET imaging - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to the Spectroscopic Analysis of Copper-63 for Researchers and Drug Development Professionals

Introduction: Copper-63 (⁶³Cu) is one of two stable isotopes of copper, accounting for approximately 69.2% of its natural abundance.[1][2] Its unique nuclear properties make it a valuable subject of study and a critical component in various scientific and medical applications. For researchers in drug development and related fields, understanding the spectroscopic signature of ⁶³Cu is paramount for tracking metabolic pathways, characterizing metal-ligand interactions in novel therapeutics, and developing radiopharmaceuticals. This guide provides an in-depth overview of the key spectroscopic techniques used for the analysis of ⁶³Cu, presenting core data, experimental methodologies, and their applications.

Core Nuclear and Physical Properties of Copper-63

A foundational understanding of the nuclear properties of ⁶³Cu is essential for interpreting spectroscopic data. These intrinsic characteristics govern its behavior in various analytical environments.

Property	Value
Natural Abundance	69.15(15) %[3] (or 69.2%[1])
Atomic Mass	62.929597 g/mol [1]
Nuclear Spin (I)	3/2-[3][4]
Magnetic Dipole Moment (μ/μN)	+2.2259(4)[3]
Electric Quadrupole Moment (Q)	-0.220(15) barn[3]
Gyromagnetic Ratio (γ)	7.1088 × 10⁷ rad T⁻¹ s⁻¹[3]
Resonance Frequency (ν₀) at 1 T	11.3188 MHz[3]
Parent Nuclides	⁶³Zn, ⁶³Ni[3]

Nuclear Magnetic Resonance (NMR) Spectroscopy

⁶³Cu NMR is a powerful technique for probing the local chemical environment of copper(I) ions.[5] Copper in the +2 oxidation state is paramagnetic and therefore not observable by conventional NMR.[6] Both of copper's stable isotopes, ⁶³Cu and ⁶⁵Cu, are NMR active.[4][6] Although ⁶³Cu is generally preferred due to its higher natural abundance and greater sensitivity, its significant nuclear quadrupole moment often leads to broad spectral lines, which can be a major challenge.[4][6][7]

Key Principles and Challenges

• Quadrupolar Broadening: As a quadrupolar nucleus (I = 3/2), ⁶³Cu's interaction with local electric field gradients is a dominant relaxation mechanism, resulting in broad NMR signals.[6][7] This effect is particularly pronounced in asymmetric coordination environments.

• Sensitivity: Despite the broadening, ⁶³Cu is more sensitive than ⁶⁵Cu.[4][6]

• Chemical Shift Range: ⁶³Cu exhibits a very wide chemical shift range, making it sensitive to subtle changes in coordination and electronic structure.[6]

• Signal Sharpening: The use of specific ligands, such as carbon monoxide (CO), can dramatically sharpen ⁶³Cu NMR signals.[8][9] CO binding induces a paramagnetic shielding effect that not only sharpens the signal but also causes a large downfield shift, making the signal easier to detect and analyze.[8][9]

Quantitative NMR Data for Copper-63

Parameter	Value / Range	Context
Relative Sensitivity (vs. ¹H)	0.09393 (Constant H₀)[3]	Measures the intrinsic sensitivity of the nucleus.
Quadrupolar Coupling Constants (Cq)	22.0 to 71.0 MHz	For solid-state Cu(I) complexes in asymmetric environments.[7][10]
Chemical Shielding Anisotropies (CSA)	1000 to 1500 ppm	Observed in some solid-state Cu(I) complexes.[7][10]
Spectral Breadth (Solid-State)	760 kHz to 6.7 MHz	Dominated by quadrupolar interactions.[7][10]

Experimental Protocol: Solid-State ⁶³Cu NMR

Solid-state NMR is particularly useful for characterizing Cu(I) sites in materials where single-crystal X-ray diffraction is not feasible.[7]

Objective: To acquire high signal-to-noise (S/N) powder patterns of ⁶³Cu in solid copper(I) complexes.

Methodology:

• Sample Preparation: The solid copper(I) complex is packed into an appropriate NMR rotor. No specific solvent is required.

• Instrumentation: A high-field solid-state NMR spectrometer is used. Ultra-high fields (e.g., 28.2 T or 35.2 T) are exceptionally beneficial as they increase resolution and sensitivity by reducing the linewidth of the central transition.[5]

• Pulse Sequences: Due to the large quadrupolar interactions and broad spectra, standard cross-polarization magic-angle spinning (CP/MAS) experiments are often insufficient.[5] Instead, frequency-stepped Hahn-echo or Quadrupolar Carr-Purcell-Meiboom-Gill (QCPMG) pulse sequences are applied.[7][10]

• Data Acquisition: The spectrum is acquired by systematically stepping the transmitter frequency across the entire breadth of the powder pattern to excite all crystallite orientations relative to the external magnetic field.

• Data Processing and Simulation: The resulting spectra are processed and often simulated to extract key parameters like the quadrupolar coupling constant (Cq) and chemical shielding anisotropy (CSA). For complexes with ⁶³Cu-³¹P spin pairs, ³¹P CP/MAS NMR can be used to determine the sign of Cq and the orientation of the electric field gradient tensor.[7][10]

Workflow for Solid-State ⁶³Cu NMR Spectroscopy.

Electron Paramagnetic Resonance (EPR) Spectroscopy

EPR spectroscopy is a technique sensitive to paramagnetic species, making it ideal for studying Cu(II) complexes, which have an unpaired electron. While ⁶³Cu itself in its common +1 oxidation state is diamagnetic and EPR-silent, EPR provides critical information about the electronic structure and ligand coordination of the paramagnetic Cu(II) state. The presence of two copper isotopes (⁶³Cu and ⁶⁵Cu), both with a nuclear spin of I=3/2, leads to characteristic hyperfine splitting in the EPR spectrum.

Key Principles

• Hyperfine Coupling: The interaction between the unpaired electron and the ⁶³Cu nucleus (I=3/2) splits the EPR signal into a quartet (2nI + 1 = 211.5 + 1 = 4 lines).

• Isotopic Effects: Since natural copper contains both ⁶³Cu and ⁶⁵Cu, the EPR spectrum is a superposition of signals from both isotopes. These isotopes have slightly different magnetic moments, resulting in distinct hyperfine coupling constants (A) and potentially resolvable signals, especially in high-resolution spectra.[11][12]

Experimental Protocol: X-Band CW-EPR of a Cu(II) Complex

Objective: To characterize the coordination environment of a Cu(II) center in a complex.

Methodology:

• Sample Preparation: The Cu(II) complex is dissolved in a suitable solvent that forms a good glass upon freezing, such as dimethyl sulfoxide (B87167) (DMSO).[13] A typical concentration is around 200 μM.[13] The solution is then transferred to a standard EPR tube.

• Instrumentation: A 9-GHz (X-band) EPR spectrometer is commonly used.

• Data Acquisition:

  • The sample is flash-frozen in liquid nitrogen and placed inside the spectrometer's resonant cavity.

  • The temperature is maintained at a low value, typically 110 K, to reduce relaxation effects and obtain a well-resolved spectrum.[13]

  • The EPR spectrum is recorded under specific conditions. An example set of parameters includes:

    • Microwave Frequency: ~9.37 GHz[13]

    • Microwave Power: 20 mW[13]

    • Modulation Amplitude: 8 G[13]

• Data Analysis: The resulting spectrum is analyzed to extract the g-values and the copper hyperfine coupling constants (A), which provide detailed information about the geometry and electronic structure of the Cu(II) center.

Mass Spectrometry (MS) for Isotopic Analysis

Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS) is the state-of-the-art technique for high-precision measurement of isotope ratios, including ⁶⁵Cu/⁶³Cu. This is crucial for isotope tracer studies in drug metabolism, understanding the fate of copper-containing drugs, and investigating pathological conditions that alter copper homeostasis.[2]

Key Principles

• Isotopic Signature: The natural abundance ratio of ⁶³Cu to ⁶⁵Cu is approximately 69.17% to 30.83%.[14] This distinct signature allows for the identification of copper-containing compounds in complex matrices, such as biological samples.[15]

• Fractionation: Physical, chemical, and biological processes can slightly alter this ratio, an effect known as isotopic fractionation. Measuring these subtle shifts (expressed as δ⁶⁵Cu) can provide insights into ore-forming processes or biological pathways.[16]

Experimental Protocol: ⁶³Cu Isotope Analysis by LA-MC-ICP-MS

Laser Ablation (LA) coupled with MC-ICP-MS allows for direct in situ isotopic analysis of solid samples, such as tissue sections, avoiding the need for cumbersome sample dissolution and purification.[17] This is particularly valuable for imaging the distribution of copper isotopes in tumors versus healthy tissue.[17]

Objective: To spatially resolve the ⁶⁵Cu/⁶³Cu isotope ratio in a biological tissue sample.

Methodology:

• Standard Preparation: Matrix-matched standards are crucial for correcting instrumental mass fractionation. Gelatin standards, which simulate protein-rich biological material, are prepared by spiking a gelatin solution with a known copper isotope reference material (e.g., NIST SRM 976).[17]

• Sample Preparation: The biological tissue (e.g., a liver tumor slice) is prepared and mounted for laser ablation.

• Instrumentation: An LA-MC-ICP-MS system is used. The laser ablates a small portion of the sample, and the resulting aerosol is transported to the ICP-MS for ionization and isotopic analysis.

• Data Acquisition:

  • The analysis uses a sample-standard bracketing protocol, where measurements of the sample are bracketed by measurements of the reference standard (e.g., the prepared gelatin-Cu standard).[16][17]

  • The ⁶³Cu and ⁶⁵Cu ion beams are measured simultaneously in different Faraday cups.

  • Background measurements are taken between samples to avoid memory effects.[17]

• Data Processing:

  • Raw isotope data is corrected for background effects.

  • Instrumental mass bias drift is corrected using the bracketing standards.[17]

  • Data is filtered based on quality control criteria, such as the standard deviation of the measured ratio and the drift between bracketing standards.[17]

  • The final results are typically expressed in delta notation (δ⁶⁵Cu) relative to the NIST SRM 976 standard.

Workflow for in situ ⁶³Cu Isotope Analysis by LA-MC-ICP-MS.

Applications in Drug Development and Medical Research

The stable ⁶³Cu isotope serves as a crucial starting material for the production of medically important copper radioisotopes, which are increasingly used in nuclear medicine for both diagnostics and therapy.[18][19]

Production of Copper Radioisotopes

• Copper-64 (⁶⁴Cu): This is the most versatile copper radioisotope, with applications in both PET imaging (via β⁺ decay) and targeted radiotherapy (via β⁻ decay).[20][21] It can be produced from ⁶³Cu via the ⁶³Cu(n,γ)⁶⁴Cu reaction in a nuclear reactor or, more commonly for high purity, from other enriched targets like ⁶⁴Ni or ⁶⁴Zn.[20] ⁶³Cu itself can also be used for the production of ⁶⁴Cu.[18][19]

• Copper-62 (⁶²Cu): This is a short-lived positron emitter used in PET imaging, often for myocardial perfusion studies.[21] It can be produced from ⁶³Cu.[19]

• Zinc-62 (⁶²Zn): ⁶³Cu is used as a target material for the production of ⁶²Zn, which serves as the parent nuclide in ⁶²Zn/⁶²Cu generators that provide a convenient source of ⁶²Cu for clinical use.[19][21]

The development of drugs and chelating agents that can securely bind these copper isotopes is a major focus of radiopharmaceutical research.[22] Spectroscopic analysis of the non-radioactive ⁶³Cu-ligand complexes is a vital first step in characterizing these agents before radiolabeling.

Logical Flow from ⁶³Cu to Radiopharmaceutical Applications.

References

• 1. Copper-63 | Cu | CID 42626467 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. The Copper Radioisotopes: A Systematic Review with Special Interest to 64Cu - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Copper-63 - isotopic data and properties [chemlin.org]
• 4. Isotopes of copper - Wikipedia [en.wikipedia.org]
• 5. A focus on applying 63/65 Cu solid-state NMR spectroscopy to characterize Cu MOFs - Chemical Science (RSC Publishing) DOI:10.1039/D4SC90069C [pubs.rsc.org]
• 6. (Cu) Copper NMR [chem.ch.huji.ac.il]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. 63Cu NMR spectroscopy of copper(I) complexes with various tridentate ligands: CO as a useful 63Cu NMR probe for sharpening 63Cu NMR signals and analyzing the electronic donor effect of a ligand - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Solid-state (63)Cu and (65)Cu NMR spectroscopy of inorganic and organometallic copper(I) complexes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Detection of electron paramagnetic resonance signals from three different isotope combinations 63Cu/63Cu, 63Cu/65Cu and 65Cu/65Cu in stable dicopper(I) radical complexes - Journal of the Chemical Society, Faraday Transactions (RSC Publishing) [pubs.rsc.org]
• 12. Structure, EPR / ENDOR and DFT characterisation of a [Cu II (en) 2 ](OTf) 2 complex - Dalton Transactions (RSC Publishing) DOI:10.1039/C3DT51694F [pubs.rsc.org]
• 13. researchgate.net [researchgate.net]
• 14. Frontiers | Copper Isotope Ratio Measurements of Cu-Dominated Minerals Without Column Chromatography Using MC-ICP-MS [frontiersin.org]
• 15. researchgate.net [researchgate.net]
• 16. academic.oup.com [academic.oup.com]
• 17. Advancing Biomarker Research: In Situ Cu Isotope Analysis in Liver Tumors by LA-MC-ICP-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 18. WebElements Periodic Table » Copper » isotope data [webelements.com]
• 19. buyisotope.com [buyisotope.com]
• 20. The Development of Copper Radiopharmaceuticals for Imaging and Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Development of copper based drugs, radiopharmaceuticals and medical materials - PMC [pmc.ncbi.nlm.nih.gov]
• 22. pubs.acs.org [pubs.acs.org]

principles of Copper-63 nuclear magnetic resonance (NMR) spectroscopy

An In-depth Technical Guide to Copper-63 Nuclear Magnetic Resonance Spectroscopy

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the principles, experimental methodologies, and applications of Copper-63 Nuclear Magnetic Resonance (NMR) spectroscopy, a powerful tool for characterizing the local environment of copper(I) in various chemical and biological systems.

Core Principles of Copper-63 NMR Spectroscopy

Copper possesses two NMR-active isotopes, 63Cu and 65Cu, both of which are quadrupolar nuclei with a spin quantum number (I) of 3/2.[1][2] 63Cu is generally the preferred nucleus for NMR studies due to its higher natural abundance (69.2%) and greater sensitivity compared to 65Cu (30.8%).[1][2][3] However, 65Cu has a smaller electric quadrupole moment, which can result in slightly narrower spectral lines.[3]

The large electric quadrupole moment of the 63Cu nucleus is a dominant factor in its NMR spectroscopy. This moment interacts strongly with local electric field gradients (EFGs) at the nucleus, leading to significant spectral broadening.[1][4] Consequently, sharp 63Cu NMR signals are typically only observed for copper(I) complexes in environments with high symmetry, such as tetrahedral or linear geometries, where the EFG is minimized.[4] Copper(II) is paramagnetic, which causes extremely rapid relaxation and renders its signals too broad to be detected in conventional NMR experiments.[3] Therefore, 63Cu NMR is exclusively a tool for studying diamagnetic Cu(I) species.

The key interactions governing the 63Cu NMR spectrum are the Zeeman interaction, the quadrupolar interaction, and the chemical shift anisotropy (CSA). The large quadrupolar interaction often results in "ultra-wideline" spectra, which can be challenging to acquire.[1]

Quantitative Data in 63Cu NMR

The chemical shift of 63Cu is highly sensitive to its coordination environment, including the number and type of ligands, and the overall geometry of the complex. This sensitivity makes 63Cu NMR a valuable tool for characterizing the local structure of Cu(I) centers.

Table 1: Nuclear Properties of Copper Isotopes

Property	63Cu	65Cu
Natural Abundance (%)	69.2	30.8
Spin (I)	3/2	3/2
Gyromagnetic Ratio (γ) (10⁷ rad T⁻¹ s⁻¹)	7.1088	7.6104
Electric Quadrupole Moment (Q) (barn)	-0.220	-0.204
Relative Sensitivity (at const. field)	0.0939	0.0483
Source:[1][2]

Table 2: Representative 63Cu Chemical Shifts for Cu(I) Complexes

Coordination	Complex Type	Chemical Shift (ppm)	Reference
Two-coordinate	Linear Phosphine	+2.0 to +1.3 (anisotropic)	[5]
Three-coordinate	Trigonal Planar	~+100 to +200	[6]
Four-coordinate	Tetrahedral (N-ligands)	-90 to -107	[4][7]
Four-coordinate	Tetrahedral (P-ligands)	~+100 to +200	[6]
Four-coordinate	[Cu(CH₃CN)₄]⁺	-90	[3]
Four-coordinate	Cu(I) in MOFs	-70 to +450	[6]
Note: Chemical shifts are referenced to [Cu(CH₃CN)₄][ClO₄] at 0 ppm.

Table 3: 63Cu-31P Spin-Spin Coupling Constants

Complex Type	¹J(⁶³Cu, ³¹P) (Hz)
Linear bis(tribenzylphosphine)cuprate(I)	+2000 (parallel), +1300 (perpendicular)
[CuS₂C-Ph(PPh₃)₂]	~1000
[{CuS₂C-pT}₄(PPh₃)₂]	~1000
Source:[5][8]

Experimental Protocols

The acquisition of high-quality 63Cu NMR spectra, particularly in the solid state, requires specialized techniques to overcome the challenges of broad lineshapes.

Sample Preparation

Solution-State NMR:

• Solvent: Use high-purity, deuterated solvents. The presence of water or other coordinating species can significantly broaden the 63Cu signal.[4]

• Concentration: A concentration of approximately 0.1 M is often sufficient for Cu(I) complexes with relatively narrow lines.

• Purity: Ensure the sample is free of paramagnetic Cu(II) impurities, which can cause significant line broadening.[4]

Solid-State NMR:

• Sample Packing: The sample should be a fine, homogeneous powder. Careful packing into the NMR rotor is crucial to ensure stable magic-angle spinning (MAS).

• Rotor: Zirconia or silicon nitride rotors are commonly used.

Solid-State 63Cu NMR Spectroscopy

Due to the large quadrupolar interactions, static (non-spinning) experiments are often preferred for acquiring 63Cu NMR spectra.[1] High magnetic fields are advantageous as they reduce the second-order quadrupolar broadening, leading to narrower lines and increased sensitivity.[1]

Hahn-Echo and QCPMG Pulse Sequences: To acquire the full, undistorted lineshape of broad quadrupolar spectra, echo-based pulse sequences are employed. The Hahn-echo sequence (π/2 - τ - π - τ - acquire) is a fundamental technique.[9] For enhanced sensitivity, the Quadrupolar Carr-Purcell-Meiboom-Gill (QCPMG) sequence, which acquires a train of echoes, is often used.[9][10]

Typical Experimental Parameters for a Solid-State 63Cu Hahn-Echo Experiment:

• Spectrometer: A high-field solid-state NMR spectrometer (e.g., 9.4 T or higher).

• Probe: A wideline static probe.

• Pulse Sequence: Hahn-echo.

• π/2 Pulse Length: Calibrated for the 63Cu nucleus (typically a few microseconds).

• Inter-pulse Delay (τ): Kept as short as possible to minimize T₂ relaxation losses.

• Spectral Width: Sufficiently large to encompass the entire powder pattern (can be several MHz).

• Acquisition: Frequency-stepped acquisition is often necessary to cover the entire spectral width. This involves acquiring multiple spectra at different transmitter offsets and summing them.[9][10]

• Recycle Delay: Should be at least 1.3 times the T₁ relaxation time for quantitative measurements.

Visualizations

Logical Workflow for 63Cu NMR Analysis

The following diagram illustrates a typical workflow for the characterization of a Cu(I) complex using 63Cu NMR spectroscopy.

Caption: A flowchart outlining the key steps in a typical 63Cu NMR experiment, from sample preparation to spectral interpretation.

Signaling Pathway: Copper Trafficking

63Cu NMR, while not directly used to observe the 63Cu signal in large proteins due to broad lines, is instrumental in studying the binding and transfer of Cu(I) by monitoring the changes in the NMR spectra of other nuclei (e.g., ¹H, ¹⁵N) in the proteins upon copper binding. This has been crucial in elucidating copper trafficking pathways.[10][11]

The following diagram illustrates the transfer of Cu(I) from a copper chaperone to a target protein, a key process in cellular copper homeostasis.

Caption: A simplified diagram of Cu(I) transfer from a chaperone to a target protein, a process studied using NMR.

Applications in Research and Drug Development

• Characterization of Cu(I) Complexes: 63Cu NMR provides direct insight into the coordination number, geometry, and electronic structure of Cu(I) centers in synthetic complexes, including catalysts and materials.[1][6]

• Studies of Metal-Organic Frameworks (MOFs): Solid-state 63Cu NMR is used to probe the local environment of Cu(I) sites in MOFs, which is crucial for understanding their properties in applications such as gas storage and catalysis.[1][2]

• Biological Systems: While direct detection of 63Cu in large biomolecules is challenging, NMR studies of other nuclei are used to investigate copper binding to proteins and the mechanisms of copper trafficking by chaperones.[10][11] This is important for understanding diseases related to copper homeostasis, such as Menkes and Wilson's diseases.

• Drug Development: By providing detailed structural information about copper-binding sites in proteins, NMR can aid in the design of drugs that target these sites.

Challenges and Future Directions

The primary challenge in 63Cu NMR remains the significant line broadening due to the quadrupolar interaction.[1][4] Overcoming this challenge requires access to high magnetic fields and the development of advanced solid-state NMR techniques. The combination of experimental 63Cu NMR with quantum chemical calculations is a powerful approach for assigning spectra and extracting detailed structural and electronic information.[1] Future developments in instrumentation, such as ultra-high field magnets and more sophisticated pulse sequences, will continue to expand the applicability of 63Cu NMR spectroscopy to increasingly complex systems.

References

• 1. NMR structure and metal interactions of the CopZ copper chaperone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Understanding Cu(i) local environments in MOFs via63/65Cu NMR spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. (Cu) Copper NMR [chem.ch.huji.ac.il]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. NMR characterization of a Cu(I)-bound peptide model of copper metallochaperones: insights on the role of methionine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Solid-state (63)Cu and (65)Cu NMR spectroscopy of inorganic and organometallic copper(I) complexes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. An NMR study of the interaction between the human copper(I) chaperone and the second and fifth metal-binding domains of the Menkes protein - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Copper trafficking in biology: an NMR approach - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Interaction of the Copper-63 Nucleus with Magnetic Fields

Prepared for: Researchers, Scientists, and Drug Development Professionals

Introduction: The copper-63 (⁶³Cu) isotope, with a natural abundance of approximately 69.2%, is a crucial nuclide for investigations in chemistry, physics, and materials science.[1] As a metallic element, copper is vital in numerous biological processes and is a key component in a growing number of therapeutic agents and diagnostic tools.[2][3] Understanding the interaction of the ⁶³Cu nucleus with magnetic fields is fundamental to harnessing its properties as a sensitive probe for molecular structure, dynamics, and electronic environments.

This technical guide provides a comprehensive overview of the core principles governing these interactions, focusing on Nuclear Magnetic Resonance (NMR) and Nuclear Quadrupole Resonance (NQR) spectroscopy. It details the fundamental nuclear properties of ⁶³Cu, outlines experimental methodologies, and explores applications relevant to materials science and drug development.

Fundamental Nuclear Properties of Copper-63

The behavior of the ⁶³Cu nucleus in a magnetic field is dictated by its intrinsic quantum mechanical properties. Most notably, its nuclear spin (I) of 3/2 indicates that, in addition to a magnetic dipole moment, it possesses an electric quadrupole moment.[4][5] This dual nature gives rise to rich but often complex spectroscopic features. The key nuclear properties of ⁶³Cu are summarized in Table 1.

Property	Symbol	Value(s)	Reference(s)
Natural Abundance	-	69.15(15) %	[5]
69.17 %	[6][7]
69.2 %	[1]
Nuclear Spin	I	3/2	[1][4][5]
Magnetic Dipole Moment	µ	+2.2259(4) µN	[5]
+2.22329 µN	[6]
+2.43 µN	[8]
Gyromagnetic Ratio	γ	7.1088 x 10⁷ rad T⁻¹ s⁻¹	[5][9][10]
7.1117890 x 10⁷ rad T⁻¹ s⁻¹	[11]
11.3114(20) MHz/T	[12]
Nuclear Quadrupole Moment	Q	-0.220(15) barn (10⁻²⁸ m²)	[5][9]
-0.211 barn	[6][13]
-198(10) mbarn (-0.198 barn)	[14]
Resonance Frequency (at 1 T)	ν₀	11.3188 MHz	[5]
Relative Sensitivity (vs. ¹H)	-	0.09393	[5]
Common Reference Compound	-	[Cu(CH₃CN)₄][ClO₄]	[15][16]

Core Principles of Interaction

The Zeeman Effect: Interaction with External Magnetic Fields

When placed in an external magnetic field (B₀), the magnetic dipole moment of the ⁶³Cu nucleus interacts with the field. This interaction, known as the Zeeman effect, lifts the degeneracy of the nuclear spin states.[17][18] For a nucleus with spin I = 3/2, the single energy level splits into 2I + 1 = 4 equally spaced energy levels, characterized by the magnetic quantum number (mI), which takes values of +3/2, +1/2, -1/2, and -3/2.[18]

The energy of each level is given by: E = -mI * γ * ħ * B₀ where ħ is the reduced Planck constant.

NMR spectroscopy probes the transitions between these adjacent energy levels (selection rule ΔmI = ±1). The energy difference is directly proportional to the strength of the applied magnetic field, which forms the basis of NMR.

Diagram 1: Zeeman splitting for the ⁶³Cu (I=3/2) nucleus.

Nuclear Quadrupolar Interaction

The non-spherical charge distribution of the ⁶³Cu nucleus, quantified by its nuclear quadrupole moment (Q), interacts with the local electric field gradient (EFG) at the nucleus.[9][19] The EFG is generated by the surrounding electron distribution and is highly sensitive to the local symmetry of the copper atom.

This quadrupolar interaction has two major consequences:

• In NMR Spectroscopy: In environments with low symmetry (i.e., non-cubic), the quadrupolar interaction perturbs the Zeeman energy levels. This leads to a first-order effect that splits the satellite transitions (±3/2 ↔ ±1/2) and a second-order effect that shifts and significantly broadens the central transition (+1/2 ↔ -1/2).[20] This quadrupolar broadening is often the primary challenge in ⁶³Cu NMR, resulting in very wide spectral lines that can be difficult to detect.[15][21]

• In NQR Spectroscopy: In the absence of an external magnetic field (B₀=0), the quadrupolar interaction alone is sufficient to split the nuclear spin states. For an I=3/2 nucleus, this results in a single transition between the mI = ±1/2 and mI = ±3/2 states. NQR spectroscopy directly measures this transition frequency, providing direct information about the strength of the quadrupolar interaction.[19]

Diagram 2: Perturbation of Zeeman levels by the quadrupolar interaction.

Spectroscopic Techniques and Methodologies

Nuclear Magnetic Resonance (NMR) Spectroscopy

Despite the challenges of quadrupolar broadening, ⁶³Cu NMR is a powerful tool, particularly in the solid state.[9] The large spectral width, while technically demanding to acquire, is rich in information about the local copper environment.[20]

Experimental Protocol: Solid-State ⁶³Cu NMR

This protocol describes a general approach for acquiring ultra-wideline ⁶³Cu NMR spectra of solid samples.

• Sample Preparation:

  • The sample, typically a crystalline or amorphous powder, is packed uniformly into an NMR rotor (e.g., zirconia) of an appropriate diameter.

  • The mass of the sample is recorded for quantitative analysis.

  • For air-sensitive samples, rotors are packed in an inert atmosphere (e.g., a glovebox).

• Spectrometer Setup:

  • A high-field solid-state NMR spectrometer is required. Higher magnetic fields (e.g., >18.8 T) are advantageous as they reduce the second-order quadrupolar broadening, narrowing the central transition and increasing sensitivity.[20]

  • A suitable probe designed for low-gamma nuclei and capable of handling high radiofrequency (RF) power is used.

  • The probe is tuned to the ⁶³Cu Larmor frequency at the given field strength (e.g., ~226 MHz at 21.1 T).

• Pulse Sequence and Acquisition:

  • Due to the very broad spectral lines (often > 1 MHz), standard single-pulse experiments are inefficient.

  • Hahn-echo sequences (π/2 - τ - π - τ - acq.) are used to refocus dephasing from chemical shift and first-order quadrupolar interactions.[9]

  • To enhance sensitivity for broad echoes, a Quadrupolar Carr-Purcell-Meiboom-Gill (QCPMG) sequence can be implemented.[22]

  • Frequency-Stepped Acquisition: The full spectral width is acquired by systematically stepping the transmitter frequency across the entire line shape and summing the individual spectra. This ensures uniform excitation across the powder pattern.[9][22]

• Data Processing and Analysis:

  • The individual spectra from the frequency stepping are co-added.

  • The resulting spectrum is Fourier transformed and phase-corrected.

  • The final spectrum is simulated using specialized software to extract the principal components of the chemical shielding tensor and the electric field gradient tensor (which gives the quadrupolar coupling constant, Cq, and asymmetry parameter, η).

Diagram 3: Workflow for a solid-state ⁶³Cu NMR experiment.

Nuclear Quadrupole Resonance (NQR) Spectroscopy

NQR is a zero-field technique that directly measures the interaction between the nuclear quadrupole moment and the EFG.[19] It is particularly useful for studying crystalline solids, as the NQR frequency is a fingerprint of a specific crystallographic site.

Experimental Protocol: Pulsed ⁶³Cu NQR

• Sample Preparation:

  • A sufficient quantity of the powdered or polycrystalline sample is placed in a sample coil. The coil should be filled as much as possible to maximize the filling factor and, thus, the signal-to-noise ratio.

  • The sample and coil are placed within the NQR probe.

• Spectrometer Setup:

  • A pulsed NQR spectrometer is used. Unlike NMR, no superconducting magnet is required.

  • The spectrometer consists of an RF pulse generator, a sensitive receiver, and a probe containing the sample coil.

• Measurement:

  • Frequency Search: The NQR frequency is often unknown beforehand. A search is performed by sweeping a range of frequencies, irradiating the sample with RF pulses (e.g., a simple spin-echo sequence), and monitoring for a resonance signal.

  • Signal Acquisition: Once the resonance is found, the signal is optimized. The NQR frequency (ν_Q) is precisely measured.

  • Relaxation Time Measurement:

    • The spin-lattice relaxation time (T₁) is measured using an inversion-recovery or saturation-recovery pulse sequence. T₁ provides information about low-frequency molecular motions and lattice dynamics.[23]

    • The spin-spin relaxation time (T₂) is measured from the decay of the spin-echo signal as a function of the inter-pulse delay. T₂ is related to static and dynamic interactions between nuclear spins.

• Data Analysis:

  • For an I=3/2 nucleus like ⁶³Cu, the NQR frequency is related to the quadrupolar coupling constant (Cq) and the asymmetry parameter (η) by the equation: ν_Q = (Cq / 2) * (1 + η²/3)¹ᐟ²

  • Temperature dependence studies of ν_Q and T₁ can provide insights into phase transitions and molecular dynamics.[23][24]

Diagram 4: Workflow for a pulsed ⁶³Cu NQR experiment.

Applications in Research and Drug Development

The sensitivity of ⁶³Cu NMR and NQR parameters to the local chemical and electronic environment makes these techniques highly valuable for a range of applications.

• Structural Characterization of Materials: ⁶³Cu solid-state NMR has been instrumental in characterizing the local environments of copper(I) sites in materials such as metal-organic frameworks (MOFs), catalysts, and high-temperature superconductors.[20][25] The quadrupolar coupling constant (Cq) has been shown to correlate with the coordination number and geometry of the Cu(I) center.[20]

• Probing Copper in Biological Systems: Copper is essential for the function of many proteins, and its dysregulation is implicated in neurodegenerative disorders like Alzheimer's and prion diseases.[26] While challenging due to the complexity and size of biomolecules, solid-state NMR can, in principle, provide unique insights into the structure of Cu(I) binding sites that are inaccessible to other methods.[3]

• Drug Development and Characterization: The development of copper-based therapeutics for cancer and other diseases is a growing field.[2] ⁶³Cu NMR serves as a powerful tool for the characterization of these drug candidates. It can confirm the coordination environment of the copper center in the solid state, verify the oxidation state (as only diamagnetic Cu(I) is readily observable), and identify different polymorphic forms of a drug substance, which can have significant implications for its bioavailability and efficacy.[15] NMR is a gold-standard method in drug design, providing atomic-level detail on structure and interactions.[27]

Diagram 5: Using ⁶³Cu NMR in copper-based drug characterization.

Conclusion

The Copper-63 nucleus presents a unique spectroscopic handle for probing atomic-scale structure and dynamics. Its spin of 3/2 gives rise to both magnetic dipole and electric quadrupole interactions, which are powerfully interrogated by NMR and NQR spectroscopy, respectively. While the large quadrupolar interaction poses experimental challenges, modern solid-state NMR techniques at high magnetic fields have made the acquisition of high-quality ⁶³Cu spectra increasingly routine. For researchers in materials science and drug development, ⁶³Cu spectroscopy offers an invaluable method for detailed structural elucidation, providing insights that are critical for understanding material properties and designing more effective therapeutic agents.

References

• 1. Copper-63 | Cu | CID 42626467 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Development of copper based drugs, radiopharmaceuticals and medical materials - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Isotopes of copper - Wikipedia [en.wikipedia.org]
• 5. Copper-63 - isotopic data and properties [chemlin.org]
• 6. Isotope data for copper-63 in the Periodic Table [periodictable.com]
• 7. WebElements Periodic Table » Copper » isotope data [winter.group.shef.ac.uk]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Gyromagnetic Ratio of Nuclides and Nucleons [chemlin.org]
• 11. WebElements Periodic Table » Copper » isotope data [webelements.com]
• 12. List of gyromagnetic ratios [kherb.io]
• 13. buyisotope.com [buyisotope.com]
• 14. researchgate.net [researchgate.net]
• 15. (Cu) Copper NMR [chem.ch.huji.ac.il]
• 16. Copper-63 and copper-65 NMR references [pascal-man.com]
• 17. The Zeeman Effect [pas.rochester.edu]
• 18. Zeeman Effect [hyperphysics.phy-astr.gsu.edu]
• 19. chemistry.du.ac.in [chemistry.du.ac.in]
• 20. Understanding Cu( i ) local environments in MOFs via 63/65 Cu NMR spectroscopy - Chemical Science (RSC Publishing) DOI:10.1039/D4SC00782D [pubs.rsc.org]
• 21. pubs.acs.org [pubs.acs.org]
• 22. Solid-state (63)Cu and (65)Cu NMR spectroscopy of inorganic and organometallic copper(I) complexes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. researchgate.net [researchgate.net]
• 24. arxiv.org [arxiv.org]
• 25. NQR and NMR studies of YBa2Cu3Ox (6.0 ≤ x ≤ 6.91) [inis.iaea.org]
• 26. Using NMR spectroscopy to investigate the role played by copper in prion diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 27. NMR as a “Gold Standard” Method in Drug Design and Discovery - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Excited Nuclear States of the Copper-63 Isotope

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Copper-63 (⁶³Cu) isotope, a stable and naturally abundant nucleus comprising approximately 69.2% of terrestrial copper, presents a fascinating subject for nuclear structure studies. Its position in the nuclear chart, with 29 protons and 34 neutrons, places it in a region where the interplay between single-particle and collective nuclear excitations can be investigated in detail. Understanding the properties of its excited states—their energies, spins, parities, lifetimes, and decay patterns—is crucial for refining nuclear models, and has implications for various applications, including the production of medical radioisotopes and materials science.[1] This guide provides a comprehensive overview of the excited nuclear states of ⁶³Cu, detailing the experimental methodologies used to characterize them and presenting the key data in a structured format.

Core Nuclear Properties of Copper-63

The ground state of ⁶³Cu serves as the reference point for its excited states. Its fundamental properties are summarized below.

Property	Value
Atomic Number (Z)	29
Mass Number (A)	63
Neutron Number (N)	34
Relative Atomic Mass	62.929597 u[1]
Natural Abundance	69.2%[1]
Spin/Parity (Jπ)	3/2⁻[2]
Magnetic Dipole Moment	+2.2259 μN

Excited Nuclear States of Copper-63

The nucleus of ⁶³Cu can be excited into a variety of quantum states, each with a specific energy, spin, and parity. These states de-excite, typically through the emission of gamma rays, to lower-lying states and ultimately to the ground state. The following tables summarize the evaluated data for the excited levels of ⁶³Cu and the principal gamma transitions associated with their decay. This data is based on compilations from the Evaluated Nuclear Structure Data File (ENSDF).[2][3]

Table 1: Adopted Energy Levels of ⁶³Cu

Level Energy (keV)	Spin/Parity (Jπ)	Half-life
0.0	3/2⁻	Stable
669.77	1/2⁻	1.15 ps
962.05	5/2⁻	0.55 ps
1327.01	7/2⁻	0.42 ps
1412.09	5/2⁻	76 fs
1547.07	(3/2)⁻	0.16 ps
1861.3	(7/2)⁻	118 fs
2011.5	5/2⁺	28 fs
2062.2	(3/2,5/2)⁻	111 fs
2081.3	(9/2)⁻	31 fs
2213.9	(5/2)⁻	21 fs
2336.5	(1/2)⁻
2405.8	(11/2⁺)	1.2 ps
2497.5	7/2⁺	11 fs
2512.2	9/2⁺	0.28 ps

Note: This table presents a selection of the lower-lying excited states. Higher energy and higher spin states have also been identified.[4][5]

Table 2: Principal Gamma-Ray Transitions in ⁶³Cu

Initial Energy (keV)	Final Energy (keV)	Gamma-Ray Energy (keV)	Multipolarity	Branching Ratio (%)
669.77	0.0	669.77	M1+E2	100
962.05	0.0	962.05	M1+E2	98.4
962.05	669.77	292.28	M1+E2	1.6
1327.01	0.0	1327.01	M1+E2	100
1327.01	962.05	364.96	M1+E2	1.3
1412.09	0.0	1412.09	E2	100
1412.09	669.77	742.32	M1+E2	12.3
1412.09	962.05	450.04	M1+E2	1.4
1547.07	0.0	1547.07	M1+E2	100
1547.07	669.77	877.30	M1+E2	34
1547.07	962.05	585.02	M1+E2	1.2
2512.2	962.05	1550.15	E2	100

Decay Scheme of Low-Lying Excited States

The relationships between the excited states and their de-excitation pathways can be visualized in a decay scheme diagram. The following diagram illustrates the decay of the first few excited states of ⁶³Cu.

Caption: Simplified decay scheme of low-lying excited states in ⁶³Cu.

Experimental Protocols

The characterization of the excited states of ⁶³Cu relies on sophisticated experimental techniques. In-beam γ-ray spectroscopy is a primary tool, where excited nuclei are produced in a nuclear reaction and the emitted γ-rays are detected in real-time.

Population of Excited States: Fusion-Evaporation Reaction

A common method to produce high-spin excited states in ⁶³Cu is through a heavy-ion induced fusion-evaporation reaction.[4][5]

• Projectile and Target: A beam of heavy ions, for example, ¹⁸O, is accelerated to a specific energy (e.g., 72.5 MeV). This beam is directed onto a thin target foil, such as ⁵²Cr.

• Fusion: The ¹⁸O projectile and ⁵²Cr target nuclei fuse to form a highly excited compound nucleus.

• Evaporation: This compound nucleus is unstable and de-excites by "evaporating" one or more light particles (neutrons, protons, alpha particles). One such reaction channel is ⁵²Cr(¹⁸O, αp2n)⁶³Cu, which leads to the formation of excited ⁶³Cu nuclei.

• De-excitation: The resulting ⁶³Cu nucleus is still in a highly excited state and cascades down to its ground state by emitting a series of γ-rays.

Gamma-Ray Detection and Analysis

The γ-rays emitted from the de-exciting ⁶³Cu nuclei are detected using an array of high-resolution semiconductor detectors.

• Detector Array: A modern experimental setup, such as the Indian National Gamma Array (INGA), consists of multiple Compton-suppressed Germanium (Ge) clover detectors surrounding the target.[4][5] These detectors offer excellent energy resolution and high efficiency.

• Data Acquisition: The signals from the detectors are processed by complex electronics and a data acquisition system. The system is set up to record "coincidence" events, where two or more γ-rays are detected within a very short time window.

• Coincidence Analysis: By analyzing these γ-γ coincidence data, researchers can establish which γ-rays are emitted in the same cascade. This is crucial for building the level scheme. For example, if a γ-ray of energy E₁ is consistently detected in coincidence with a γ-ray of energy E₂, it implies they are part of the same decay path.

• Energy and Intensity Measurement: The spectra from the Ge detectors are calibrated using standard radioactive sources with well-known γ-ray energies.[6] The energy and intensity of each γ-ray transition in ⁶³Cu can then be precisely measured.

• Spin and Parity Assignment: The spin and parity of the excited states are determined by measuring the angular distribution and polarization of the emitted γ-rays.

Experimental Workflow: In-Beam γ-Ray Spectroscopy

The logical flow of an in-beam γ-ray spectroscopy experiment is outlined below.

References

• 1. nndc.bnl.gov [nndc.bnl.gov]
• 2. nndc.bnl.gov [nndc.bnl.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. www-pub.iaea.org [www-pub.iaea.org]
• 6. osti.gov [osti.gov]

An In-depth Technical Guide on the Mass Defect and Binding Energy of Copper-63

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the mass defect and nuclear binding energy of the stable isotope Copper-63 (⁶³Cu). It includes precise quantitative data, a detailed experimental protocol for isotopic mass determination, and a logical diagram illustrating the core concepts.

Quantitative Data Summary

The following table summarizes the key values related to the mass defect and binding energy of Copper-63. These values are fundamental to understanding the stability of the ⁶³Cu nucleus.

Parameter	Value	Unit
Constituent Particles
Number of Protons (Z)	29
Number of Neutrons (N)	34
Mass of a Proton (mₚ)	1.00728	amu
Mass of a Neutron (mₙ)	1.00867	amu
Copper-63 Nucleus
Atomic Mass of ⁶³Cu	62.9296011	amu
Nuclear Mass of ⁶³Cu (calculated)	62.91367	amu[1]
Mass Defect and Binding Energy
Mass Defect (Δm)	0.59223	amu[1]
Binding Energy (BE)	551.381251	keV
551.38	MeV
Binding Energy per Nucleon (BEN)	8.752	MeV

Note: The nuclear mass is the atomic mass minus the mass of the 29 electrons. The binding energy is calculated from the mass defect using Einstein's mass-energy equivalence formula, E=mc².

Conceptual Relationship: From Nucleons to Binding Energy

The concepts of mass defect and binding energy are intrinsically linked, illustrating the conversion of mass into energy that holds the atomic nucleus together. The following diagram visualizes this relationship for Copper-63.

Figure 1: Logical flow from constituent nucleons to binding energy.

Experimental Protocol: Determination of Isotopic Mass of Copper-63

The precise atomic mass of Copper-63 is determined experimentally using high-resolution mass spectrometry. Isotope Ratio Mass Spectrometry (IRMS) is a powerful technique for this purpose.[2][3][4]

Objective: To accurately measure the mass-to-charge ratio of ⁶³Cu ions to determine its precise atomic mass, which is a prerequisite for calculating the mass defect and binding energy.

Instrumentation: A magnetic sector isotope ratio mass spectrometer is ideally suited for this application due to its high precision and ability to resolve small mass differences.[4]

Methodology:

• Sample Preparation:

  • A high-purity sample of copper is required. If not in a suitable form, it may be dissolved in an appropriate acid to create a solution.

  • The sample is introduced into the mass spectrometer. For solid samples, techniques like thermal ionization can be used.

• Ionization:

  • The copper atoms in the sample are ionized to produce positively charged ions (e.g., ⁶³Cu⁺). This is typically achieved using an electron impact source where the sample gas is bombarded with a stream of electrons.[4]

• Acceleration:

  • The newly formed ions are then accelerated by a high-voltage electric field, imparting them with a uniform kinetic energy.[3]

• Mass Separation:

  • The accelerated ion beam enters a strong magnetic field that is perpendicular to the direction of ion travel.

  • The magnetic field exerts a force on the ions, causing them to follow a curved path. The radius of this path is dependent on the mass-to-charge ratio (m/z) of the ion. Lighter ions are deflected more than heavier ions.[3][5]

• Detection:

  • The separated ion beams are detected by a series of Faraday cups, which are positioned to capture ions of specific mass-to-charge ratios.[4]

  • When the ions strike the Faraday cup, they produce a small electrical current that is proportional to the abundance of the isotope.

• Data Analysis:

  • By precisely measuring the magnetic field strength and the position at which the ions are detected, the mass-to-charge ratio can be accurately calculated.

  • The mass of the ⁶³Cu isotope is determined by comparing its measured m/z ratio to that of a known mass standard.

The following diagram illustrates the workflow of an isotope ratio mass spectrometer.

Figure 2: Workflow for determining isotopic mass via mass spectrometry.

Conclusion

The mass defect and binding energy of Copper-63 are fundamental nuclear properties that dictate its stability. The precise measurement of the atomic mass of ⁶³Cu through techniques like isotope ratio mass spectrometry is crucial for deriving these values. This technical guide provides the essential data, conceptual framework, and experimental methodology for researchers and professionals working in fields where a deep understanding of nuclear properties is required.

References

• 1. New Page 1 [chem.purdue.edu]
• 2. Isotope-ratio mass spectrometry - Wikipedia [en.wikipedia.org]
• 3. Isotope Ratio Mass Spectrometry [applets.kcvs.ca]
• 4. Request Rejected [emsl.pnnl.gov]
• 5. Isotopes, Atomic Mass, and Mass Spectrometry (M2Q3) – UW-Madison Chemistry 103/104 Resource Book [wisc.pb.unizin.org]

Protocols & Analytical Methods

Application Notes and Protocols for Cyclotron Production of Copper-63 from Nickel-62

Document ID: AN-CU63-NI62-2025 Version: 1.0 Prepared For: Researchers, scientists, and drug development professionals.

Introduction

Copper-63 (⁶³Cu) is a stable isotope of copper. However, the principles of its formation through nuclear reactions are of significant interest in nuclear physics and for understanding potential activation products in cyclotron operations. The production of copper radioisotopes, such as ⁶⁴Cu, is a well-established practice in nuclear medicine for both diagnostic imaging and therapeutic applications. The methodologies developed for these processes, particularly concerning targetry and chemical purification, are directly applicable to the study and production of other copper isotopes.

This document provides a detailed protocol for the production of Copper-63 via the proton bombardment of enriched Nickel-62 in a cyclotron. The primary nuclear reaction is ⁶²Ni(p,γ)⁶³Cu. These notes describe the necessary steps from target material preparation to the final quality control of the product, adapting established methods from copper radioisotope production.

Nuclear Reaction

The primary reaction for the production of ⁶³Cu from a ⁶²Ni target is radiative proton capture:

⁶²Ni + p → [⁶³Cu] → ⁶³Cu + γ*

This reaction involves the capture of a proton by a ⁶²Ni nucleus, forming an excited compound nucleus ([⁶³Cu]*) which then de-excites by emitting a gamma ray (γ) to become stable ⁶³Cu.

Proton Energy: The cross-section for the (p,γ) reaction on ⁶²Ni is significant at relatively low proton energies. Based on available data, proton energies in the range of 2.0 to 6.0 MeV are effective for this reaction.[1] It is crucial to maintain the proton energy below the thresholds of competing reactions, such as ⁶²Ni(p,n)⁶²Cu, to ensure the purity of the final product.

Experimental Protocols

The production of ⁶³Cu requires a target enriched in ⁶²Ni to maximize yield and minimize isotopic impurities. Due to the high cost of enriched materials, efficient recovery and recycling of the target material are essential.

Protocol for Nickel-62 Target Electroplating:

• Substrate Preparation:

  • Use a high-purity gold (Au) or platinum (Pt) disc as the target backing. Gold is often preferred due to its chemical inertness and low activation properties.[2]

  • Clean the substrate disc thoroughly by sonicating in acetone, followed by deionized water, and finally a dilute acid (e.g., 1 M HCl) to remove any surface contaminants. Rinse with copious amounts of deionized water and dry completely.

• Electrolyte Bath Preparation:

  • Dissolve a precisely weighed amount of highly enriched ⁶²Ni metal or salt (e.g., NiCl₂ or NiSO₄) in a suitable buffer solution. A common electrolyte composition (Watts bath) includes nickel sulfate, nickel chloride, and boric acid.[3]

  • For a small-scale preparation, dissolve approximately 50 mg of enriched ⁶²Ni in nitric acid (HNO₃), evaporate to dryness, and redissolve in a buffer solution like ammonium (B1175870) acetate/ammonium hydroxide (B78521) to adjust the pH.[4]

• Electroplating Process:

  • Assemble the electroplating cell with the prepared substrate disc as the cathode and a platinum wire or foil as the anode.

  • Submerge the electrodes in the electrolyte bath.

  • Apply a constant current (potentiostatic or galvanostatic method) to initiate the deposition of metallic ⁶²Ni onto the substrate.[3] The current density and plating time will determine the thickness of the nickel layer. Aim for a target thickness of approximately 50-600 µm, depending on the desired yield and the proton energy.[4]

  • The process is complete when the nickel in the solution is depleted, which can be visually indicated by the solution turning from colored to colorless.[4]

  • After plating, carefully remove the target, rinse with deionized water, and dry it thoroughly. Weigh the target to determine the exact mass of the deposited ⁶²Ni.

Protocol for Target Irradiation:

• Target Mounting: Mount the prepared ⁶²Ni target into a solid target holder compatible with the cyclotron's target station. Ensure good thermal contact between the target backing and the water-cooled station to dissipate heat generated during irradiation.

• Energy Degradation: If necessary, use a degrader foil (e.g., Aluminum or Niobium) in front of the target to reduce the initial proton beam energy to the optimal range (e.g., < 10 MeV) for the ⁶²Ni(p,γ)⁶³Cu reaction.[3]

• Irradiation Parameters:

  • Proton Energy: As specified, an energy range of 2.0 - 6.0 MeV on the target is optimal.[1]

  • Beam Current: Use a beam current appropriate for the target's thermal stability. Currents typically range from 5 µA to 20 µA.[3][4]

  • Irradiation Time: The duration of the irradiation will depend on the desired amount of ⁶³Cu.

• Target Cooling: Maintain efficient cooling of the target throughout the irradiation process using chilled water circulation on the back of the target and helium gas cooling on the front surface.[5]

After irradiation, the ⁶³Cu product must be separated from the unreacted ⁶²Ni target material and any metallic impurities from the target backing. Anion-exchange chromatography is the standard method.[2]

Protocol for Separation:

• Target Dissolution:

  • Transfer the irradiated target to a shielded hot cell.

  • Dissolve the deposited material (⁶²Ni and product ⁶³Cu) off the gold backing using a minimal volume (<1 mL) of strong acid. 6 M to 9 M Hydrochloric acid (HCl) is commonly used.[2] Gentle heating can accelerate the dissolution.

• Anion-Exchange Chromatography:

  • Column Preparation: Prepare an anion-exchange column using a suitable resin (e.g., AG 1-X8 or Dowex 1x8). Pre-condition the column by washing it with deionized water and then equilibrating it with the same concentration of HCl used for dissolution (e.g., 9 M HCl).

  • Loading: Load the dissolved target solution onto the column. In high concentrations of HCl, copper forms anionic chloride complexes (e.g., [CuCl₃]⁻ and [CuCl₄]²⁻), which are retained by the resin. Nickel, as Ni²⁺, does not form strong anionic complexes and will pass through the column.[2]

  • Elution of Nickel: Wash the column with several volumes of concentrated HCl (e.g., 6 M - 9 M) to elute the ⁶²Ni. Collect this fraction for target material recovery and recycling.

  • Elution of Copper: Elute the desired ⁶³Cu product from the resin by washing the column with a low concentration of HCl (e.g., <1 M) or deionized water. The weaker acid solution breaks down the copper-chloride complexes, releasing Cu²⁺ ions from the resin.[2]

  • Final Formulation: Collect the copper-containing fractions. This solution can be evaporated and reconstituted in a desired solvent, such as 0.1 M HCl or sterile water, to give the final [⁶³Cu]CuCl₂ product.

Data Presentation

The following table summarizes the key quantitative parameters for the production of ⁶³Cu.

Parameter	Value/Range	Reference
Target Material
Isotope	Enriched ⁶²Ni	[4]
Target Backing	Gold (Au) or Platinum (Pt)	[2][4]
Target Mass	10 - 100 mg	[3][4]
Target Thickness	50 - 600 µm	[4]
Irradiation
Reaction	⁶²Ni(p,γ)⁶³Cu	[1]
Incident Proton Energy (on target)	2.0 - 6.0 MeV	[1]
Beam Current	5 - 20 µA	[3][4]
Irradiation Time	1 - 4 hours	[4]
Chemical Processing
Dissolution Acid	6 M - 9 M HCl	[2]
Chromatography Resin	Anion Exchange (e.g., AG 1-X8)	[2]
Ni Elution Solution	6 M - 9 M HCl	[2]
Cu Elution Solution	< 1 M HCl or Deionized H₂O	[2]

Quality Control

To ensure the purity of the final ⁶³Cu product, several quality control tests should be performed.

• Radionuclidic Purity: Since ⁶³Cu is stable, this step focuses on ensuring the absence of radioactive contaminants. Gamma spectroscopy using a High-Purity Germanium (HPGe) detector should be performed to identify any gamma-emitting radioisotopes that may have been co-produced from impurities in the target material or from competing nuclear reactions (e.g., ⁶²Cu from a (p,n) reaction).[4]

• Chemical Purity: The concentration of non-radioactive metal ion impurities (e.g., Ni, Au, Fe, Zn) in the final product should be measured. Inductively Coupled Plasma Mass Spectrometry (ICP-MS) or Ion Chromatography (IC) are suitable methods for this analysis.[2]

• pH: The pH of the final solution should be measured to ensure it is within the desired range for subsequent applications.

Visualizations

Caption: Workflow from enriched ⁶²Ni to the final purified ⁶³Cu product.

Caption: The ⁶²Ni(p,γ)⁶³Cu reaction and subsequent chemical separation.

References

• 1. researchgate.net [researchgate.net]
• 2. Production of copper-64 using a hospital cyclotron: targetry, purification and quality analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Frontiers | Cyclotron production of 64Cu by proton irradiation of enriched 64Ni target: Validation of Geant4 simulation parameters through experimental data [frontiersin.org]
• 5. Production of the PET radionuclide 61Cu via the 62Ni(p,2n)61Cu nuclear reaction - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Radiolabeling Peptides and Antibodies with Copper-64

For Researchers, Scientists, and Drug Development Professionals

Introduction

While Copper-63 is a stable, non-radioactive isotope of copper, the field of radiolabeling for PET imaging and radiotherapy primarily utilizes its radioactive counterpart, Copper-64 (⁶⁴Cu) .[1] This radionuclide possesses ideal characteristics for these applications, including a manageable half-life of 12.7 hours and a unique decay profile that includes both positron emission (β+) for high-resolution PET imaging and beta emission (β-) for therapeutic applications.[2][3][4] This "theranostic" potential makes ⁶⁴Cu a highly valuable tool in the development of targeted radiopharmaceuticals.[5]

These application notes provide an overview and detailed protocols for the radiolabeling of peptides and antibodies with ⁶⁴Cu derivatives. The process involves the use of bifunctional chelators to stably incorporate the ⁶⁴Cu radiometal into the biomolecule of interest.

Key Concepts in ⁶⁴Cu Radiolabeling

Successful radiolabeling of peptides and antibodies with ⁶⁴Cu hinges on several key components and principles:

• Bifunctional Chelators (BFCs): These molecules are essential for stably binding the ⁶⁴Cu ion and providing a functional group for conjugation to the biomolecule.[6] Commonly used chelators for copper include macrocyclic ligands like DOTA (1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetic acid) and TETA (1,4,8,11-tetraazacyclotetradecane-1,4,8,11-tetraacetic acid), as well as cross-bridged chelators like CB-TE2A, which offer enhanced in vivo stability.[3][7]

• Conjugation Chemistry: The BFC is covalently attached to the peptide or antibody. This is typically achieved by targeting specific amino acid residues, such as the primary amines on lysine (B10760008) residues or free sulfhydryl groups on cysteine residues.[6]

• Radiolabeling Reaction: The ⁶⁴CuCl₂ is incubated with the chelator-conjugated biomolecule under optimized conditions of pH, temperature, and time to facilitate the formation of a stable ⁶⁴Cu-chelator-biomolecule complex.[8]

• Purification and Quality Control: After the radiolabeling reaction, the product is purified to remove unchelated ⁶⁴Cu and other impurities. Quality control tests are then performed to determine radiochemical purity, specific activity, and in vitro stability.[2][9]

Experimental Workflows

The general workflows for preparing ⁶⁴Cu-labeled peptides and antibodies are depicted below.

Caption: General workflow for conjugation and radiolabeling.

Quantitative Data Summary

The following tables summarize typical quantitative data obtained during the radiolabeling of peptides and antibodies with ⁶⁴Cu.

Table 1: Radiolabeling Efficiency and Specific Activity

Biomolecule	Chelator	Radiolabeling Efficiency (%)	Specific Activity (MBq/µg)	Reference
c(RGDyK)	CB-TE2A	>95	37-111	[8]
D-Hep III	TETA	>95	37-111	[8]
NODAGA-Nanobody	NODAGA	High	0.11 (solid target) / 0.15 (liquid target)	[10][11]
NOTA-Nanobody	NOTA	High	0.19 (solid target) / 0.12 (liquid target)	[10][11]
Trastuzumab	DOTA	High	0.33 (solid target) / 0.30 (liquid target)	[10][11]
Rituximab	DOTA	>99 (purity)	Up to 5.6 GBq/µmol	[9]

Table 2: In Vitro Stability of ⁶⁴Cu-Labeled Conjugates

Conjugate	Condition	Time Point	Stability (%)	Reference
⁶⁴Cu-CB-TE2A-c(RGDyK)	Human Serum	24 h	>95	[8]
⁶⁴Cu-TETA-D-Hep III	Human Serum	24 h	>95	[8]
⁶⁴Cu-DOTA-Trastuzumab	Mouse Serum	Not specified	Stable	[10]
⁶⁴Cu-NODAGA-Nanobody	Mouse Serum	Not specified	Stable	[10]
⁶⁴Cu-NOTA-Nanobody	Mouse Serum	Not specified	Stable	[10]

Detailed Experimental Protocols

Protocol 1: Conjugation of a Peptide with a Bifunctional Chelator (DOTA-NHS ester)

This protocol describes the conjugation of a peptide containing a primary amine (e.g., lysine residue) with a commercially available N-hydroxysuccinimide (NHS) ester of DOTA.

Materials:

• Peptide of interest

• DOTA-NHS ester

• Anhydrous Dimethylformamide (DMF) or Dimethyl sulfoxide (B87167) (DMSO)

• 0.1 M Sodium bicarbonate buffer, pH 8.5

• Size-Exclusion Chromatography (SEC) column (e.g., PD-10)

• Deionized water (metal-free)

Procedure:

• Dissolve the peptide in 0.1 M sodium bicarbonate buffer (pH 8.5) to a final concentration of 1-5 mg/mL.

• Dissolve the DOTA-NHS ester in anhydrous DMF or DMSO to a concentration of 10 mg/mL immediately before use.

• Add a 5- to 10-fold molar excess of the DOTA-NHS ester solution to the peptide solution.

• Incubate the reaction mixture for 1-2 hours at room temperature with gentle stirring.

• Purify the DOTA-peptide conjugate using an SEC column (e.g., PD-10) equilibrated with metal-free water or a suitable buffer (e.g., 0.1 M ammonium (B1175870) acetate).

• Collect fractions and identify the fractions containing the DOTA-peptide conjugate using UV absorbance at 280 nm.

• Combine the product-containing fractions and determine the concentration. The conjugate can be lyophilized for long-term storage.

Protocol 2: Radiolabeling of a DOTA-Conjugated Antibody with ⁶⁴Cu

This protocol outlines the direct radiolabeling of a DOTA-conjugated antibody with ⁶⁴CuCl₂.

Materials:

• DOTA-antibody conjugate (from Protocol 1, adapted for antibodies)

• [⁶⁴Cu]CuCl₂ in 0.1 M HCl

• 0.1 M Ammonium acetate (B1210297) buffer, pH 5.5

• Metal-free reaction vial

• Heating block or water bath

• SEC column (e.g., PD-10) for purification

• Instant thin-layer chromatography (iTLC) strips

• 0.1 M Citrate (B86180) buffer, pH 5.0 (mobile phase for iTLC)

Procedure:

• In a metal-free microcentrifuge tube, add the DOTA-antibody conjugate (typically 50-100 µg) dissolved in 0.1 M ammonium acetate buffer (pH 5.5).

• Add the desired amount of [⁶⁴Cu]CuCl₂ (e.g., 37-185 MBq) to the antibody solution.

• Incubate the reaction mixture at 37-40°C for 30-60 minutes.[9]

• Quality Control (Radiochemical Purity):

  • Spot a small aliquot (1 µL) of the reaction mixture onto an iTLC strip.

  • Develop the strip using 0.1 M citrate buffer (pH 5.0) as the mobile phase.

  • In this system, the ⁶⁴Cu-DOTA-antibody remains at the origin (Rf = 0), while free ⁶⁴Cu moves with the solvent front (Rf = 1).

  • Analyze the strip using a radio-TLC scanner to determine the radiochemical purity.

• Purification:

  • If the radiochemical purity is less than 95%, purify the product using an SEC column (e.g., PD-10) pre-equilibrated with a suitable buffer (e.g., phosphate-buffered saline, PBS).

  • Load the reaction mixture onto the column and elute with the same buffer.

  • Collect fractions and measure the radioactivity of each fraction to identify the peak corresponding to the radiolabeled antibody.

• The final product is sterile-filtered and ready for in vitro or in vivo studies.

Signaling Pathway Example: Targeting HER2 with ⁶⁴Cu-Trastuzumab

Trastuzumab is a monoclonal antibody that targets the Human Epidermal growth factor Receptor 2 (HER2). Radiolabeling Trastuzumab with ⁶⁴Cu allows for PET imaging of HER2-positive tumors.[5] The binding of Trastuzumab to HER2 can inhibit downstream signaling pathways involved in cell proliferation and survival.

References

• 1. The Copper Radioisotopes: A Systematic Review with Special Interest to 64Cu - PMC [pmc.ncbi.nlm.nih.gov]
• 2. www-pub.iaea.org [www-pub.iaea.org]
• 3. Chelators for copper radionuclides in positron emission tomography radiopharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Copper-64 Radiopharmaceuticals for Oncologic Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. The Development of Copper Radiopharmaceuticals for Imaging and Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. mdpi.com [mdpi.com]
• 11. researchgate.net [researchgate.net]

Application Notes and Protocols: Utilizing Copper-63 as a Stable Isotope Tracer in Metabolic Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Copper is an essential trace element vital for a multitude of biological processes, including cellular respiration, antioxidant defense, neurotransmitter synthesis, and iron metabolism.[1] The dysregulation of copper homeostasis is implicated in a range of pathologies, from neurodegenerative disorders like Menkes and Wilson's diseases to cancer.[2][3] Understanding the intricate mechanisms of copper uptake, distribution, and utilization is therefore paramount for both basic research and the development of novel therapeutic strategies.

Stable isotope tracers offer a powerful and safe methodology for elucidating the dynamics of metabolic pathways in vivo.[4] Copper-63 (⁶³Cu), a naturally occurring stable isotope of copper, serves as an excellent tracer for metabolic studies. Unlike radioactive isotopes, stable isotopes do not decay and emit radiation, making them suitable for a wider range of studies, including those in vulnerable populations. When ⁶³Cu is introduced into a biological system, its journey can be tracked and quantified using sensitive analytical techniques like inductively coupled plasma mass spectrometry (ICP-MS), providing a dynamic snapshot of copper metabolism.[5]

These application notes provide a comprehensive overview and detailed protocols for employing ⁶³Cu as a stable isotope tracer in metabolic research, aimed at academic and industry scientists engaged in drug development and metabolic studies.

Key Applications of ⁶³Cu Tracing

• Pharmacokinetics and Bioavailability: Determine the absorption, distribution, metabolism, and excretion (ADME) of copper-containing compounds.

• Disease Modeling: Investigate alterations in copper metabolism in models of Wilson's disease, Menkes disease, neurodegenerative disorders, and cancer.[2][3]

• Drug Development: Assess the impact of novel therapeutics on copper homeostasis and target engagement.

• Nutritional Science: Study the uptake and utilization of dietary copper.

Data Presentation: Quantitative Biodistribution of Copper

The following tables summarize representative quantitative data on the biodistribution of a copper tracer following oral administration in a murine model. This data, adapted from a study using the radioisotope ⁶⁴Cu, provides an illustrative example of the types of quantitative insights that can be gained from copper tracer studies.[6][7] The kinetic behavior of ⁶³Cu is expected to be analogous. The data is presented as the percentage of the injected dose per gram of tissue (%ID/g).

Table 1: Biodistribution of Orally Administered Copper Tracer in Mice at 2 and 24 Hours

Organ	Mean %ID/g (2 hours)	Standard Deviation (2 hours)	Mean %ID/g (24 hours)	Standard Deviation (24 hours)
Liver	1.55	0.18	1.73	0.21
Kidney	0.88	0.11	0.95	0.13
Heart	0.40	0.06	0.43	0.07
Muscle	0.04	0.03	0.05	0.05

Data adapted from a study using ⁶⁴CuCl₂ in C57BL/6 mice.[6]

Table 2: Age-Related Changes in Copper Tracer Uptake in Mice at 24 Hours Post-Oral Administration

Organ	Mean %ID/g (Young)	Standard Deviation (Young)	Mean %ID/g (Middle-Aged)	Standard Deviation (Middle-Aged)	Mean %ID/g (Old)	Standard Deviation (Old)
Heart	0.43	0.07	0.29	0.01	0.56	0.12
Kidney	0.95	0.13	0.90	0.08	0.75	0.10

Data adapted from a study using ⁶⁴CuCl₂ in C57BL/6 mice of different ages.[6]

Experimental Protocols

Protocol 1: In Vivo ⁶³Cu Metabolic Tracing in a Mouse Model via Oral Gavage

This protocol outlines the procedure for administering a ⁶³Cu tracer to mice via oral gavage and subsequent collection of tissues for isotopic analysis.[8][9][10]

Materials:

• Enriched ⁶³CuCl₂ solution (isotopic purity >99%)

• Sterile, pyrogen-free saline

• 20G x 1.5" disposable animal feeding tubes[6]

• Anesthesia (e.g., isoflurane)

• Surgical tools for dissection

• Liquid nitrogen

• Cryovials for tissue storage

• ICP-MS grade nitric acid (HNO₃) and hydrogen peroxide (H₂O₂)

• Inductively Coupled Plasma Mass Spectrometer (ICP-MS)

Procedure:

• Tracer Preparation: Prepare a sterile solution of ⁶³CuCl₂ in saline at the desired concentration. A typical dose for a mouse model is 2 mg/kg body weight.[8]

• Animal Preparation: Fast mice for 4-6 hours prior to tracer administration to ensure consistent absorption.[8]

• Tracer Administration (Oral Gavage):

  • Gently restrain the mouse.

  • Without anesthesia, carefully insert the feeding tube into the esophagus.[10]

  • Slowly administer the prepared ⁶³CuCl₂ solution.

  • Monitor the animal for any signs of distress.

• Time-Course and Sample Collection:

  • Euthanize cohorts of mice at predetermined time points post-gavage (e.g., 15 min, 30 min, 2 hours, 4 hours, 24 hours).[6][8]

  • Perform cardiac puncture to collect blood into heparinized tubes.

  • Immediately perfuse the animal with cold saline to remove blood from the organs.

  • Dissect tissues of interest (e.g., liver, kidney, brain, muscle) and snap-freeze them in liquid nitrogen.

  • Store tissues at -80°C until analysis.

• Sample Preparation for ICP-MS Analysis:

  • Accurately weigh a portion of the frozen tissue (e.g., 0.5 g).

  • Place the tissue in a digestion vessel.

  • Add 5 mL of concentrated nitric acid.[5]

  • Allow the tissue to predigest at room temperature for 2-3 hours.

  • Heat the mixture to 120-130°C for 14-16 hours in a block digester.[5]

  • After cooling, add a small volume of 30% hydrogen peroxide to complete the digestion of any remaining organic material.[11]

  • Dilute the digested sample to a final volume with ultrapure water for ICP-MS analysis.[5]

• ICP-MS Analysis:

  • Analyze the diluted samples for ⁶³Cu and ⁶⁵Cu concentrations using a calibrated ICP-MS instrument.

  • Calculate the ⁶³Cu enrichment in each tissue by comparing the ⁶³Cu/⁶⁵Cu ratio to the natural abundance ratio.

Protocol 2: Tissue Digestion for Copper Isotope Analysis

This protocol provides a more detailed procedure for the acid digestion of biological tissues for accurate copper isotope analysis.[12][13]

Materials:

• Microwave digestion system with Teflon vessels

• ICP-MS grade concentrated nitric acid (HNO₃)

• ICP-MS grade 30% hydrogen peroxide (H₂O₂)

• Ultrapure water (18.2 MΩ·cm)

• Volumetric flasks

Procedure:

• Sample Weighing: Weigh approximately 0.2-0.5 g of homogenized tissue into a clean, pre-weighed microwave digestion vessel.

• Acid Addition: In a fume hood, add 5 mL of concentrated nitric acid and 1 mL of 30% hydrogen peroxide to each vessel.

• Pre-digestion: Allow the samples to pre-digest at room temperature for at least 30 minutes.

• Microwave Digestion:

  • Seal the vessels and place them in the microwave digestion system.

  • Use a programmed heating cycle, for example:

    • Ramp to 120°C over 10 minutes.

    • Hold at 120°C for 15 minutes.

    • Ramp to 200°C over 10 minutes.

    • Hold at 200°C for 20 minutes.

• Cooling and Dilution:

  • Allow the vessels to cool completely to room temperature.

  • Carefully open the vessels in a fume hood.

  • Quantitatively transfer the clear digestate to a 50 mL volumetric flask.

  • Rinse the digestion vessel with ultrapure water and add the rinsing to the volumetric flask.

  • Bring the flask to the final volume with ultrapure water.

• Analysis: The samples are now ready for analysis by ICP-MS.

Mandatory Visualizations

Signaling Pathway: Copper-Dependent Regulation of the RAS-RAF-MEK-ERK Pathway

Copper has been identified as a critical modulator of the RAS/RAF/MEK/ERK signaling cascade, a key pathway involved in cell proliferation, differentiation, and survival.[1][2][3] Copper is essential for the activation of MEK1/2, which in turn phosphorylates and activates ERK1/2.[1][2][3]

Copper's role in the MAPK signaling pathway.

Experimental Workflow: In Vivo ⁶³Cu Stable Isotope Tracing

The following diagram illustrates the general workflow for an in vivo metabolic study using ⁶³Cu as a stable isotope tracer.[4][14][15][16]

Workflow for in vivo ⁶³Cu metabolic tracing.

Logical Relationship: Principles of Stable Isotope Tracing

This diagram outlines the fundamental principles behind using a stable isotope tracer like ⁶³Cu to study metabolic dynamics.

References

• 1. researchgate.net [researchgate.net]
• 2. Copper-Dependent Kinases and Their Role in Cancer Inception, Progression and Metastasis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A Novel Role for Copper in Ras/Mitogen-Activated Protein Kinase Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 4. lirias.kuleuven.be [lirias.kuleuven.be]
• 5. uwlab.soils.wisc.edu [uwlab.soils.wisc.edu]
• 6. researchgate.net [researchgate.net]
• 7. Intravenous and oral copper kinetics, biodistribution and dosimetry in healthy humans studied by [64Cu]copper PET/CT - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Oral Gavage Delivery of Stable Isotope Tracer for In Vivo Metabolomics - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Oral Gavage Delivery of Stable Isotope Tracer for In Vivo Metabolomics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. NEMI Method Summary - B-9001-95 (CV-AAS) [nemi.gov]
• 12. assinfilt.com.ec [assinfilt.com.ec]
• 13. documents.thermofisher.com [documents.thermofisher.com]
• 14. researchgate.net [researchgate.net]
• 15. public-pages-files-2025.frontiersin.org [public-pages-files-2025.frontiersin.org]
• 16. researchgate.net [researchgate.net]

Application Notes and Protocols for Copper-64 in Positron Emission Tomography (PET) Imaging

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: The initial request specified Copper-63 for PET imaging. It is important to clarify that Copper-63 is a stable isotope and does not undergo positron emission, the fundamental principle of PET. The appropriate and widely used copper radioisotope for PET imaging is Copper-64 (⁶⁴Cu) . These application notes and protocols are therefore focused on the applications of ⁶⁴Cu.

Introduction to Copper-64 for PET Imaging

Copper-64 is a unique radionuclide that has garnered significant interest in nuclear medicine for both diagnostic imaging with Positron Emission Tomography (PET) and for therapeutic applications (theranostics).[1][2][3][4][5][6][7][8][9] Its decay characteristics are particularly advantageous for medical applications.[1][2][3][5][6][7]

The relatively long half-life of ⁶⁴Cu (12.7 hours) offers logistical flexibility, allowing for centralized production and shipment to imaging centers.[1][2][4][5][6] This extended half-life is also compatible with the biological kinetics of larger molecules like monoclonal antibodies and peptides, which require more time to accumulate at their target sites.[1][2][4][5][6][10][11] The well-established coordination chemistry of copper enables it to be stably incorporated into a wide variety of chelator systems, which can then be attached to biologically active molecules for targeted imaging.[1][2][4][5][6]

Physical Properties of Copper Radionuclides

The following table summarizes the key decay characteristics of ⁶⁴Cu, making it suitable for PET imaging.

Property	Value
Half-life (t₁/₂)	12.7 hours[1][2][3][5][6][7]
Decay Mode	β+ (17.8%), β- (38.4%), Electron Capture (43.8%)[1][7]
Maximum Positron Energy (Eβ+ max)	0.653 MeV[1][5][12]
Average Positron Energy (Eβ+ avg)	0.288 MeV[10]

Key Applications of ⁶⁴Cu in PET Imaging

⁶⁴Cu-based radiopharmaceuticals are utilized in various clinical and preclinical settings, primarily in oncology.

Neuroendocrine Tumor (NET) Imaging with ⁶⁴Cu-DOTATATE

⁶⁴Cu-DOTATATE is a PET imaging agent approved by the FDA for the localization of somatostatin (B550006) receptor (SSTR) positive neuroendocrine tumors in adult patients.[3][13] NETs often overexpress SSTRs on their cell surfaces. ⁶⁴Cu-DOTATATE, an analog of somatostatin, binds to these receptors with high affinity, allowing for sensitive and specific visualization of the tumors.[9][14][15][16] Compared to Gallium-68 (⁶⁸Ga) based tracers, ⁶⁴Cu-DOTATATE's longer half-life provides logistical advantages and allows for more flexible imaging schedules.[15][16]

Prostate Cancer Imaging with ⁶⁴Cu-PSMA

Prostate-Specific Membrane Antigen (PSMA) is a protein that is highly overexpressed on the surface of prostate cancer cells.[12] ⁶⁴Cu can be chelated and linked to molecules that target PSMA, such as PSMA-I&T (Imaging and Therapy).[17][18][19] ⁶⁴Cu-PSMA PET/CT has shown high potential for staging prostate cancer, detecting recurrent disease, and planning for PSMA-targeted radionuclide therapy.[12][17][20] The longer half-life of ⁶⁴Cu allows for delayed imaging, which can improve the target-to-background ratio.[12]

Hypoxia Imaging with ⁶⁴Cu-ATSM

Tumor hypoxia, or low oxygen levels in tumor tissue, is associated with resistance to therapy and poor patient prognosis.[21][22][23] ⁶⁴Cu-diacetyl-bis(N4-methylthiosemicarbazone), or ⁶⁴Cu-ATSM, is a PET tracer that is selectively trapped in hypoxic cells.[21][22][23][24][25] This allows for the non-invasive identification and mapping of hypoxic regions within a tumor, which can help in guiding treatment strategies.[1][4][22][24] The mechanism is based on the bioreductive trapping of the complex under low oxygen conditions.[25]

Experimental Protocols

Protocol 1: Production of ⁶⁴Cu

High specific activity ⁶⁴Cu is most commonly produced in a biomedical cyclotron via the ⁶⁴Ni(p,n)⁶⁴Cu nuclear reaction.[1][7][10][26]

Materials:

• Biomedical cyclotron (typically 11-15 MeV protons)[8]

• Enriched ⁶⁴Nickel (>95%) electroplated onto a gold or rhodium disc[1][10]

• Automated ion exchange chromatography system[27]

• Hydrochloric acid (HCl)

• Metal-free water and buffers

Procedure:

• Target Preparation: Enriched ⁶⁴Ni is electroplated onto a gold or rhodium backing.[1][10]

• Irradiation: The ⁶⁴Ni target is bombarded with protons in the cyclotron. The ⁶⁴Ni(p,n)⁶⁴Cu reaction transmutes the nickel into ⁶⁴Cu.

• Dissolution: After irradiation, the target is dissolved in concentrated HCl.

• Purification: The dissolved target solution is passed through an anion exchange column. The nickel and other metallic impurities are retained on the column, while the ⁶⁴Cu is eluted.[1][10]

• Final Formulation: The purified ⁶⁴Cu is collected and formulated as [⁶⁴Cu]CuCl₂ in dilute HCl, ready for radiolabeling.

Protocol 2: Radiolabeling of a DOTA-conjugated Peptide (e.g., DOTATATE) with ⁶⁴Cu

This protocol describes a general method for labeling a peptide conjugated with the chelator DOTA.

Materials:

• DOTA-conjugated peptide (e.g., DOTATATE)

• [⁶⁴Cu]CuCl₂ in 0.1 M HCl

• Ammonium (B1175870) acetate (B1210297) buffer (0.1 M, pH 5.5-6.5), metal-free

• Sterile, metal-free reaction vial

• Heating block or water bath

• PD-10 desalting column for purification

• Instant thin-layer chromatography (ITLC) strips and a suitable mobile phase (e.g., 50 mM DTPA) for quality control

Procedure:

• Reaction Setup: In a sterile, metal-free vial, add the DOTA-conjugated peptide (typically 10-50 µg).

• Add the ammonium acetate buffer to adjust the pH to 5.5-6.5.

• Carefully add the [⁶⁴Cu]CuCl₂ solution (typically 185-370 MBq) to the peptide solution.

• Incubation: Gently mix the solution and incubate at a temperature ranging from room temperature to 95°C for 10-30 minutes. The optimal temperature and time depend on the specific peptide. For many DOTA-conjugates, heating is required to achieve high radiolabeling efficiency.[28]

• Quality Control: Spot a small aliquot of the reaction mixture onto an ITLC strip. Develop the strip using the mobile phase. The ⁶⁴Cu-DOTA-peptide will remain at the origin, while free ⁶⁴Cu will move with the solvent front. Scan the strip using a radio-TLC scanner to determine the radiochemical purity. A purity of >95% is typically required.

• Purification (if necessary): If significant amounts of free ⁶⁴Cu are present, purify the mixture using a PD-10 desalting column to separate the labeled peptide from unreacted ⁶⁴Cu.

• Final Formulation: The purified ⁶⁴Cu-DOTA-peptide is formulated in a sterile saline solution for injection.

Protocol 3: General PET/CT Imaging Protocol with a ⁶⁴Cu-Radiopharmaceutical

This protocol provides a general workflow for patient imaging.

Patient Preparation:

• Informed Consent: Obtain written informed consent from the patient.

• Hydration: Instruct the patient to be well-hydrated before and after the scan to facilitate the clearance of the radiotracer.[13][14]

• Medications: Review the patient's current medications. For ⁶⁴Cu-DOTATATE scans, long-acting octreotide (B344500) analogs should be paused for a specific period before the scan.[14]

Imaging Procedure:

• Radiopharmaceutical Administration: Administer the ⁶⁴Cu-labeled radiopharmaceutical (e.g., 150-200 MBq of ⁶⁴Cu-DOTATATE) via intravenous injection.[13][29]

• Uptake Period: The patient rests for an uptake period, which is typically 45-60 minutes.[14][29]

• Positioning: The patient is positioned on the PET/CT scanner bed.

• CT Scan: A low-dose CT scan is first acquired for attenuation correction and anatomical localization.

• PET Scan: A whole-body PET scan is then acquired. The duration of the scan depends on the injected dose and scanner sensitivity.

• Image Reconstruction: The PET data is reconstructed, corrected for attenuation using the CT data, and fused with the CT images for review.

Quantitative Data Presentation

The following tables summarize key quantitative data related to ⁶⁴Cu-based PET imaging agents.

Table 1: Diagnostic Performance of ⁶⁴Cu-DOTATATE for NET Detection

Parameter	Value	Reference
Sensitivity	High (lesion-based)	[15]
Specificity	High	[15]
Accuracy	93% - 95%	[15]
Negative Predictive Value	90%	[15]

Data is based on a Phase III clinical trial and can vary depending on the patient population and imaging protocol.

Table 2: Biodistribution of Selected ⁶⁴Cu-Radiopharmaceuticals in Preclinical Models

Radiopharmaceutical	Tumor Model	Time Post-Injection	Tumor Uptake (%ID/g)	Liver Uptake (%ID/g)	Kidney Uptake (%ID/g)	Reference
⁶⁴Cu-DOTA-cetuximab	CaSki (cervical cancer)	24 h	13.2	High	-	[1][10]
⁶⁴Cu-CB-TE2A-c(RGDyK)	U87MG (glioblastoma)	-	Good specific uptake	-	Higher than tumor	[1]

%ID/g = percentage of injected dose per gram of tissue.

Visualizations

Workflow for ⁶⁴Cu Radiopharmaceutical Production and Application

Caption: General workflow from ⁶⁴Cu production to PET imaging.

Targeting SSTR on Neuroendocrine Tumor Cells with ⁶⁴Cu-DOTATATE

Caption: Targeting SSTR on NET cells with ⁶⁴Cu-DOTATATE.

References

• 1. Copper-64 Radiopharmaceuticals for PET Imaging of Cancer: Advances in Preclinical and Clinical Research - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Copper-64 radiopharmaceuticals for PET imaging of cancer: advances in preclinical and clinical research. | Semantic Scholar [semanticscholar.org]
• 3. mdpi.com [mdpi.com]
• 4. Copper-64 radiopharmaceuticals for PET imaging of cancer: advances in preclinical and clinical research - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Molecular Imaging of Cancer with Copper-64 Radiopharmaceuticals and Positron Emission Tomography (PET) - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Copper-64 - Wikipedia [en.wikipedia.org]
• 8. www-pub.iaea.org [www-pub.iaea.org]
• 9. openmedscience.com [openmedscience.com]
• 10. Copper-64 Radiopharmaceuticals for Oncologic Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. jnm.snmjournals.org [jnm.snmjournals.org]
• 13. Copper cu 64 dotatate (intravenous route) - Side effects & uses - Mayo Clinic [mayoclinic.org]
• 14. healthonline.washington.edu [healthonline.washington.edu]
• 15. auntminnie.com [auntminnie.com]
• 16. youtube.com [youtube.com]
• 17. Facebook [cancer.gov]
• 18. clinicaltrials.stanford.edu [clinicaltrials.stanford.edu]
• 19. saintjohnscancer.org [saintjohnscancer.org]
• 20. targetedonc.com [targetedonc.com]
• 21. Frontiers | Focus on the Controversial Aspects of 64Cu-ATSM in Tumoral Hypoxia Mapping by PET Imaging [frontiersin.org]
• 22. Hypoxia imaging and theranostic potential of [64Cu][Cu(ATSM)] and ionic Cu(II) salts: a review of current evidence and discussion of the retention mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Hypoxia imaging and theranostic potential of [64Cu][Cu(ATSM)] and ionic Cu(II) salts: a review of current evidence and discussion of the retention mechanisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. Cu–ATSM: A radiopharmaceutical for the PET imaging of hypoxia - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 25. ahajournals.org [ahajournals.org]
• 26. Positron Emission Tomography Using 64-Copper as a Tracer for the Study of Copper-Related Disorders [jove.com]
• 27. mdpi.com [mdpi.com]
• 28. Promising Bifunctional Chelators for Copper 64-PET imaging: Practical 64Cu Radiolabeling and High In Vitro and In Vivo Complex Stability - PMC [pmc.ncbi.nlm.nih.gov]
• 29. 64Cu-DOTATATE PET/CT and Prediction of Overall and Progression-Free Survival in Patients with Neuroendocrine Neoplasms - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Synthesis of Copper-64 Labeled Compounds

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview and detailed protocols for the synthesis of Copper-64 (⁶⁴Cu) labeled compounds. ⁶⁴Cu is a positron-emitting radionuclide with a half-life of 12.7 hours, making it highly suitable for positron emission tomography (PET) imaging. Its decay characteristics, which also include β⁻ emission and Auger electrons, give it theranostic potential, allowing for both diagnosis and targeted radiotherapy.[1][2]

The successful preparation of ⁶⁴Cu-labeled radiopharmaceuticals is critical for their clinical application and requires robust production of the radionuclide, efficient radiolabeling strategies, and thorough quality control.

Production of Copper-64

Copper-64 can be produced via several nuclear reactions in both cyclotrons and nuclear reactors. The choice of production method often depends on the desired specific activity and the available infrastructure.[3][4] High specific activity is crucial for labeling biomolecules that target receptors present in low concentrations.

Table 1: Comparison of ⁶⁴Cu Production Routes

Production Route	Target Material	Projectile	Typical Yield	Specific Activity	Notes
⁶⁴Ni(p,n)⁶⁴Cu	Enriched ⁶⁴Ni	Protons (low energy)	High (e.g., 18.5 GBq after 4h at 40 mg ⁶⁴Ni)[2]	High (47.4 to 474 GBq/µmol)[2]	Preferred method for high specific activity; requires expensive enriched target material.[2][5]
⁶⁴Zn(n,p)⁶⁴Cu	Enriched or natural Zn	Fast Neutrons	Moderate	High	Produces carrier-free ⁶⁴Cu.[4]
⁶³Cu(n,γ)⁶⁴Cu	Natural Copper	Thermal Neutrons	Low	Low	Results in a product with natural isotopic impurities.[4][6]
⁶⁸Zn(p,αn)⁶⁴Cu	Enriched ⁶⁸Zn	Protons	~200 mCi (>95% yield at 180 µA for 1.1h)[7]	High	Radionuclidic purity >96% (⁶⁷Cu as impurity).[7]
⁶⁵Cu(p,pn)⁶⁴Cu	Natural or enriched Cu	Protons	-	-	An alternative production route.[2]

General Principles of ⁶⁴Cu Radiolabeling

The labeling of biomolecules with ⁶⁴Cu typically involves a bifunctional chelator (BFC). The BFC is first conjugated to the targeting molecule (e.g., peptide, antibody, or small molecule). The resulting conjugate is then reacted with ⁶⁴Cu²⁺, which is sequestered by the chelator to form a stable ⁶⁴Cu-complex.

The choice of chelator is critical and depends on the nature of the targeting molecule and the required in vivo stability.[8]

Experimental Protocols

Protocol 1: Purification of ⁶⁴Cu from Solid Target

This protocol describes the purification of ⁶⁴Cu produced via the ⁶⁴Ni(p,n)⁶⁴Cu reaction on a solid target.

Materials:

• Irradiated ⁶⁴Ni target

• Hydrochloric acid (HCl)

• Deionized water

• Ion exchange resin

• Heating apparatus

• Vials for collection

Procedure:

• Dissolve the irradiated ⁶⁴Ni target in HCl.

• Load the dissolved target solution onto a pre-conditioned ion exchange column. The resin will retain the ⁶⁴Cu while allowing the ⁶⁴Ni to pass through.

• Wash the column with HCl to remove any remaining ⁶⁴Ni.

• Elute the ⁶⁴Cu from the resin using a suitable eluent, such as a higher concentration of HCl or a different solvent.

• Evaporate the eluate to dryness and reconstitute the ⁶⁴CuCl₂ in a suitable buffer (e.g., 0.1 M ammonium (B1175870) acetate (B1210297), pH 5.5) for radiolabeling.

Protocol 2: Radiolabeling of a DOTA-conjugated Peptide

This protocol provides a general method for labeling a DOTA-conjugated peptide with ⁶⁴Cu.

Materials:

• DOTA-conjugated peptide

• Purified ⁶⁴CuCl₂ in 0.1 M ammonium acetate buffer (pH 5.5)

• Reaction vial

• Heating block or water bath

• Quality control supplies (see Section 4)

Procedure:

• To a sterile reaction vial, add the DOTA-conjugated peptide (concentration to be optimized, e.g., in the range of 1-10 µg).

• Add the purified ⁶⁴CuCl₂ solution (activity to be determined based on desired specific activity, e.g., 3.7 MBq).[9]

• Ensure the final pH of the reaction mixture is approximately 5.5.

• Incubate the reaction mixture at an elevated temperature (e.g., 40-60°C) for a specified time (e.g., 1 hour). Note: Some conjugates, like DOTA-Trastuzumab, can be labeled at room temperature.[5]

• After incubation, allow the vial to cool to room temperature.

• Perform quality control to determine the radiochemical yield and purity.

Table 2: Example Radiolabeling Conditions for Different Chelators

Chelator Conjugate	⁶⁴Cu Solution	pH	Temperature	Incubation Time	Radiochemical Yield
N-NE3TA	0.1 M NH₄OAc	5.5	37°C	1 h	>95%[9]
C-NE3TA	0.1 M NH₄OAc	5.5	37°C	1 h	>95%[9]
DOTA-Trastuzumab	-	-	Room Temp	30 min	High[5]
[⁶⁴Cu]Cu(PTSM)	Eluate from ⁶²Zn/⁶²Cu generator	-	-	Rapid	High[10]

Quality Control

Thorough quality control is mandatory to ensure the safety and efficacy of the final radiopharmaceutical product.[11]

Key Quality Control Tests:

• Radiochemical Purity (RCP): This determines the percentage of the total radioactivity that is in the desired chemical form. It is commonly assessed using instant thin-layer chromatography (ITLC) or high-performance liquid chromatography (HPLC).[11][12]

• Radionuclidic Purity: This confirms the identity of the radionuclide and quantifies any radioactive impurities. It is measured using gamma-ray spectrometry by identifying the characteristic energy peaks of ⁶⁴Cu.

• pH: The pH of the final product should be within a physiologically acceptable range.

• Visual Inspection: The solution should be clear, colorless, and free of any particulate matter.

• Sterility and Endotoxin (B1171834) Testing: For clinical applications, the final product must be sterile and have endotoxin levels below a specified limit.

Protocol 3: Determination of Radiochemical Purity by ITLC

• Spot a small aliquot of the reaction mixture onto an ITLC strip (e.g., ITLC-SG).

• Develop the strip in a suitable mobile phase (e.g., 0.1 M sodium citrate).

• In this system, the ⁶⁴Cu-labeled conjugate typically remains at the origin (Rf = 0), while free ⁶⁴Cu moves with the solvent front (Rf = 1).

• After development, cut the strip in half and measure the radioactivity of each section using a gamma counter or dose calibrator.

• Calculate the RCP using the following formula: RCP (%) = (Counts at Origin) / (Total Counts) x 100

Conclusion

The synthesis of ⁶⁴Cu-labeled compounds is a multi-step process that requires careful optimization of radionuclide production, bioconjugation, and radiolabeling conditions. The versatility of ⁶⁴Cu for both PET imaging and therapy makes it a valuable tool in nuclear medicine. Adherence to detailed protocols and rigorous quality control are paramount to ensure the production of safe and effective radiopharmaceuticals for research and clinical use.

References

• 1. openmedscience.com [openmedscience.com]
• 2. Recent Advances in 64Cu/67Cu-Based Radiopharmaceuticals | MDPI [mdpi.com]
• 3. Radiocopper in Radiopharmacy and Medical Use: Current Status and Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The Development of Copper Radiopharmaceuticals for Imaging and Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. www-pub.iaea.org [www-pub.iaea.org]
• 9. Copper-64 radiolabeling and biological evaluation of bifunctional chelators for radiopharmaceutical development Evaluation of 64Cu-bifunctional chelators - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Copper-62-labeled pyruvaldehyde bis(N4-methylthiosemicarbazonato)copper(II): synthesis and evaluation as a positron emission tomography tracer for cerebral and myocardial perfusion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. pharmacyce.unm.edu [pharmacyce.unm.edu]
• 12. researchgate.net [researchgate.net]

Application Notes and Protocols for Solid-State Copper-63 NMR Studies

Audience: Researchers, scientists, and drug development professionals.

Introduction to Solid-State 63Cu NMR

Solid-state Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful, non-destructive technique that provides detailed insights into the local atomic-level structure and dynamics of solid materials. For copper-containing systems, particularly those with Cu(I) centers, solid-state 63Cu NMR is an invaluable tool.[1][2] Many copper(I) species are diamagnetic and therefore "invisible" to techniques like Electron Paramagnetic Resonance (EPR) spectroscopy.[1] Solid-state 63Cu NMR can directly probe the copper local environment, yielding information about coordination number, geometry, and bonding.[2]

However, 63Cu NMR studies face significant challenges. The 63Cu nucleus is a quadrupolar nucleus with a spin I = 3/2, and it possesses a large quadrupole moment.[2] This results in broad NMR spectra, often exceeding 50 kHz, which can suffer from low resolution and poor sensitivity.[1] Consequently, specialized experimental setups and techniques are required to acquire and interpret meaningful data.

This application note provides a detailed overview of the experimental setup, protocols, and data interpretation for solid-state 63Cu NMR studies, aimed at researchers in materials science, chemistry, and drug development.

Experimental Setup

A successful solid-state 63Cu NMR experiment relies on a combination of high-field spectrometers, specialized probes, and appropriate data acquisition strategies.

Spectrometer Requirements

High Magnetic Fields: The use of high magnetic fields (e.g., 18.8 T or higher) is highly advantageous.[2] The second-order quadrupolar interaction, a primary source of line broadening for quadrupolar nuclei, is inversely proportional to the magnetic field strength.[2] Therefore, higher fields lead to narrower spectral lines and improved resolution. Additionally, higher fields increase the Boltzmann population difference between spin states, resulting in enhanced sensitivity.[2]

Wideband RF Capabilities: The spectrometer must be capable of generating high-power radiofrequency (RF) pulses over a wide range of frequencies to excite the entirety of the broad 63Cu NMR spectrum.

Probe Technology

A dedicated solid-state NMR probe is essential. For 63Cu NMR, a probe with the following features is recommended:

• Wideband tuning capabilities: To cover the large chemical shift range of copper.

• High RF power handling: To effectively excite the broad signals.

• Magic-Angle Spinning (MAS): While MAS alone may not be sufficient to average out the large quadrupolar interactions of 63Cu, it can be useful in some cases to reduce anisotropic broadening.[1] However, for ultra-wideline spectra, static (non-spinning) experiments are often preferred.[2]

Experimental Protocols

Sample Preparation

Proper sample preparation is critical for obtaining high-quality solid-state NMR spectra.

Protocol for Packing a Solid-State NMR Rotor:

• Ensure the sample is a fine, dry powder. Grinding the sample can help to improve the homogeneity of the packed rotor.

• Select an appropriate rotor size. The choice of rotor diameter will depend on the amount of sample available and the spinning speed requirements of the experiment.

• Carefully load the sample into the rotor. Use a small funnel or a piece of weighing paper to guide the sample into the rotor.

• Pack the sample tightly and evenly. Use a packing tool to gently tamp the sample down after adding small increments. This is crucial for stable magic-angle spinning.

• Ensure the rotor is not overfilled. Leave sufficient space at the top of the rotor for the cap.

• Securely place the cap on the rotor.

• Clean the outside of the rotor to remove any residual sample powder.

NMR Data Acquisition

For ultra-wideline 63Cu NMR spectra, static experiments are often the most effective.[2]

Protocol for a Static 63Cu NMR Experiment using a Frequency-Stepped Hahn-Echo Sequence:

• Tune the probe to the Larmor frequency of 63Cu at the given magnetic field strength.

• Set up a Hahn-echo pulse sequence (90° - τ - 180° - τ - acquire). This sequence is effective for acquiring spectra of broad lines.

• Determine the 90° pulse width. This should be done on a reference sample or the sample of interest.

• Set the inter-pulse delay (τ) to be short enough to avoid signal loss due to T2 relaxation but long enough to allow for ringdown of the probe.

• Employ a frequency-stepped approach. Due to the large spectral width, the full spectrum is acquired by systematically stepping the transmitter frequency across the entire range of interest and co-adding the resulting spectra.[3][4][5]

• Set an appropriate recycle delay. This should be at least 5 times the T1 relaxation time of the 63Cu nucleus in the sample to ensure full relaxation between scans.

• Acquire the data with a sufficient number of scans at each frequency step to achieve a good signal-to-noise ratio.

Data Presentation

The following tables summarize key quantitative data for solid-state 63Cu NMR.

Table 1: Typical 63Cu NMR Parameters for Copper(I) Complexes.

Coordination Environment	Quadrupolar Coupling Constant (Cq) (MHz)	Chemical Shielding Anisotropy (CSA) (ppm)
Two-coordinate	60 - 75	1000 - 1500
Three-coordinate	40 - 60	Variable
Four-coordinate (tetrahedral)	18 - 40	< 500

Data compiled from various sources, including references[2][3][4][5].

Table 2: Recommended Experimental Parameters for Static 63Cu NMR.

Parameter	Recommended Value	Rationale
Magnetic Field Strength	≥ 18.8 T	Reduces second-order quadrupolar broadening and increases sensitivity.[2]
Pulse Sequence	Hahn-echo or QCPMG	Effective for acquiring ultra-wideline spectra.[3][4][5]
Acquisition Mode	Frequency-stepped	Necessary to cover the entire spectral width.[3][4][5]
Recycle Delay	≥ 5 x T1	Ensures quantitative signal intensities.

Visualizations

Experimental Workflow

Caption: Experimental workflow for solid-state 63Cu NMR studies.

Solid-State NMR Spectrometer Setup

Caption: Key components of a solid-state NMR spectrometer.

Correlation of 63Cu NMR Parameters with Coordination

Caption: Correlation of Cu coordination with Cq values.

References

• 1. A focus on applying 63/65 Cu solid-state NMR spectroscopy to characterize Cu MOFs - Chemical Science (RSC Publishing) DOI:10.1039/D4SC90069C [pubs.rsc.org]
• 2. Understanding Cu( i ) local environments in MOFs via 63/65 Cu NMR spectroscopy - Chemical Science (RSC Publishing) DOI:10.1039/D4SC00782D [pubs.rsc.org]
• 3. Item - Solid-State 63Cu and 65Cu NMR Spectroscopy of Inorganic and Organometallic Copper(I) Complexes - American Chemical Society - Figshare [acs.figshare.com]
• 4. Solid-state (63)Cu and (65)Cu NMR spectroscopy of inorganic and organometallic copper(I) complexes. | Semantic Scholar [semanticscholar.org]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols for the Separation and Purification of Copper-63

For Researchers, Scientists, and Drug Development Professionals

Introduction

Copper-63 (⁶³Cu) is a stable isotope of copper with significant applications in various scientific and medical fields. Its unique properties make it a valuable tracer in biological systems, a precursor for the production of medical radioisotopes such as Copper-64 (⁶⁴Cu), and a material of interest in quantum computing. The natural abundance of ⁶³Cu is approximately 69.2%. However, for many advanced applications, enrichment to higher isotopic purity is essential. This document provides detailed application notes and protocols for the principal techniques used to separate and purify ⁶³Cu.

Separation and Purification Techniques: An Overview

The separation of ⁶³Cu from its heavier isotope, ⁶⁵Cu, is a challenging process due to their identical chemical properties. The primary methods employed exploit the slight mass difference between the two isotopes. These techniques can be broadly categorized into physical and chemical methods. Physical methods include electromagnetic isotope separation (EMIS) and laser isotope separation (LIS), which generally offer high enrichment factors. Chemical methods, such as ion-exchange chromatography and solvent extraction, are typically used for purification from other elements and, in some specialized systems, for isotopic enrichment.

Quantitative Data Summary

The following tables summarize the key performance indicators for various ⁶³Cu separation and purification techniques based on available data.

Table 1: Comparison of Isotope Separation Techniques for Copper-63

Technique	Principle	Achievable Purity of ⁶³Cu	Throughput	Key Advantages	Key Disadvantages
Electromagnetic Isotope Separation (EMIS)	Mass-based separation of ions in a magnetic field.	High	Low (mg to g scale)	High purity, versatile for many elements.[1][2][3]	Low throughput, high energy consumption, expensive.[4]
Laser Isotope Separation (LIS) / AVLIS	Selective photoionization of ⁶³Cu atoms.	Very High (up to 99.9999%)[4]	Low (grams per week)[4]	Exceptional purity in a single step.[4][5]	High energy input, complex technology.[4]
Gas Centrifuge Isotopic Separation (GCIS)	Differential centrifugal forces on gaseous copper compounds.	Moderate to High	Potentially higher than EMIS/LIS	Continuous process.	Requires volatile copper compounds (e.g., CuF₆).[4]

Table 2: Performance of Chemical Purification Techniques for Copper

Technique	Principle	Typical Recovery/Yield	Purity from Other Elements	Application
Ion-Exchange Chromatography	Differential affinity of ions for a charged resin.	>95%[6]	High	Purification of Cu radioisotopes from target materials (e.g., Zn, Ni).[6][7]
Solvent Extraction	Partitioning of a copper complex between two immiscible liquids.	>90%	High	Large-scale copper purification, separation from other metals.[8][9]
Electrodeposition	Electrochemical reduction of copper ions onto a cathode.	High	High	Final purification step to obtain high-purity metallic copper.[10][11]

Experimental Protocols

Electromagnetic Isotope Separation (EMIS) using a Calutron

Electromagnetic isotope separation, pioneered at Oak Ridge National Laboratory (ORNL), utilizes calutrons to achieve high-purity separation of isotopes.[12][13][14][15]

Principle: Copper is vaporized and ionized. The resulting ions are accelerated into a magnetic field. Due to their mass difference, ⁶³Cu⁺ and ⁶⁵Cu⁺ ions travel along different trajectories and are collected in separate receivers.[2][16]

Protocol Overview:

• Feed Material Preparation: A suitable copper compound, typically a halide salt, is prepared as the feed material.

• Ion Source Operation: The feed material is vaporized and introduced into an ion source where it is ionized by an electric arc.

• Ion Acceleration: The generated copper ions are extracted from the source and accelerated by a high voltage potential.

• Isotope Separation: The ion beam is directed into a large vacuum chamber situated within a strong magnetic field. The magnetic field bends the ion beam into a circular path, with the lighter ⁶³Cu⁺ ions following a tighter arc than the heavier ⁶⁵Cu⁺ ions.[2]

• Collection: Specially designed collector pockets are positioned to intercept the separated ion beams. These collectors are often made of high-purity graphite (B72142) or copper.

• Product Recovery and Purification: After a separation run, the collectors are removed, and the enriched ⁶³Cu is chemically recovered and purified to remove any contaminants.

Workflow Diagram:

Caption: Workflow for Copper-63 separation using EMIS.

Atomic Vapor Laser Isotope Separation (AVLIS)

AVLIS is a highly selective method that uses lasers to ionize only the desired isotope.[5][17][18]

Principle: A precisely tuned laser excites an electron in ⁶³Cu atoms to a higher energy level. A second laser then provides enough energy to ionize the excited ⁶³Cu atom. The resulting ⁶³Cu⁺ ions are then separated from the neutral ⁶⁵Cu atoms using an electric field.

Protocol Overview:

• Atomic Vapor Generation: Metallic copper is heated in a vacuum to produce a stream of atomic vapor.

• Selective Excitation: The atomic vapor is irradiated with a dye laser precisely tuned to an absorption wavelength of ⁶³Cu. This selectively excites ⁶³Cu atoms.

• Ionization: A second, more powerful laser (often a copper vapor laser) provides the energy to ionize the excited ⁶³Cu atoms, leaving ⁶⁵Cu atoms un-ionized.

• Ion Extraction: An electrostatic field is applied to the vapor stream, which deflects the positively charged ⁶³Cu ions.

• Collection: The deflected ⁶³Cu ions are collected on a charged plate.

• Product Recovery: The collected ⁶³Cu is then recovered from the collection plate.

Workflow Diagram:

Caption: Workflow for Copper-63 separation using AVLIS.

Ion-Exchange Chromatography for Purification

Ion-exchange chromatography is a robust method for purifying copper from other metallic impurities, particularly in the context of radiocopper production.[19][20][21]

Principle: A solution containing copper and other metal ions is passed through a column packed with an ion-exchange resin. The different metal ions have varying affinities for the resin and can be selectively eluted using different concentrations of an eluent, typically an acid.

Protocol for Purification of Copper from Zinc:

• Column Preparation:

  • Prepare a column with a strong anion exchange resin (e.g., AG 1-X8 or similar).

  • Pre-condition the column by washing with deionized water, followed by the appropriate concentration of hydrochloric acid (HCl) to be used for sample loading.

• Sample Preparation and Loading:

  • Dissolve the sample containing copper and zinc in a specific concentration of HCl (e.g., 4 M HCl) to form anionic chloride complexes.[19]

  • Load the prepared sample onto the column. The anionic complexes will bind to the resin.

• Elution of Impurities:

  • Wash the column with the same concentration of HCl used for loading to remove any unbound species.

  • Selectively elute the zinc complex. Zinc typically has a lower affinity for the resin in certain HCl concentrations compared to copper.

• Elution of Copper:

  • Elute the desired copper fraction by using a different concentration of HCl (e.g., 2 M HCl or a more dilute acid) that weakens the binding of the copper-chloride complex to the resin.[19]

• Product Collection and Analysis:

  • Collect the eluate containing the purified copper.

  • Analyze the purity of the collected fraction using appropriate analytical techniques such as inductively coupled plasma mass spectrometry (ICP-MS).

Workflow Diagram:

Caption: Workflow for copper purification by ion-exchange chromatography.

Solvent Extraction for Purification

Solvent extraction is a widely used hydrometallurgical technique for the purification of copper on a larger scale.[8][22][23][24]

Principle: This method involves the use of an organic extractant dissolved in an immiscible organic solvent (like kerosene) that selectively forms a complex with copper ions in an aqueous solution. The copper-organic complex is then separated from the aqueous phase, and the copper is subsequently stripped back into a fresh aqueous solution under different chemical conditions.

Protocol Overview:

• Extraction Stage:

  • The aqueous feed solution containing copper and other metal ions is mixed vigorously with the organic phase containing the extractant.

  • The extractant selectively binds with copper ions, transferring them from the aqueous phase to the organic phase.

  • The two phases are allowed to separate, with the copper-loaded organic phase being the "extract."

• Stripping Stage:

  • The copper-loaded organic phase is then mixed with a stripping solution, which is typically a strong acid (e.g., sulfuric acid).

  • The change in pH causes the copper-extractant complex to break down, releasing the copper ions into the new aqueous phase.

  • The regenerated organic phase can be recycled back to the extraction stage.

• Final Recovery:

  • The purified and concentrated copper solution from the stripping stage can be further processed, for example, by electrodeposition to obtain high-purity copper metal.

Logical Relationship Diagram:

Caption: Logical diagram of the solvent extraction cycle for copper purification.

Concluding Remarks

The choice of separation and purification technique for Copper-63 depends heavily on the desired final purity, the required quantity, and the available resources. For applications demanding the highest isotopic purity, such as in quantum computing, Laser Isotope Separation is the preferred method despite its complexity and low throughput. Electromagnetic Isotope Separation also provides high purity and is more versatile for a range of isotopes. For applications where ⁶³Cu is a precursor for radioisotope production, chemical purification methods like ion-exchange chromatography and solvent extraction are crucial for removing target and trace metal impurities to ensure high specific activity of the final radiopharmaceutical product. The protocols and data presented here provide a comprehensive guide for researchers and professionals working with Copper-63.

References

• 1. info.ornl.gov [info.ornl.gov]
• 2. UNTERM [unterm.un.org]
• 3. nrc.gov [nrc.gov]
• 4. fayafi.ch [fayafi.ch]
• 5. Atomic vapor laser isotope separation - Wikipedia [en.wikipedia.org]
• 6. Improved extraction efficiency of radioactive copper produced via accelerator neutrons method through phosphate buffer-enhanced column pre-treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Copper Recovery by Solvent Extraction Techniques - 911Metallurgist [911metallurgist.com]
• 9. US6242625B1 - Process for extracting copper values from copper containing ores - Google Patents [patents.google.com]
• 10. Liquid–liquid extraction - Wikipedia [en.wikipedia.org]
• 11. confit.atlas.jp [confit.atlas.jp]
• 12. inis.iaea.org [inis.iaea.org]
• 13. Isotope Development and Production | ORNL [ornl.gov]
• 14. osti.gov [osti.gov]
• 15. The Uranium Bomb, the Calutron, and the Space-Charge Problem - Physics Today [physicstoday.aip.org]
• 16. inis.iaea.org [inis.iaea.org]
• 17. discovery.researcher.life [discovery.researcher.life]
• 18. application.wiley-vch.de [application.wiley-vch.de]
• 19. fpharm.uniba.sk [fpharm.uniba.sk]
• 20. Improved ion-exchange column chromatography for Cu purification from high-Na matrices and isotopic analysis by MC-ICPMS - Journal of Analytical Atomic Spectrometry (RSC Publishing) [pubs.rsc.org]
• 21. chromtech.com [chromtech.com]
• 22. oresomeresources.com [oresomeresources.com]
• 23. pendidikankimia.walisongo.ac.id [pendidikankimia.walisongo.ac.id]
• 24. Liquid-Liquid Extraction Process for High Efficiency Rapid Purification of Copper Radionuclides - D-Scholarship@Pitt [d-scholarship.pitt.edu]

Application Notes: The Role of Copper-63 in Materials Science Research

Introduction

Copper-63 (⁶³Cu) is one of two stable isotopes of copper, comprising approximately 69.2% of naturally occurring copper.[1][2] While chemically similar to its heavier counterpart, Copper-65, its distinct nuclear properties make it an invaluable tool in various domains of materials science.[3] As a stable, non-radioactive isotope, ⁶³Cu serves as an excellent tracer for diffusion studies, a probe for understanding material structure through spectroscopic techniques, and a component in materials designed for nuclear applications.[4][5] Its applications span from the development of next-generation semiconductors and electronics to the integrity analysis of materials in fusion reactors.[2][6]

Key Applications in Materials Science

The unique nuclear and physical properties of ⁶³Cu enable its use in several advanced research areas:

• Semiconductors and Electronics: In the electronics industry, ultrafine ⁶³Cu powder is utilized for manufacturing high-precision components like printed circuit boards and semiconductors.[6] Its primary role in research is as a tracer to study diffusion phenomena, particularly in the thin films that act as barriers to prevent copper from migrating into the silicon substrate, which would otherwise degrade device performance. Researchers can introduce a layer of ⁶³Cu and track its movement through the barrier material under thermal stress to quantify the barrier's effectiveness.[7]

• Nuclear and Fusion Reactor Materials: Copper is a critical material in fusion reactor technology, used as a heat sink and as a matrix material in superconducting coils.[2] These components are subjected to intense neutron fluxes. Since ⁶³Cu has a specific neutron capture cross-section, studying its interaction with neutrons is vital for predicting material activation, radiation damage, and the overall lifetime and safety of reactor components.[2][8]

• High-Temperature Superconductivity: Copper-63 has been employed in studies of high-temperature superconductors, where copper-oxide planes are fundamental to the superconducting mechanism.[9] Isotope-effect studies, where ⁶³Cu is substituted for natural copper, can help elucidate the role of lattice vibrations (phonons) in the pairing of electrons, a key aspect of superconductivity theory.

• Isotopic Tracers for Diffusion and Metallurgical Studies: As a stable isotope, ⁶³Cu is an ideal tracer for studying diffusion processes in alloys, geological systems, and metallurgical processes without introducing radioactivity.[10][11] By creating a diffusion couple (e.g., a block of an alloy bonded to a block enriched in ⁶³Cu) and annealing it, researchers can use techniques like Secondary Ion Mass Spectrometry (SIMS) to measure the isotopic concentration profile and determine diffusion coefficients with high precision.

• Structural Analysis with Nuclear Magnetic Resonance (NMR): ⁶³Cu is an NMR-active nucleus, making it a powerful probe for characterizing the local atomic environment of copper in complex materials like alloys and metal-organic frameworks (MOFs).[12][13] ⁶³Cu solid-state NMR can provide site-specific information, distinguish between different copper coordination environments, and help characterize metastable phases that are difficult to identify with other techniques.[13]

Data Presentation

Quantitative data related to ⁶³Cu is crucial for experimental design and interpretation.

Table 1: Physical and Nuclear Properties of Stable Copper Isotopes

Property	Copper-63 (⁶³Cu)	Copper-65 (⁶⁵Cu)	Reference
Natural Abundance	69.17%	30.83%	[2]
Atomic Mass (amu)	62.929597	64.9277929	[1][14]
Nuclear Spin (I)	3/2	3/2	[1]

| Density (g/cm³) | 8.83 ± 0.05 | 9.12 ± 0.05 |[15] |

Table 2: Selected Neutron Reaction Cross-Section Data for ⁶³Cu

Reaction	Energy	Cross-Section (barns)	Application Context	Reference
⁶³Cu(n, γ)⁶⁴Cu	25 keV (Astrophysical)	~0.56	Nucleosynthesis, Reactor modeling	[8]
⁶³Cu(n, 2n)⁶²Cu	~11-20 MeV	Varies with energy	Fusion reactor material analysis	[2]
⁶³Cu(n, p)⁶³Ni	~2-12 MeV	Varies with energy	Radiation damage studies	[2]

| ⁶³Cu(γ, n)⁶²Cu | 11.1-19.7 MeV | Varies with energy | Nuclear reaction database validation |[16] |

Experimental Protocols

Protocol 1: Isotopic Tracer Diffusion Study in a Metallic Alloy

This protocol describes a generalized method for quantifying solid-state diffusion of copper in an alloy using ⁶³Cu as a stable isotopic tracer.

Objective: To determine the diffusion coefficient of copper in a host metal or alloy.

Materials:

• Host material (e.g., high-purity aluminum).

• High-purity, isotopically enriched ⁶³Cu source material (e.g., foil or powder, >99% enrichment).[5][14]

• Vacuum furnace or controlled atmosphere furnace.

• Metallographic polishing equipment.

• Secondary Ion Mass Spectrometer (SIMS) or High-Resolution Rutherford Backscattering Spectrometry (HRBS) system.[7][9]

Methodology:

• Sample Preparation:

  • Prepare a disk or coupon of the host material with a flat, polished surface (mirror finish).

  • Deposit a thin layer (e.g., 50-200 nm) of ⁶³Cu onto the polished surface. This can be achieved via physical vapor deposition (PVD), sputtering, or electroplating.

  • Alternatively, create a "diffusion couple" by bonding the host material block to a block of an alloy containing enriched ⁶³Cu under high pressure and temperature.

• Diffusion Annealing:

  • Place the prepared sample into a vacuum or inert gas furnace to prevent oxidation.

  • Heat the sample to a predetermined temperature (e.g., 400-550°C for aluminum alloys) and hold for a specific duration. The time and temperature will depend on the expected diffusion rate.

  • Cool the sample rapidly to room temperature to "freeze" the diffusion profile.

• Depth Profiling Analysis (SIMS):

  • Mount the annealed sample in the SIMS instrument.

  • Use a primary ion beam (e.g., O₂⁺ or Cs⁺) to sputter a crater into the sample surface, moving progressively deeper.

  • The mass spectrometer detects the secondary ions ejected from the sample, measuring the ion counts for ⁶³Cu and ⁶⁵Cu (or a host matrix element) as a function of sputter time.

  • Correlate sputter time with depth by measuring the final crater depth with a profilometer.

• Data Analysis:

  • Plot the concentration or isotopic ratio of ⁶³Cu as a function of depth.

  • Fit the resulting concentration profile to the appropriate solution of Fick's second law of diffusion (e.g., an error function solution for a thin-film source) to calculate the diffusion coefficient (D).

Workflow for an isotopic tracer diffusion experiment.

Protocol 2: ⁶³Cu Solid-State NMR for Characterization of Copper-Containing Materials

This protocol outlines the use of Magic Angle Spinning (MAS) NMR to study the local environment of copper in solid materials.[13]

Objective: To identify and quantify different copper sites and phases in a solid sample.

Materials:

• Solid sample containing copper (e.g., Al-Cu-Mg alloy, Cu-based MOF).

• High-field solid-state NMR spectrometer equipped with a MAS probe.

• NMR rotors (e.g., zirconia, 4mm or smaller).

• Reference compound for setting the chemical shift zero (e.g., solid CuCl).[13]

Methodology:

• Sample Preparation:

  • Grind the bulk sample into a fine, homogeneous powder to ensure efficient spinning and reduce particle size effects.

  • Pack the powdered sample tightly into a zirconia NMR rotor.

• NMR Data Acquisition:

  • Insert the rotor into the MAS probe and place it in the NMR magnet.

  • Set the MAS rate to a high speed (e.g., >12 kHz) to average out anisotropic interactions.

  • Tune the probe to the Larmor frequency of ⁶³Cu in the given magnetic field.

  • Set the reference frequency using a known standard like CuCl.

  • Acquire the ⁶³Cu NMR spectrum using a simple pulse-acquire sequence or a more advanced sequence like a quadrupolar echo. A large number of scans will likely be needed due to the broad line shapes and low sensitivity.[12]

• Data Processing and Analysis:

  • Apply appropriate processing to the raw data (Fourier transform, phasing, and baseline correction).

  • Analyze the resulting spectrum. The peak position (chemical shift), line shape, and line width provide information about the chemical and structural environment of the copper atoms.

  • Deconvolute overlapping peaks to identify and quantify the relative populations of different copper sites (e.g., copper in solid solution vs. copper in precipitate phases like Al₂CuMg).[13]

  • Compare the experimental spectrum to spectra of known reference compounds to aid in phase identification.

General workflow for ⁶³Cu solid-state NMR analysis.

Logical Relationships of ⁶³Cu Properties and Applications

The utility of ⁶³Cu in materials science stems directly from its fundamental properties. Its stable nature allows for non-destructive tracing, while its nuclear spin and neutron interaction cross-section provide sensitive probes for structure and performance in extreme environments.

Relationship between ⁶³Cu properties and applications.

References

• 1. Copper-63 | Cu | CID 42626467 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. quora.com [quora.com]
• 4. americanelements.com [americanelements.com]
• 5. balesacu.com [balesacu.com]
• 6. Ultrafine Copper Powder Cu 63: Complex Production Process and Global Significance [barchart.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. buyisotope.com [buyisotope.com]
• 10. Copper isotope fractionation by diffusion in a basaltic melt | Carnegie Science [carnegiescience.edu]
• 11. ceza.de [ceza.de]
• 12. A focus on applying 63/65 Cu solid-state NMR spectroscopy to characterize Cu MOFs - Chemical Science (RSC Publishing) DOI:10.1039/D4SC90069C [pubs.rsc.org]
• 13. researchgate.net [researchgate.net]
• 14. tracesciences.com [tracesciences.com]
• 15. quantum mechanics - Should Copper 65 and Copper 63 isotopes have a larger density than a copper 29 atom? - Physics Stack Exchange [physics.stackexchange.com]
• 16. eurekalert.org [eurekalert.org]

Application of Copper-63 in Environmental Tracing: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction:

The stable isotope of copper, Copper-63 (⁶³Cu), and its heavier counterpart, Copper-65 (⁶⁵Cu), are powerful tools in environmental tracing. Their application allows for the precise tracking of copper sources, transport, and biogeochemical cycling in various environmental matrices. The principle behind this technique lies in the subtle variations in the isotopic ratio (⁶⁵Cu/⁶³Cu), which are influenced by a range of physical, chemical, and biological processes.[1][2] These variations, expressed as δ⁶⁵Cu, provide a unique fingerprint to trace the fate of copper contamination from industrial and agricultural activities, as well as to understand natural copper cycles. This document provides detailed application notes and experimental protocols for the use of ⁶³Cu in environmental tracing studies.

Data Presentation

Table 1: Natural Abundance and Isotopic Reference Materials for Copper

Parameter	Value	Reference
Natural Abundance of ⁶³Cu	69.17%	[1]
Natural Abundance of ⁶⁵Cu	30.83%	[1]
Primary Isotopic Standard	NIST SRM 976	[3]

Table 2: Typical δ⁶⁵Cu Values in Various Environmental Materials

This table summarizes the typical range of δ⁶⁵Cu values observed in different natural and anthropogenic materials. These values can be used as a reference for source apportionment studies.

Material	Typical δ⁶⁵Cu Range (‰)	Key Processes and Notes	References
Natural Sources
Basalts and Granites	-0.4 to +0.4	Generally cluster around 0‰, representing the bulk earth value.	[3]
Uncontaminated Soils	-0.6 to +0.3	Reflects the isotopic composition of the parent bedrock and pedogenic processes.	[4]
River Water (dissolved load)	+0.02 to +1.45	Influenced by weathering of bedrock and soils.	[5]
Seawater (dissolved)	~ +0.66	Heavier than most riverine inputs, likely due to biological cycling and scavenging.	[5]
Anthropogenic Sources
Copper Ores (Sulfides)	-1.0 to +1.0	Hypogene sulfide (B99878) minerals typically have δ⁶⁵Cu values close to zero.	[3]
Mining Waste (tailings, waste rock)	-2.0 to +2.0	Weathering of sulfide ores can lead to significant isotopic fractionation.	[6]
Industrial Effluents	Variable	Can have a wide range of δ⁶⁵Cu values depending on the industrial process.
Agricultural Fungicides (copper-based)	-0.34 to +0.85	Can be a significant source of isotopically distinct copper in agricultural soils.	[7]
Smelting and Metallurgical Processes	Variable	Isotopic fractionation can occur during smelting, but the final metal product may be close to the ore's signature.	[1][8][9][10][11]

Experimental Protocols

Protocol 1: Determination of ⁶³Cu/⁶⁵Cu Isotope Ratios in Soil and Sediment Samples

This protocol outlines the steps for the preparation and analysis of solid environmental samples for copper isotope analysis using Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS).

1. Sample Preparation and Digestion:

• Objective: To completely dissolve the solid sample and bring the copper into an aqueous solution.

• Materials:

  • Dried and homogenized soil/sediment sample (approximately 0.1 g)

  • Concentrated Nitric Acid (HNO₃), trace metal grade

  • Concentrated Hydrofluoric Acid (HF), trace metal grade

  • Concentrated Perchloric Acid (HClO₄), trace metal grade

  • Savillex® PFA vials

  • Hot plate

• Procedure:

  • Weigh approximately 0.1 g of the dried and homogenized sample into a clean Savillex® PFA vial.

  • Add 2 mL of concentrated HNO₃ and 2 mL of concentrated HF to the vial.

  • Cap the vial tightly and place it on a hot plate at 120°C for 48 hours.

  • After cooling, carefully open the vial and add 1 mL of concentrated HClO₄.

  • Heat the open vial on the hot plate at 180°C to evaporate the solution to near dryness.

  • Add 2 mL of concentrated HNO₃ and evaporate to dryness again to ensure complete removal of HF.

  • Dissolve the residue in 5 mL of 7M HCl. This solution is now ready for column chromatography.

2. Copper Separation using Anion Exchange Chromatography:

• Objective: To isolate copper from the sample matrix to avoid isobaric interferences during MC-ICP-MS analysis.

• Materials:

  • Anion exchange resin (e.g., Bio-Rad AG MP-1M)

  • Polypropylene chromatography columns

  • 7M Hydrochloric Acid (HCl)

  • 0.5M Hydrochloric Acid (HCl)

• Procedure:

  • Prepare a chromatography column with a 1 mL bed volume of the anion exchange resin.

  • Pre-condition the resin by passing 10 mL of 7M HCl through the column.

  • Load the dissolved sample solution (in 7M HCl) onto the column.

  • Elute the matrix elements with 10 mL of 7M HCl.

  • Elute the copper fraction with 10 mL of 0.5M HCl.

  • Collect the copper-containing eluent in a clean Savillex® PFA vial.

  • Evaporate the eluent to dryness on a hot plate at a low temperature.

  • Re-dissolve the purified copper residue in 2% HNO₃ for analysis.

3. Isotopic Analysis by MC-ICP-MS:

• Objective: To precisely measure the ⁶³Cu and ⁶⁵Cu ion beams and determine the isotopic ratio.

• Instrumentation: A high-resolution Multi-Collector Inductively Coupled Plasma Mass Spectrometer (MC-ICP-MS).

• Procedure:

  • Introduce the purified copper sample solution into the MC-ICP-MS.

  • Measure the ion beams of ⁶³Cu and ⁶⁵Cu simultaneously using a static multi-collector setup.

  • Correct for instrumental mass bias using a standard-sample bracketing (SSB) technique with a well-characterized copper isotopic standard (e.g., NIST SRM 976).

  • The copper isotopic composition is expressed in delta notation (δ⁶⁵Cu) in per mil (‰) relative to the standard: δ⁶⁵Cu (‰) = [((⁶⁵Cu/⁶³Cu)sample / (⁶⁵Cu/⁶⁵Cu)standard) - 1] × 1000

Protocol 2: Stable Isotope Dilution (SID) for Quantifying Labile Copper in Water Samples

This protocol describes the use of an enriched ⁶³Cu or ⁶⁵Cu spike to determine the concentration of the labile (isotopically exchangeable) copper fraction in aqueous samples.

1. Spike Preparation and Calibration:

• Objective: To prepare and accurately calibrate a spike solution with a known amount of an enriched copper isotope.

• Materials:

  • Enriched ⁶³Cu or ⁶⁵Cu isotopic standard

  • High-purity water (e.g., Milli-Q)

  • Nitric Acid (HNO₃), trace metal grade

• Procedure:

  • Prepare a stock solution of the enriched copper isotope.

  • Perform a reverse isotope dilution analysis by mixing known amounts of the spike solution with a natural abundance copper standard of known concentration to accurately determine the concentration of the spike solution.

2. Sample Spiking and Equilibration:

• Objective: To add a known amount of the spike to the water sample and allow it to equilibrate with the labile copper pool.

• Procedure:

  • Collect the water sample and filter it through a 0.22 µm filter.

  • Add a known amount of the calibrated spike solution to a known volume of the filtered water sample. The amount of spike added should be chosen to achieve an optimal mixed isotopic ratio (ideally close to 1).

  • Allow the spiked sample to equilibrate for a predetermined time (e.g., 24 hours) to ensure complete isotopic exchange with the labile copper fraction.

3. Copper Separation and Isotopic Analysis:

• Objective: To separate copper from the spiked sample and measure the mixed isotopic ratio.

• Procedure:

  • Follow the copper separation procedure outlined in Protocol 1 (Section 2) to isolate copper from the equilibrated sample.

  • Analyze the purified copper fraction by MC-ICP-MS as described in Protocol 1 (Section 3) to determine the mixed ⁶⁵Cu/⁶³Cu ratio.

4. Calculation of Labile Copper Concentration:

• Objective: To calculate the concentration of labile copper in the original water sample using the isotope dilution equation.

• Equation: Cₓ = Cₛ * (Wₛ / Wₓ) * [(Rₛ - Rₘ) / (Rₘ - Rₓ)] * (Aₓ / Aₛ) Where:

  • Cₓ = Concentration of labile copper in the sample

  • Cₛ = Concentration of the spike solution

  • Wₛ = Weight of the spike solution added

  • Wₓ = Weight of the sample

  • Rₛ = Isotopic ratio of the spike

  • Rₘ = Isotopic ratio of the mixture

  • Rₓ = Isotopic ratio of the unspiked sample (natural abundance)

  • Aₓ = Atomic weight of copper in the sample

  • Aₛ = Atomic weight of copper in the spike

Mandatory Visualization

Diagram 1: General Workflow for Environmental Tracing using Copper-63

Caption: Workflow for environmental tracing studies using Copper-63.

Diagram 2: Principle of Stable Isotope Dilution (SID)

Caption: Principle of Stable Isotope Dilution for concentration analysis.

References

• 1. cris.bgu.ac.il [cris.bgu.ac.il]
• 2. researchgate.net [researchgate.net]
• 3. Cu Isotopic Composition in Surface Environments and in Biological Systems: A Critical Review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. pubs.usgs.gov [pubs.usgs.gov]
• 7. researchgate.net [researchgate.net]
• 8. Evaluating copper isotope fractionation in the metallurgical operational chain: an experimental approach - The copper smelter [copper-smelting.com]
• 9. Evaluating copper isotope fractionation in the metallurgical operational chain: An experimental approach [ouci.dntb.gov.ua]
• 10. researchgate.net [researchgate.net]
• 11. Copper isotope fractionation during prehistoric smelting of copper sulfides: experimental and analytical data [dataservices.gfz-potsdam.de]

Application Notes and Protocols: Dosimetry and Biodistribution of Copper-64 Radiopharmaceuticals

Audience: Researchers, scientists, and drug development professionals.

Note on Copper Isotopes: The topic specifies Copper-63, which is a stable, non-radioactive isotope of copper. As such, it is not used in radiopharmaceuticals for imaging or therapy. This document will focus on Copper-64 (⁶⁴Cu) , a widely used radioisotope with ideal characteristics for both Positron Emission Tomography (PET) imaging and targeted radiotherapy.[1][2] ⁶⁴Cu has a half-life of 12.7 hours and a complex decay scheme that includes positron emission (β+) for PET imaging, beta emission (β-) for therapy, and electron capture.[1][2] This dual capability makes ⁶⁴Cu an archetypal "theranostic" radionuclide.[3]

Application Notes

Introduction to ⁶⁴Cu Radiopharmaceuticals

Copper-64 is a versatile radionuclide for oncologic applications due to its suitable half-life, which allows for the imaging of both small molecules and larger, slower-clearing proteins like antibodies.[2] Its dual decay modes provide the foundation for developing agents that can be used for initial diagnosis, patient stratification, and subsequent radiotherapy.[1][2] The development of a ⁶⁴Cu radiopharmaceutical involves conjugating a targeting biomolecule (e.g., peptide, antibody, small molecule) to a chelator that can stably bind ⁶⁴Cu. The well-established coordination chemistry of copper allows for its use with a wide variety of chelator systems.[2]

Classes of ⁶⁴Cu Radiopharmaceuticals and Their Applications

• [⁶⁴Cu]CuCl₂ (Copper Chloride): In its simple chloride form, ⁶⁴Cu uptake is associated with metabolic processes and the expression of the human copper transporter 1 (CTR1), which is often overexpressed in various cancer cells.[4][5] It has shown promise for imaging tumors in prostate, breast, and lung cancer, among others.[1][6]

• Peptide-Based Agents (e.g., ⁶⁴Cu-DOTATATE): These agents target specific cell surface receptors. ⁶⁴Cu-DOTATATE, sold under the brand name Detectnet, is a somatostatin (B550006) analog used for PET imaging of neuroendocrine tumors (NETs) that overexpress somatostatin receptors (SSTRs).[7][8] Compared to other SSTR-targeting agents, ⁶⁴Cu-DOTATATE offers superior image quality and a lower radiation burden than ¹¹¹In-DTPA-octreotide SPECT.[7]

• Antibody-Based Agents (e.g., ⁶⁴Cu-DOTA-Cetuximab): Radiolabeled monoclonal antibodies (mAbs) target specific tumor antigens. The longer half-life of ⁶⁴Cu is particularly well-suited for the slower pharmacokinetics of intact antibodies.[2] These agents can be used to assess target engagement and plan for radioimmunotherapy.[2][9]

• Hypoxia-Targeting Agents (e.g., ⁶⁴Cu-ATSM): Copper-64 diacetyl-bis(N4-methylthiosemicarbazone), or ⁶⁴Cu-ATSM, is a radiopharmaceutical that selectively accumulates in hypoxic tissues.[10] This is valuable because tumor hypoxia is a key factor in resistance to conventional cancer treatments.[10][11]

Principles of Biodistribution and Dosimetry

Biodistribution studies are essential to determine how a radiopharmaceutical is taken up and cleared by various organs and tissues over time. This is typically quantified as the percentage of the injected dose per gram of tissue (%ID/g).[12] Key findings from biodistribution studies inform the potential efficacy and safety of a drug. For example, high tumor uptake with low accumulation in healthy organs is the ideal profile.

Dosimetry is the calculation of the absorbed radiation dose delivered to different organs and the whole body.[1][13] This is critical for ensuring patient safety in diagnostic imaging and for planning therapeutic regimens.[3] The Medical Internal Radiation Dose (MIRD) formalism is the standard method, often implemented using software like OLINDA/EXM, to calculate radiation doses from biodistribution data.[1][3][13] For ⁶⁴Cu agents, the liver, intestines, and kidneys are often the organs that receive the highest radiation dose.[1][13][14]

Visualized Workflows and Pathways

Caption: High-level workflow for ⁶⁴Cu radiopharmaceutical development.

Experimental Protocols

Protocol 1: Radiolabeling of a DOTA-Conjugated Peptide with ⁶⁴Cu

This protocol provides a general method for labeling a peptide conjugated with the chelator DOTA, such as DOTA-TATE.

1. Materials and Reagents:

• ⁶⁴CuCl₂ in 0.1 M HCl (produced via the ⁶⁴Ni(p,n)⁶⁴Cu reaction).[2]

• DOTA-conjugated peptide (e.g., DOTA-TATE).

• Sodium acetate (B1210297) buffer (0.1 M, pH 5.5).[15]

• Metal-free water and reaction vials.

• EDTA solution (50 mM) to terminate the reaction.

• Sep-Pak C18 cartridge for purification.

• Ethanol (B145695) and water for elution.

• Radio-HPLC system for quality control.

2. Procedure:

• In a metal-free microcentrifuge tube, add 5-20 µg of the DOTA-conjugated peptide.[15]

• Add 200-500 µL of sodium acetate buffer (pH 5.5) to the peptide.

• Carefully add 100-400 MBq of ⁶⁴CuCl₂ solution to the buffered peptide.

• Vortex the mixture gently and incubate at 60-95°C for 15-30 minutes.[15] The optimal temperature and time should be determined for each specific peptide.

• After incubation, allow the vial to cool to room temperature.

• Terminate the labeling reaction by adding a small volume of EDTA solution to chelate any free ⁶⁴Cu.[15]

• Perform an initial quality control check using radio-TLC or radio-HPLC to determine the radiolabeling yield.

3. Purification (if necessary):

• Pre-condition a Sep-Pak C18 cartridge with ethanol followed by water.

• Load the reaction mixture onto the cartridge.

• Wash the cartridge with water to remove unreacted ⁶⁴CuCl₂ and other hydrophilic impurities.

• Elute the final product, ⁶⁴Cu-DOTA-peptide, with a small volume of 80% ethanol.[15]

• Evaporate the ethanol under a stream of nitrogen and reconstitute the final product in sterile saline for injection.

4. Quality Control:

• Determine the final radiochemical purity using a calibrated radio-HPLC system. A purity of >95% is typically required for in vivo studies.[15]

• Measure the specific activity (MBq/µg or GBq/µmol).

Caption: Experimental workflow for an in vivo biodistribution study.

Protocol 2: In Vivo Biodistribution Study in a Tumor-Bearing Mouse Model

This protocol outlines the steps for assessing the biodistribution of a novel ⁶⁴Cu radiopharmaceutical.

1. Animal Model:

• Use an appropriate tumor-bearing rodent model (e.g., nude mice with subcutaneous xenografts).[2][12]

• Animals should be age and weight-matched. All procedures must comply with Institutional Animal Care and Use Committee guidelines.[15]

2. Procedure:

• Anesthetize a cohort of mice (typically n=4 per time point).[16]

• Administer a known amount of the ⁶⁴Cu radiopharmaceutical (e.g., 1-10 MBq) via tail vein injection.[12]

• House the animals for the designated time points (e.g., 1, 4, 24, 48 hours post-injection).[12][16]

• At each time point, euthanize the cohort of animals.

• Collect a blood sample via cardiac puncture.

• Systematically dissect and collect all major organs and tissues of interest (e.g., tumor, liver, kidneys, spleen, muscle, bone, heart, lungs, stomach, intestines).

• Blot tissues to remove excess blood, then place them in pre-weighed tubes and record the wet weight.

3. Data Analysis:

• Measure the radioactivity in each tissue sample and in standards of the injected dose using a calibrated gamma counter.

• Calculate the percent injected dose per gram (%ID/g) for each tissue using the following formula:

  %ID/g = (Counts in Tissue / Net Weight of Tissue) / (Total Injected Counts) * 100

• Present the data as the mean %ID/g ± standard deviation for each tissue at each time point.

Protocol 3: PET Imaging and Dosimetry Calculation

This protocol describes the workflow for acquiring PET images and subsequently calculating radiation dosimetry.

1. PET/CT Imaging:

• Administer the ⁶⁴Cu radiopharmaceutical to the animal subject as described in Protocol 2.

• At various time points (e.g., 1, 5, 9, 24 hours), anesthetize the animal and place it on the bed of a small-animal PET/CT scanner.[1]

• Acquire a whole-body static or dynamic PET scan, followed by a CT scan for attenuation correction and anatomical localization.[1]

• Reconstruct the images using an appropriate algorithm (e.g., ordered-subset expectation maximization).[5]

2. Image Analysis:

• Using imaging software, draw regions of interest (ROIs) over the source organs (e.g., liver, kidneys, tumor) and the whole body on the fused PET/CT images.

• Determine the total activity in each source organ at each time point from the ROI analysis.

• Plot the activity in each organ versus time to generate time-activity curves (TACs).

3. Dosimetry Calculation:

• Integrate the TAC for each source organ to determine the total number of disintegrations (residence time) that occurred in that organ.

• Input the residence times for each source organ into a dosimetry software program, such as OLINDA/EXM.[1][13]

• The software uses the MIRD formalism and a standard human or animal phantom to calculate the absorbed dose (in mGy/MBq or rad/mCi) for each target organ and the total body effective dose (in mSv/MBq or rem/mCi).[1][14]

Caption: Logical flow for radiation dosimetry calculation from PET data.

Quantitative Data Summary

Table 1: Biodistribution of [⁶⁴Cu]CuCl₂ in Healthy Volunteers and Rodents

Summarizes the uptake in major organs, expressed as mean %ID/g or as standardized uptake values (SUV).

Organ	Healthy Human Volunteers (Mean Absorbed Dose µGy/MBq)[1]	Wistar Rats (%ID/g at 1h)[13]
Liver	366 ± 87	13.9 ± 1.6
Kidneys	-	7.9 ± 1.1
Pancreas	High Uptake	-
Small Intestine	-	4.3 ± 0.6
Upper Large Intestine	High Uptake	-
Lower Large Intestine	High Uptake	5.4 ± 1.1
Blood	-	1.8 ± 0.2
Bone (Osteogenic Cells)	-	3.3 ± 0.5
Urinary Excretion	Negligible[1]	Negligible[13]

Data from human studies is often presented as absorbed dose, which is derived from biodistribution data.

Table 2: Biodistribution of ⁶⁴Cu-labeled Peptides in Tumor-Bearing Mice (%ID/g)

Compares uptake of different somatostatin receptor-targeting peptides at key time points.

Organ	⁶⁴Cu-NODAGA-Y3-TATE (4h)[16]	⁶⁴Cu-CB-TE2A-Y3-TATE (4h)[16]	⁶⁴Cu-TETA-Octreotide (24h)[17]
Tumor	15.0 ± 4.8	13.0 ± 3.1	~10.0
Blood	0.4 ± 0.1	0.8 ± 0.1	~0.5
Liver	2.5 ± 0.5	5.3 ± 0.8	~5.0
Kidneys	12.0 ± 2.5	11.0 ± 1.8	~10.0
Pancreas	1.0 ± 0.3	1.4 ± 0.3	-
Muscle	0.3 ± 0.1	0.5 ± 0.1	-

Table 3: Estimated Human Radiation Dosimetry for Various ⁶⁴Cu Radiopharmaceuticals

Shows the critical organ (highest absorbed dose) and effective dose for different agents.

Radiopharmaceutical	Critical Organ	Absorbed Dose to Critical Organ (µGy/MBq)	Effective Dose (µSv/MBq)	Source Data
[⁶⁴Cu]CuCl₂	Liver	366 ± 87	56.5 ± 6.0	Healthy Volunteers[1]
[⁶⁴Cu]CuCl₂	Lower Large Intestine	132 ± 47	43.0 ± 5.7	Rat Extrapolation[13]
⁶⁴Cu-ATSM	Liver	~335 (1.44 rad/mCi)	~30.5 (0.13 rad/mCi)	Rat Extrapolation[14]
⁶⁴Cu-benzyl-TETA-MAb 1A3	Heart Wall / Liver	140 / 120	-	Human PET Imaging[18]
⁶⁴Cu-DOTATATE	Kidneys / Adrenals	High Uptake Noted[7]	Lower than ¹¹¹In-octreotide[7]	Human Study[7]

Note: Dosimetry values can vary based on the species used for data acquisition (animal vs. human) and the calculation methodology.[1][18]

References

• 1. Biodistribution and radiation dosimetry of [64Cu]copper dichloride: first-in-human study in healthy volunteers - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Copper-64 Radiopharmaceuticals for PET Imaging of Cancer: Advances in Preclinical and Clinical Research - PMC [pmc.ncbi.nlm.nih.gov]
• 3. www-pub.iaea.org [www-pub.iaea.org]
• 4. In vivo [64Cu]CuCl2 PET imaging reveals activity of Dextran-Catechin on tumor copper homeostasis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Pilot Study of 64CuCl2 for PET Imaging of Inflammation [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. jnm.snmjournals.org [jnm.snmjournals.org]
• 8. Copper (64Cu) oxodotreotide - Wikipedia [en.wikipedia.org]
• 9. jnm.snmjournals.org [jnm.snmjournals.org]
• 10. ⁶⁴Cu-ATSM internal dosimetry in a computational tumor-bearing mouse model [mountainscholar.org]
• 11. api.mountainscholar.org [api.mountainscholar.org]
• 12. mdpi.com [mdpi.com]
• 13. jnm.snmjournals.org [jnm.snmjournals.org]
• 14. Copper-64 Radiopharmaceuticals for Oncologic Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Radiolabeling and evaluation of 64Cu-DOTA-F56 peptide targeting vascular endothelial growth factor receptor 1 in the molecular imaging of gastric cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Positron Emission Tomographic Imaging of Copper 64– and Gallium 68–Labeled Chelator Conjugates of the Somatostatin Agonist Tyr3-Octreotate - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Radiotherapy, toxicity and dosimetry of copper-64-TETA-octreotide in tumor-bearing rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Dosimetry of copper-64-labeled monoclonal antibody 1A3 as determined by PET imaging of the torso - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Production of Zinc-62 from Copper-63 Targets

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the production of the radionuclide Zinc-62 (⁶²Zn) from natural or enriched Copper-63 (⁶³Cu) targets. ⁶²Zn is a positron-emitting radionuclide with a half-life of 9.3 hours, making it a valuable parent isotope for ⁶²Zn/⁶²Cu generators used in Positron Emission Tomography (PET) imaging.[1][2][3][4]

Introduction

The production of ⁶²Zn is primarily achieved through the ⁶³Cu(p,2n)⁶²Zn nuclear reaction, which involves bombarding a copper target with a proton beam from a cyclotron.[3][5] This process is followed by radiochemical separation to isolate the ⁶²Zn from the bulk copper target material and other potential radionuclidic impurities. The purified ⁶²Zn can then be used to prepare ⁶²Zn/⁶²Cu generators, which provide the short-lived positron emitter Copper-62 (⁶²Cu, half-life 9.7 minutes) for direct labeling of various PET radiopharmaceuticals.[1][2][4]

Nuclear Reaction and Production Parameters

The primary nuclear reaction for producing ⁶²Zn is the bombardment of ⁶³Cu with protons, inducing a (p,2n) reaction.

Reaction: ⁶³Cu + p → ⁶²Zn + 2n

Successful production of ⁶²Zn requires careful optimization of irradiation parameters to maximize the yield of ⁶²Zn while minimizing the production of radionuclidic impurities.

Table 1: Recommended Cross-Section Data for the ⁶³Cu(p,2n)⁶²Zn Reaction [6][7]

Proton Energy (MeV)	Cross Section (mb)
13.0	0.11 ± 0.05
15.0	8.6 ± 1.18
18.0	58.8 ± 3.4
20.0	76.2 ± 4.4
23.0	100.4 ± 5.4
25.0	95.7 ± 5.0
30.0	49.4 ± 2.6

Table 2: Typical Cyclotron Irradiation Parameters for ⁶²Zn Production [3][8]

Parameter	Value
Target Material	High-purity natural copper foil (⁶³Cu abundance: 69.2%) or enriched ⁶³Cu
Target Thickness	0.5 mm
Proton Beam Energy	27 - 30 MeV
Beam Current	35 - 100 µA
Irradiation Time	9 - 15 hours

Experimental Protocols

Target Preparation

• Material Selection: Use high-purity (99.9%+) natural copper foil or electroplated enriched ⁶³Cu on a suitable backing plate (e.g., aluminum).[4]

• Target Fabrication:

  • Cut the copper foil to the appropriate dimensions for the target holder of the cyclotron.

  • For electroplated targets, ensure a uniform and well-adhered layer of copper.

  • Thoroughly clean the target surface with acetone (B3395972) and deionized water to remove any contaminants.

  • Securely mount the target in the target holder, ensuring good thermal contact for efficient cooling during irradiation.

Cyclotron Irradiation

• Target Loading: Load the prepared target into the cyclotron.

• Irradiation: Irradiate the copper target with a proton beam according to the optimized parameters (see Table 2).[3][8]

• Cooling: After irradiation, allow the target to cool for a period of approximately 20 hours. This allows for the decay of short-lived radioimpurities, such as ⁶¹Cu (half-life = 3.3 hours).[3]

Radiochemical Separation and Purification of ⁶²Zn

This protocol describes the separation of ⁶²Zn from the bulk copper target using cation exchange chromatography, a common method for producing ⁶²Zn for ⁶²Zn/⁶²Cu generators.[1][3][4]

• Target Dissolution:

  • Dissolve the irradiated copper foil in a minimal volume of concentrated nitric acid.

  • Gently heat the solution to ensure complete dissolution.

  • Evaporate the solution to dryness and reconstitute the residue in a small volume of 0.05 N HCl.

• Cation Exchange Chromatography:

  • Column Preparation: Prepare a cation exchange column (e.g., Amberlite CG-120 or similar). Pre-condition the column by washing with deionized water and then with the loading solution (e.g., 0.05 N HCl).

  • Loading: Load the dissolved target solution onto the column. The ⁶²Zn and any remaining copper ions will be adsorbed onto the resin.

  • Washing: Wash the column with a solution that selectively elutes the copper ions while leaving the ⁶²Zn adsorbed. A glycine (B1666218) solution (200 mM) is effective for eluting copper as a glycine complex.[1][3][4] Pass a sufficient volume of the glycine solution through the column to remove all radioactive and non-radioactive copper.

  • Elution of ⁶²Zn: Elute the purified ⁶²Zn from the column using a suitable eluent. A solution of trisodium (B8492382) citrate (B86180) (136 mM in water, pH 6) can be used to elute the ⁶²Zn.[3][9]

Quality Control

Table 3: Quality Control Parameters for Purified ⁶²Zn [3][9]

Parameter	Specification	Method
Radionuclidic Purity	> 99.6%	High-Purity Germanium (HPGe) Gamma Spectrometry
Radiochemical Purity	> 97%	Radio-High Performance Liquid Chromatography (Radio-HPLC)
Chemical Purity	< 10 ppm Copper	Inductively Coupled Plasma Mass Spectrometry (ICP-MS)

Visualization of the Production Workflow

Caption: Workflow for the production of Zinc-62 from a Copper-63 target.

Application: The ⁶²Zn/⁶²Cu Generator

The primary application of the produced ⁶²Zn is as the parent radionuclide in a ⁶²Zn/⁶²Cu generator. This system allows for the on-demand elution of the short-lived positron emitter ⁶²Cu for PET imaging applications.

Caption: Principle of the ⁶²Zn/⁶²Cu radionuclide generator system.

The purified ⁶²Zn is loaded onto a cation exchange resin. The daughter ⁶²Cu can be selectively eluted from the generator using a glycine solution, leaving the parent ⁶²Zn on the column to regenerate more ⁶²Cu.[1][3][4] The eluted ⁶²Cu is then used for the rapid synthesis of PET radiopharmaceuticals. The elution efficiency of ⁶²Cu is typically high, often exceeding 70%, with very low breakthrough of the parent ⁶²Zn.[1]

References

• 1. A new zinc-62/copper-62 generator as a copper-62 source for PET radiopharmaceuticals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Development of a high performance zinc-62/copper-62 radionuclide generator for positron emission tomography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. academic.oup.com [academic.oup.com]
• 4. jnm.snmjournals.org [jnm.snmjournals.org]
• 5. nds.iaea.org [nds.iaea.org]
• 6. www-nds.iaea.org [www-nds.iaea.org]
• 7. www-nds.iaea.org [www-nds.iaea.org]
• 8. epaper.kek.jp [epaper.kek.jp]
• 9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Application Notes and Protocols: The Use of Copper-63 in High-Temperature Superconductivity Studies

Audience: Researchers, scientists, and drug development professionals.

Introduction

High-temperature superconductivity remains a significant area of research, with the underlying mechanisms still not fully understood. Cuprate (B13416276) superconductors, characterized by their copper-oxide planes, are a key class of these materials. The isotope effect, the change in the superconducting transition temperature (Tc) upon isotopic substitution, is a critical experimental tool for probing the mechanisms of superconductivity. In conventional superconductors, the isotope effect provides strong evidence for phonon-mediated electron pairing. In high-temperature cuprates, the isotope effect, particularly the substitution of the stable copper isotope 63Cu with 65Cu, exhibits unconventional behavior, suggesting a more complex interplay of factors, including lattice vibrations (phonons) and magnetic spin fluctuations.

This document provides detailed application notes and protocols for the use of 63Cu in studying high-temperature superconductivity. It covers two primary experimental techniques: the copper isotope effect on the critical temperature and 63Cu Nuclear Magnetic Resonance (NMR) spectroscopy.

I. Copper Isotope Effect Studies

The copper isotope effect is a powerful probe of the role of copper phonons in the pairing mechanism of high-temperature superconductors. By substituting the naturally more abundant 63Cu (69.17% natural abundance) with its heavier isotope 65Cu (30.83% natural abundance), researchers can measure the resulting shift in the superconducting transition temperature (Tc). This shift is quantified by the copper isotope exponent, αCu.

Quantitative Data

The copper isotope exponent (αCu) in high-Tc cuprates is not constant but varies significantly with the doping level and the specific cuprate family. This deviation from the value of ~0.5 expected for conventional BCS superconductors is a hallmark of their unconventional nature.[1][2]

Cuprate Family	Doping Level	Tc (K)	αCu	Reference
YBa2Cu3O7-y	Optimally doped (y ≈ 0.07)	~92	~0.02 - 0.05	[1]
YBa2Cu3O7-y	Underdoped (y ≈ 0.4)	~60	~0.4 - 0.5	[1]
Y1-xPrxBa2Cu3O7-y	Varies with x	20 - 90	Increases with decreasing Tc	[3]
La2-xSrxCuO4	Optimally doped (x = 0.15)	~38	~0.1	[3]
La2-xSrxCuO4	Underdoped (x = 0.10)	~28	~0.6	[3]

Experimental Protocols

1. Synthesis of Isotopically Enriched Cuprate Superconductors

This protocol describes the synthesis of 63Cu-enriched YBa2Cu3O7-δ (YBCO) powder via a solid-state reaction method. The same general procedure can be adapted for other cuprates like La2-xSrxCuO4 (LSCO) by adjusting the stoichiometry of the precursors.

• Starting Materials:

  • Yttrium oxide (Y2O3), 99.99% purity

  • Barium carbonate (BaCO3), 99.99% purity

  • 63Cu-enriched copper(II) oxide (63CuO), >99% isotopic purity

  • For the corresponding 65Cu sample, use 65CuO with >99% isotopic purity.

• Procedure:

  • Stoichiometric Mixing: Accurately weigh the starting materials in the stoichiometric ratio for YBa2Cu3O7-δ (1:2:3 molar ratio of Y:Ba:Cu). For example, for a 10 g batch of YBCO, you would use:

    • 1.41 g of Y2O3

    • 4.93 g of BaCO3

    • 2.98 g of 63CuO

  • Grinding: Thoroughly grind the mixture in an agate mortar with a pestle for at least 30 minutes to ensure homogeneity.

  • Calcination: Transfer the ground powder to an alumina (B75360) crucible. Place the crucible in a programmable furnace.

    • Heat the sample in air to 900-950 °C at a rate of 5 °C/min.

    • Hold at the peak temperature for 12-24 hours.

    • Cool down to room temperature at a rate of 5 °C/min.

  • Intermediate Grinding: Remove the calcined powder from the furnace and grind it again for 30 minutes to ensure further homogenization.

  • Pelletization: Press the powder into pellets of desired dimensions (e.g., 10 mm diameter, 1-2 mm thickness) using a hydraulic press at a pressure of 5-10 tons.

  • Sintering: Place the pellets on an alumina plate and transfer them to the furnace.

    • Heat the pellets in a flowing oxygen atmosphere to 950 °C at a rate of 3 °C/min.

    • Hold at 950 °C for 12-24 hours.

  • Oxygen Annealing:

    • Slowly cool the furnace to 450-500 °C at a rate of 1 °C/min in flowing oxygen.

    • Hold at this temperature for 12-24 hours to ensure full oxygenation.

    • Finally, cool down to room temperature at a rate of 1-2 °C/min.

2. Measurement of the Superconducting Transition Temperature (Tc)

Tc can be determined by measuring the temperature dependence of the electrical resistance or magnetic susceptibility.

• Four-Probe Resistivity Measurement:

  • Attach four thin copper wires to the sintered pellet using silver paint in a linear configuration. The outer two wires are for current injection, and the inner two are for voltage measurement.

  • Mount the sample on the sample holder of a cryostat (e.g., a Physical Property Measurement System - PPMS).

  • Cool the sample down to a temperature well below the expected Tc (e.g., 10 K for YBCO).

  • Apply a small constant DC current (e.g., 1-10 mA) through the outer leads.

  • Measure the voltage across the inner leads as the temperature is slowly swept upwards (e.g., 0.5 K/min).

  • Plot the resistance (V/I) as a function of temperature. Tc is typically defined as the temperature at which the resistance drops to 50% or 90% of its value at the onset of the transition.

• Magnetic Susceptibility Measurement (SQUID Magnetometer):

  • Mount a small piece of the sintered pellet in a sample holder suitable for a SQUID magnetometer.

  • Cool the sample in zero magnetic field (ZFC) to a low temperature (e.g., 5 K).

  • Apply a small DC magnetic field (e.g., 10 Oe).

  • Measure the magnetic moment as the temperature is slowly increased.

  • The onset of diamagnetism (negative magnetic susceptibility) indicates the superconducting transition. Tc is the temperature at which this diamagnetic signal appears.

3. Calculation of the Copper Isotope Exponent (αCu)

The copper isotope exponent is calculated using the following formula:

αCu = - (ln(Tc,63 / Tc,65)) / (ln(M63 / M65))

Where:

• Tc,63 is the critical temperature of the 63Cu-substituted sample.

• Tc,65 is the critical temperature of the 65Cu-substituted sample.

• M63 is the molar mass of 63Cu.

• M65 is the molar mass of 65Cu.

Experimental Workflow and Logic

Fig. 1: Experimental workflow for copper isotope effect studies.

II. 63Cu Nuclear Magnetic Resonance (NMR) Spectroscopy

63Cu NMR is a powerful local probe technique that provides detailed information about the electronic and magnetic properties of the CuO2 planes in cuprate superconductors.[4][5][6] It is sensitive to the local magnetic field at the copper nucleus, which is influenced by the surrounding electrons.

Key 63Cu NMR Parameters

Parameter	Description	Information Gained	Typical Values in YBa2Cu3O7
Knight Shift (K)	The shift in the NMR frequency due to the hyperfine interaction between the nuclear spin and the spin of the conduction electrons.	Proportional to the local spin susceptibility (χspin), provides information on the pseudogap and the superconducting gap.	Kab ~ 0.2-0.6%, Kc ~ 1.2% (in the normal state)
Spin-Lattice Relaxation Rate (1/T1)	The rate at which the nuclear spin system returns to thermal equilibrium with the lattice after being perturbed.	Probes low-frequency spin fluctuations. The temperature dependence of 1/T1T provides insights into magnetic correlations.	(T1T)-1 is temperature dependent, deviating from Korringa behavior.
Spin-Spin Relaxation Rate (1/T2)	The rate of decay of the transverse nuclear magnetization.	Sensitive to static and slowly fluctuating local magnetic fields.	Provides information on spin freezing and magnetic ordering.

Experimental Protocol: 63Cu NMR on a Cuprate Single Crystal

• Sample Preparation:

  • Select a high-quality single crystal of the cuprate superconductor (e.g., YBa2Cu3O7-δ).

  • Orient the crystal with the desired axis (e.g., c-axis) parallel or perpendicular to the applied magnetic field.

  • Mount the crystal on a goniometer within the NMR probe.

• NMR Spectrometer Setup:

  • Use a high-field NMR spectrometer (e.g., 7-14 Tesla).

  • Tune the NMR probe to the 63Cu Larmor frequency (e.g., ~11.285 MHz/Tesla).

  • Cool the sample to the desired temperature using a variable temperature cryostat.

• Data Acquisition (Spin-Echo Pulse Sequence):

  • Knight Shift Measurement:

    • Apply a standard spin-echo pulse sequence (π/2 - τ - π - τ - echo).

    • Typical π/2 pulse length for 63Cu: 1-3 µs.

    • The delay τ is chosen to be short enough to minimize T2 relaxation effects but long enough to allow for ringdown decay.

    • Sweep the frequency or field around the expected resonance and record the echo intensity to obtain the NMR spectrum.

    • The Knight shift is determined from the peak position relative to a reference compound (e.g., CuCl).

  • Spin-Lattice Relaxation (T1) Measurement:

    • Use an inversion-recovery pulse sequence (π - t - π/2 - τ - π - τ - echo).

    • Vary the delay time 't' and measure the recovery of the nuclear magnetization.

    • Fit the recovery curve to an exponential function to extract T1.

  • Spin-Spin Relaxation (T2) Measurement:

    • Use a spin-echo sequence (π/2 - τ - π - τ - echo).

    • Vary the delay time 2τ and measure the decay of the echo intensity.

    • Fit the decay curve to an exponential function to extract T2.

Logical Relationship of NMR in Superconductivity Research

Fig. 2: Role of 63Cu NMR in probing high-T_c superconductivity.

III. Role of 63Cu Studies in Understanding the Mechanism of High-Temperature Superconductivity

Studies utilizing 63Cu are crucial for elucidating the complex mechanism of high-temperature superconductivity. The "unconventional" nature of the copper isotope effect, where αCu is strongly dependent on doping, points to a significant role for copper-related lattice vibrations in the superconducting pairing.[1][3] However, the small value of αCu at optimal doping suggests that phonons alone cannot account for the high Tc.

63Cu NMR experiments provide complementary information by probing the magnetic environment of the copper sites. The behavior of the Knight shift and spin-lattice relaxation rate reveals the presence of strong antiferromagnetic spin fluctuations, which are also believed to be a key ingredient in the pairing mechanism.[4][7]

The current understanding suggests that the superconductivity in cuprates arises from a complex interplay between electron-phonon and electron-spin fluctuation interactions. 63Cu isotope and NMR studies provide essential experimental constraints on theoretical models aiming to describe this interplay.

Fig. 3: Interplay of mechanisms in high-T_c superconductivity.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. da.lib.kobe-u.ac.jp [da.lib.kobe-u.ac.jp]
• 4. academic.oup.com [academic.oup.com]
• 5. High-temperature superconductivity - Wikipedia [en.wikipedia.org]
• 6. researchgate.net [researchgate.net]
• 7. jsrtjournal.com [jsrtjournal.com]

Technical Notes & Optimization

Technical Support Center: Cyclotron-Produced Copper-64

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working with cyclotron-produced Copper-64 (⁶⁴Cu). Our goal is to help you optimize your experimental yield and ensure the quality of your product.

Troubleshooting Guide

This guide addresses common issues encountered during the production of ⁶⁴Cu. For each problem, potential causes and recommended solutions are provided in a step-by-step format.

Issue 1: Lower than Expected ⁶⁴Cu Yield

A diminished yield of ⁶⁴Cu can be attributed to several factors, from target preparation to the irradiation parameters.

Potential Causes and Solutions:

Potential Cause	Troubleshooting Steps
Suboptimal Irradiation Parameters	1. Verify Proton Beam Energy: The ⁶⁴Ni(p,n)⁶⁴Cu reaction has its highest yield at a proton energy of approximately 11.66 MeV.[1] Ensure your cyclotron is calibrated and delivering the correct energy to the target. 2. Check Beam Current: Higher beam currents generally lead to higher production yields. However, ensure your targetry is designed to handle the heat load from high currents to prevent target damage. 3. Optimize Irradiation Time: The production of ⁶⁴Cu will approach a saturation point after several half-lives (the half-life of ⁶⁴Cu is 12.7 hours).[2] Irradiating for excessively long periods may not significantly increase the yield and can be inefficient.
Poor Target Integrity	1. Inspect Electroplated Layer: The enriched ⁶⁴Ni layer should be uniform and well-adhered to the backing material (e.g., gold or platinum).[3] Uneven plating can lead to localized overheating and reduced yield. 2. Evaluate Target Thickness: The thickness of the ⁶⁴Ni target affects the interaction of the proton beam. Simulate the optimal thickness for your specific beam energy to maximize the yield.[2]
Inaccurate Target Positioning	Ensure the target is correctly aligned with the proton beam. Misalignment can cause the beam to miss parts of the target, reducing the effective target area and overall yield.
Issues with Target Cooling	Inadequate cooling of the target with helium and water can lead to overheating and potential damage to the expensive enriched ⁶⁴Ni target material, thereby reducing the production yield.[2]

Issue 2: High Levels of Radionuclidic Impurities

The presence of other radioisotopes can compromise the quality of the final ⁶⁴Cu product.

Potential Causes and Solutions:

Potential Cause	Troubleshooting Steps
Incorrect Proton Beam Energy	Using a proton beam with energy significantly higher than the optimal range for the ⁶⁴Ni(p,n)⁶⁴Cu reaction can activate other nuclear reactions, leading to the production of impurities like ⁵⁵Co, ⁵⁶Co, ⁵⁷Co, and ⁶¹Cu.[4]
Impurities in the Target Material	The enriched ⁶⁴Ni target material itself may contain isotopic impurities (e.g., other nickel isotopes) or trace metal impurities (e.g., iron, zinc) that can become activated during irradiation.[4] Use highly enriched ⁶⁴Ni (e.g., >99%) to minimize this.[2]
Inefficient Purification	The purification process, typically involving anion-exchange chromatography, may not be effectively separating ⁶⁴Cu from other radionuclides.[4] Review and optimize your chromatography protocol, including the type of resin and the concentration of hydrochloric acid used for elution.

Issue 3: Low Specific Activity of ⁶⁴Cu

Low specific activity indicates the presence of a significant amount of non-radioactive copper isotopes, which can affect subsequent radiolabeling experiments.

Potential Causes and Solutions:

Potential Cause	Troubleshooting Steps
Contamination with Natural Copper	Trace amounts of natural copper in the reagents or on the equipment used for target processing and purification can contaminate the final product. Use high-purity reagents and thoroughly clean all equipment.
Suboptimal Target Material	While the primary reaction uses ⁶⁴Ni, if there are other stable copper isotopes present in the target material or system, they will lower the specific activity.
Inefficient Separation from Target Material	If the separation of ⁶⁴Cu from the nickel target is incomplete, the presence of stable nickel can interfere with subsequent applications.

Frequently Asked Questions (FAQs)

Q1: What is the most common nuclear reaction for producing ⁶⁴Cu in a cyclotron?

A1: The most widely used reaction is ⁶⁴Ni(p,n)⁶⁴Cu, where an enriched Nickel-64 target is bombarded with protons.[2][3] This method is favored for its high yield at the relatively low proton energies available in many medical cyclotrons (11-18 MeV).[2]

Q2: Why is enriched ⁶⁴Ni necessary for ⁶⁴Cu production?

A2: The natural abundance of ⁶⁴Ni is only about 0.926%.[4] Using an enriched target (with a ⁶⁴Ni concentration of 95% or higher) is essential to maximize the production yield of ⁶⁴Cu and minimize the creation of other unwanted radioisotopes from reactions with other nickel isotopes.[2]

Q3: What are the key parameters to optimize for maximizing ⁶⁴Cu yield?

A3: The primary parameters to optimize are the proton beam energy, beam current, and irradiation time.[2] The geometry and thickness of the target, as well as the efficiency of the target cooling system, also play crucial roles.[2]

Q4: What are the common radionuclidic impurities I should test for?

A4: Common impurities from the proton irradiation of a ⁶⁴Ni target include various cobalt isotopes (⁵⁵Co, ⁵⁶Co, ⁵⁷Co, ⁵⁸Co), ⁶¹Co, ⁵⁷Ni, and ⁶⁵Ni.[4] Quality control procedures should be in place to detect and quantify these impurities.

Q5: Can I use a liquid target for ⁶⁴Cu production?

A5: Yes, liquid targets containing a dissolved ⁶⁴Ni salt have been successfully used for ⁶⁴Cu production.[5][6] This approach can simplify target preparation and handling compared to solid targets, although it may have its own set of challenges regarding target stability under irradiation.[5]

Q6: What is a typical yield for ⁶⁴Cu production?

A6: Yields can vary significantly based on the cyclotron, targetry, and irradiation parameters. For example, irradiating an enriched ⁶⁴Ni solid target with a 25 µA beam for 6 hours can yield approximately 13.5 GBq of ⁶⁴Cu.[6] Another study reported producing 3.2 GBq from a 9.4 mg ⁶⁴Ni target after an 8-hour irradiation at 30 µA.[4]

Quantitative Data on ⁶⁴Cu Production

The following tables summarize production yields from various experimental setups.

Table 1: ⁶⁴Cu Production Yields from Solid Targets

Cyclotron Model	Proton Energy (MeV)	Beam Current (µA)	Irradiation Time (h)	Target Material	Yield at EOB (GBq)	Reference
TR-19	11.7	25	6	Electroplated ⁶⁴Ni	13.5 ± 0.5	[6]
CTI RDS 112	11	30	8	9.4 ± 2.1 mg ⁶⁴Ni on gold	3.2	[4]
TR-19	14	20	4	99.53% enriched ⁶⁴Ni	~10.25 (277 mCi)	[2]

Table 2: ⁶⁴Cu Production Yields from Liquid Targets

Cyclotron Model	Proton Energy on Target (MeV)	Beam Current (µA)	Irradiation Time (h)	Target Material	Yield at EOB (GBq)	Reference
IBA Cyclone Kiube	16.9	54.5 ± 7.8	4.1 ± 1.3	⁶⁴Ni solution	2.8 ± 1.3	[6]
Not Specified	Not Specified	Not Specified	Not Specified	Enriched ⁶⁴Ni solution	5	[5]

Experimental Protocols

Protocol 1: Solid Target Preparation (Electroplating)

• Substrate Preparation: Begin with a high-purity gold or platinum disc as the backing material. Clean the disc surface thoroughly to ensure good adhesion of the nickel layer.

• Electroplating Solution: Prepare an electroplating bath containing a salt of enriched ⁶⁴Ni (e.g., nickel sulfate (B86663) or nickel chloride) dissolved in an appropriate electrolyte solution.

• Electrodeposition: Immerse the backing disc (as the cathode) and a counter-electrode (e.g., platinum) into the plating solution. Apply a specific current density for a calculated duration to deposit a uniform layer of ⁶⁴Ni of the desired thickness onto the disc.

• Target Finishing: After plating, rinse the target with high-purity water and dry it carefully. The target is now ready for mounting in the cyclotron's solid target station.

Protocol 2: Cyclotron Irradiation

• Target Mounting: Securely place the prepared ⁶⁴Ni target into the target holder of the cyclotron.

• System Evacuation: Evacuate the beamline and target station to the required vacuum level.

• Parameter Setting: Set the desired proton beam energy (e.g., 12-14 MeV), beam current (e.g., 20-40 µA), and total irradiation time (e.g., 4-8 hours).

• Irradiation: Initiate the proton beam to bombard the target. Continuously monitor the beam parameters and target cooling system throughout the irradiation process.

• Target Retrieval: After the irradiation is complete, allow for a brief cooling period before safely retrieving the now radioactive target from the cyclotron.

Protocol 3: ⁶⁴Cu Purification (Ion-Exchange Chromatography)

• Target Dissolution: Dissolve the irradiated ⁶⁴Ni layer from the backing disc using a strong acid, such as 6M HCl.[7] This step is often performed in a hot cell due to the high radioactivity.

• Column Preparation: Prepare an anion-exchange chromatography column (e.g., AG 1-X8 resin). Pre-condition the column with the appropriate concentration of HCl.

• Loading: Load the dissolved target solution onto the column. The ⁶⁴Cu, along with other metal ions, will bind to the resin.

• Elution:

  • Wash the column with a specific concentration of HCl (e.g., 6M HCl) to remove the nickel target material and some impurities.[7]

  • Elute the purified ⁶⁴Cu from the column using a lower concentration of HCl (e.g., 0.5M HCl).[7]

• Final Product Formulation: Collect the ⁶⁴Cu eluate. This solution can then be evaporated and reconstituted in a desired buffer or solution for subsequent radiolabeling.

Visualizations

Caption: Overall workflow for the production of ⁶⁴Cu.

Caption: Troubleshooting decision tree for low ⁶⁴Cu yield.

Caption: Chemical purification pathway for ⁶⁴Cu.

References

• 1. researchgate.net [researchgate.net]
• 2. Frontiers | Cyclotron production of 64Cu by proton irradiation of enriched 64Ni target: Validation of Geant4 simulation parameters through experimental data [frontiersin.org]
• 3. www-pub.iaea.org [www-pub.iaea.org]
• 4. Production of copper-64 using a hospital cyclotron: targetry, purification and quality analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. projects.itn.pt [projects.itn.pt]
• 6. researchgate.net [researchgate.net]
• 7. proceedings.jacow.org [proceedings.jacow.org]

Technical Support Center: Radiolabeling of Biomolecules with Copper-64

Important Note on Isotope Selection: This guide addresses challenges related to the radiolabeling of biomolecules with Copper-64 (⁶⁴Cu) , a positron-emitting radioisotope with a half-life of 12.7 hours, making it ideal for positron emission tomography (PET) imaging. Copper-63 (⁶³Cu) is a stable isotope and is not used in radiolabeling procedures.

This resource provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with ⁶⁴Cu-labeling of biomolecules such as peptides, antibodies, and nanoparticles.

Troubleshooting Guide

This section addresses common problems encountered during the 64Cu-radiolabeling process in a question-and-answer format.

Issue 1: Low Radiochemical Yield (<90%)

• Question: My radiochemical yield for ⁶⁴Cu-labeling is consistently low. What are the potential causes and how can I improve it?

• Answer: Low radiochemical yield is a frequent issue that can stem from several factors. A systematic approach to troubleshooting is recommended.

  • Metal Contamination: Trace metal contaminants in buffers, water, or on the reaction vial surface can compete with ⁶⁴Cu for the chelator.

    • Solution: Use metal-free (e.g., Chelex-treated) buffers and high-purity water. Glassware should be acid-washed to remove any trace metals.

  • Suboptimal pH: The efficiency of ⁶⁴Cu incorporation into chelators is highly pH-dependent.

    • Solution: Ensure the pH of the reaction mixture is within the optimal range for your specific chelator. For many common chelators like DOTA and NOTA derivatives, the optimal pH is typically between 5.5 and 7.5. Verify the pH of your buffer immediately before starting the reaction.

  • Incorrect Molar Ratio: An insufficient amount of the biomolecule-chelator conjugate relative to the amount of copper can lead to unbound ⁶⁴Cu.

    • Solution: Increase the molar excess of the biomolecule-chelator conjugate. A 10:1 or higher molar ratio of conjugate to ⁶⁴Cu is often a good starting point.

  • Inadequate Incubation Conditions: The reaction time and temperature may not be sufficient for complete chelation.

    • Solution: Optimize the incubation time and temperature. While some reactions proceed quickly at room temperature, others may require heating (e.g., 37-95°C) for 15-60 minutes. Refer to the specific protocol for your chelator.

  • Oxidation of ⁶⁴Cu: ⁶⁴Cu(II) can be reduced to ⁶⁴Cu(I), which may not be efficiently chelated by certain macrocycles.

    • Solution: Avoid introducing reducing agents into the reaction mixture. The presence of gentisic acid or ascorbic acid in the formulation can sometimes mitigate this but should be used with caution as they can also interfere with labeling.

Troubleshooting Workflow for Low Radiochemical Yield

Caption: A decision tree for troubleshooting low radiochemical yield in ⁶⁴Cu-labeling.

Issue 2: Poor In Vivo Stability of the ⁶⁴Cu-Biomolecule Conjugate

• Question: My ⁶⁴Cu-labeled biomolecule shows high uptake in the liver and other non-target tissues, suggesting poor in vivo stability. What could be the cause?

• Answer: High non-target uptake, particularly in the liver, often indicates dissociation of ⁶⁴Cu from its chelator in vivo.

  • Inappropriate Chelator Choice: The thermodynamic stability and kinetic inertness of the ⁶⁴Cu-chelator complex are critical for in vivo applications. Some chelators may not be stable enough to prevent transchelation of ⁶⁴Cu to endogenous proteins like superoxide (B77818) dismutase.

    • Solution: Select a chelator with high kinetic inertness for ⁶⁴Cu. Cross-bridged cyclam-based chelators and some sarcophagine (Sar) derivatives have demonstrated very high in vivo stability. For antibodies, a highly stable chelator is crucial due to their long biological half-lives.

  • Incomplete Chelation: If the initial radiolabeling is incomplete, free ⁶⁴Cu will be present in the injectate, leading to its characteristic biodistribution.

    • Solution: Ensure a high radiochemical purity (>95-98%) before injection. Use a purification method like size-exclusion chromatography (SEC) to remove any unbound ⁶⁴Cu.

  • Radiolysis: High radioactivity concentrations can lead to the degradation of the biomolecule or the chelator, compromising the integrity of the complex.

    • Solution: Minimize the time between labeling and injection. The addition of radical scavengers, such as ethanol (B145695) or ascorbic acid, to the final formulation can sometimes help mitigate radiolysis.

Frequently Asked Questions (FAQs)

• Q1: Which chelator is best for labeling my peptide with ⁶⁴Cu?

  • A1: The choice of chelator depends on several factors, including the size of the biomolecule, its in vivo half-life, and the desired labeling conditions. For smaller molecules with rapid pharmacokinetics, DOTA or NOTA derivatives are often sufficient. For larger molecules like antibodies with long circulation times, more kinetically inert chelators such as cross-bridged cyclam or sarcophagine cages are recommended to prevent dissociation of ⁶⁴Cu in vivo.

• Q2: What are the optimal reaction conditions for ⁶⁴Cu labeling?

  • A2: Optimal conditions vary by chelator. The table below summarizes typical conditions for common chelators. It is always recommended to start with the literature-reported conditions for your specific chelator-biomolecule conjugate.

  Parameter	DOTA-conjugates	NOTA-conjugates	CB-TE2A-conjugates
  pH	5.5 - 7.0	5.5 - 7.5	6.5 - 7.5
  Temperature	37 - 95 °C	Room Temp - 40 °C	Room Temp - 37 °C
  Time	30 - 60 min	10 - 30 min	10 - 20 min
  Molar Ratio (Chelator:Cu)	> 10:1	> 10:1	> 10:1

• Q3: How do I perform quality control on my ⁶⁴Cu-labeled biomolecule?

  • A3: Quality control is essential to ensure the purity and integrity of your radiolabeled product.

    • Radiochemical Purity: This is typically assessed using radio-Thin Layer Chromatography (radio-TLC) or radio-High-Performance Liquid Chromatography (radio-HPLC). These methods separate the labeled biomolecule from free ⁶⁴Cu and other impurities.

    • Stability: The stability of the labeled conjugate can be tested by incubating it in human serum at 37°C and analyzing samples at various time points by radio-HPLC or radio-TLC.

Experimental Protocols

Protocol 1: General ⁶⁴Cu-Labeling of a DOTA-conjugated Peptide

• Preparation:

  • Prepare a metal-free reaction buffer (e.g., 0.1 M ammonium (B1175870) acetate, pH 5.5) by treating it with Chelex 100 resin.

  • Dissolve the DOTA-peptide conjugate in metal-free water to a concentration of 1 mg/mL.

  • Obtain ⁶⁴CuCl₂ in a dilute HCl solution.

• Reaction:

  • In a sterile, acid-washed microcentrifuge tube, add 50 µL of the reaction buffer.

  • Add the DOTA-peptide conjugate to achieve a final concentration of 10-50 µM.

  • Add 5-10 µL of ⁶⁴CuCl₂ solution (corresponding to 37-185 MBq).

  • Gently mix and incubate the reaction at 40°C for 45 minutes.

• Quality Control:

  • Spot a small aliquot (1 µL) of the reaction mixture onto a TLC plate (e.g., silica (B1680970) gel).

  • Develop the plate using a suitable mobile phase (e.g., 0.1 M citrate (B86180) buffer, pH 6.0). In this system, the ⁶⁴Cu-DOTA-peptide remains at the origin, while free ⁶⁴Cu moves with the solvent front.

  • Analyze the plate using a radio-TLC scanner to determine the radiochemical yield.

• Purification (if necessary):

  • If the radiochemical purity is <95%, purify the product using a size-exclusion column (e.g., PD-10) pre-equilibrated with a suitable formulation buffer (e.g., saline).

General Workflow for ⁶⁴Cu-Radiolabeling

Caption: A generalized workflow for the radiolabeling of biomolecules with Copper-64.

Technical Support Center: Minimizing Isotopic Impurities in Copper-63 Production

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist in minimizing isotopic impurities during the production of Copper-63 (⁶³Cu).

Troubleshooting Guide

This section addresses specific issues that may arise during your experiments, leading to isotopic impurities.

Q1: My final ⁶³Cu product shows a higher than expected concentration of ⁶⁵Cu. What are the potential causes and how can I troubleshoot this?

A1: Elevated ⁶⁵Cu content is a common issue. The source of the contamination can be systematically identified by following these steps:

• Re-evaluate the Enrichment Method: The initial isotopic enrichment process is the most critical factor. Different methods yield varying levels of purity. Laser Isotope Separation (LIS) is known to produce the highest purity levels, often exceeding 99.9999%.[1] If you are using other methods like gas centrifugation or electromagnetic isotope separation (EMIS), consider the inherent limitations of the technique.

• Assess Starting Material Purity: The chemical purity of the initial copper material used for enrichment is crucial. Impurities can interfere with the separation process. An analysis of the raw material for trace elements is recommended.

• Check for Cross-Contamination: Ensure that all labware, reagents, and equipment are thoroughly cleaned and free from any residual natural copper (which contains approximately 30.83% ⁶⁵Cu).[2]

• Review Purification Protocol: If a post-enrichment purification step is used, such as anion exchange chromatography, its efficiency should be verified. Incomplete separation from other copper isotopes can occur.

Q2: I am detecting unexpected metallic impurities in my ⁶³Cu sample after production. How can I identify and eliminate them?

A2: Metallic impurities can be introduced at various stages. A systematic approach to identifying and eliminating them is as follows:

• Analyze the Target Material: If the ⁶³Cu is produced via transmutation of a target material, the purity of this target is paramount. Perform a trace metal analysis of the target material before irradiation.

• Evaluate the Production Environment: The materials used in the construction of the production equipment (e.g., ion source, collection plates) can be a source of contamination.

• Optimize the Purification Process: Chemical purification methods like anion exchange chromatography are effective at removing many metallic impurities.[3][4][5] Ensure that the column is properly conditioned and that the elution profile is optimized for the separation of copper from the specific contaminants you are observing.

• Use High-Purity Reagents: All acids and solvents used during processing and purification should be of the highest possible purity to avoid introducing new contaminants.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for producing enriched ⁶³Cu, and how do they compare in terms of achievable isotopic purity?

A1: The main methods for ⁶³Cu enrichment are Gas Centrifuge Isotopic Separation (GCIS), Electromagnetic Isotope Separation (EMIS), and Laser Isotope Separation (LIS). Their typical performance is summarized below:

Production Method	Principle	Typical ⁶³Cu Purity	Key Considerations
Gas Centrifuge Isotopic Separation (GCIS)	Exploits the mass difference between ⁶³Cu and ⁶⁵Cu in a gaseous copper compound within a high-speed centrifuge.	Good	Energy intensive.
Electromagnetic Isotope Separation (EMIS)	Ionized copper atoms are separated in a magnetic field based on their mass-to-charge ratio.	High	Very energy intensive.
Laser Isotope Separation (LIS)	A highly tuned laser selectively ionizes ⁶³Cu atoms, which are then collected.	Very High (>99.9999%)[1]	Requires precise laser tuning and significant energy input.[1]

Q2: What is the natural isotopic abundance of copper, and why is it important to minimize ⁶⁵Cu in ⁶³Cu production?

A2: Natural copper is composed of two stable isotopes: ⁶³Cu and ⁶⁵Cu. Their approximate natural abundances are:

Isotope	Natural Abundance
⁶³Cu	69.17%[2]
⁶⁵Cu	30.83%[2]

Minimizing the presence of ⁶⁵Cu in enriched ⁶³Cu is critical for many applications. For example, in the production of medical radioisotopes like Zinc-62 (⁶²Zn) from ⁶³Cu, the presence of ⁶⁵Cu can lead to the formation of unwanted radioisotopic impurities through different nuclear reactions, which can affect the quality and efficacy of the final radiopharmaceutical.[2][6]

Q3: Can you provide a general protocol for purifying ⁶³Cu using anion exchange chromatography?

A3: Anion exchange chromatography is a widely used method for purifying copper. The following is a generalized protocol that should be optimized for your specific experimental conditions.

Experimental Protocols

Detailed Methodology for Anion Exchange Chromatography Purification of ⁶³Cu

This protocol outlines the steps for purifying ⁶³Cu from a dissolved metal target.

Materials:

• Anion exchange resin (e.g., AG-MP1)

• Chromatography columns

• High-purity hydrochloric acid (HCl) of various concentrations (e.g., 4M, 2M, 0.005M)

• High-purity nitric acid (HNO₃)

• The dissolved ⁶³Cu sample in an appropriate acid matrix

• Collection vials

Procedure:

• Column Preparation:

  • Prepare a slurry of the anion exchange resin in deionized water.

  • Carefully pack the chromatography column with the resin slurry, ensuring there are no air bubbles.

  • Wash the column with several column volumes of high-purity water.

  • Condition the column by passing through several column volumes of the acid solution that will be used for sample loading (e.g., 4M HCl).

• Sample Loading:

  • Dissolve the irradiated target or enriched ⁶³Cu metal in a minimal amount of high-purity acid (e.g., HNO₃) and then convert to a chloride form by evaporating and redissolving in HCl.

  • Adjust the acid concentration of the sample to match the column conditioning acid (e.g., 4M HCl).

  • Carefully load the sample onto the top of the resin bed.

• Elution of Impurities:

  • Wash the column with several column volumes of the loading acid (e.g., 4M HCl) to elute weakly bound impurities.

  • If other specific metallic impurities are present, selective elution can be performed by using different concentrations of HCl.

• Elution of ⁶³Cu:

  • Elute the purified ⁶³Cu from the column using a lower concentration of HCl (e.g., 2M HCl or 0.005M HCl).[7] The exact concentration should be determined based on the specific resin and experimental conditions.

  • Collect the eluate containing the purified ⁶³Cu in clean collection vials.

• Analysis:

  • Analyze the collected fractions for isotopic purity using methods such as Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS) or Thermal Ionization Mass Spectrometry (TIMS).

Visualizations

Caption: Experimental workflow for the purification of ⁶³Cu.

Caption: Troubleshooting workflow for isotopic impurities.

References

• 1. A new anion exchange purification method for Cu stable isotopes in blood samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. WebElements Periodic Table » Copper » isotope data [webelements.com]
• 3. A new anion exchange purification method for Cu stable isotopes in blood samples - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. buyisotope.com [buyisotope.com]
• 7. fpharm.uniba.sk [fpharm.uniba.sk]

Technical Support Center: Troubleshooting Signal-to-Noise Issues in Copper-63 NMR

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address signal-to-noise (S/N) issues encountered during Copper-63 (⁶³Cu) NMR experiments. Due to the inherent properties of the ⁶³Cu nucleus, obtaining high-quality spectra can be challenging. This guide offers practical solutions to overcome these difficulties.

Troubleshooting Guide

This section addresses specific problems you might encounter during your ⁶³Cu NMR experiments in a question-and-answer format.

Question 1: Why is my ⁶³Cu NMR signal extremely broad and barely visible above the noise?

Answer:

Several factors contribute to the characteristically broad signals and low sensitivity of ⁶³Cu NMR. Understanding these is the first step in troubleshooting.

• Quadrupolar Nucleus: ⁶³Cu has a nuclear spin of I = 3/2 and a significant electric quadrupole moment.[1][2] This causes rapid nuclear relaxation and extensive line broadening, especially in asymmetric chemical environments.[3]

• Large Quadrupolar Coupling Constants (CQ): The interaction of the nuclear quadrupole moment with the local electric field gradient is often strong, leading to CQ values that can range from 22.0 to 71.0 MHz.[4] This results in very broad spectra, with linewidths that can exceed 50 kHz.[3]

• Chemical Shift Anisotropy (CSA): In addition to quadrupolar effects, significant CSA can further broaden the NMR signal, with ranges observed between 1000 to 1500 ppm.[4]

• Paramagnetism: ⁶³Cu NMR is only observable for diamagnetic Cu(I) complexes.[2] Any presence of paramagnetic Cu(II) will cause extremely rapid relaxation, rendering the signal undetectable.

Troubleshooting Workflow for Broad Signals

A workflow for troubleshooting broad ⁶³Cu NMR signals.

Question 2: What are the first steps I should take to improve the signal-to-noise ratio in my ⁶³Cu NMR experiment?

Answer:

Initial efforts should focus on sample preparation and fundamental instrument settings.

• Sample Preparation:

  • Concentration: Use the highest possible concentration of your analyte without causing viscosity issues, which can increase line broadening.[5] Dilute overly concentrated or viscous samples.[5]

  • Solvent Choice: Select a solvent that ensures high solubility and does not interact unfavorably with your complex. For some copper(I) complexes, the choice of solvent can influence the linewidth and chemical shift.[6]

  • Purity: Ensure the sample is free from particulate matter by filtering it.[5] Suspended particles will lead to broader lines and weaker signals.[5] The presence of even trace amounts of paramagnetic Cu(II) impurities can be detrimental.

  • Ligand Environment: The symmetry of the copper coordination sphere is critical. More symmetrical environments (e.g., tetrahedral) generally lead to narrower lines. In some cases, introducing a specific ligand like carbon monoxide (CO) can dramatically sharpen the ⁶³Cu NMR signal.[7][8]

• Instrumental Setup:

  • Probe Tuning and Matching: Always tune and match the NMR probe for the ⁶³Cu frequency with your sample inside the magnet.[9] Improper tuning will lead to significant loss of sensitivity.[9] The tuning is dependent on the sample's dielectric constant, which is affected by the solvent and solute concentration.[9]

  • Shimming: Poor shimming results in broad, asymmetric peaks.[10] Maximize the lock level by carefully adjusting the shims to achieve a homogeneous magnetic field across your sample.[10]

  • Receiver Gain: Optimize the receiver gain to maximize the signal without clipping the free induction decay (FID), which would introduce artifacts.[11][12] While automated gain settings are often reliable, manual adjustment may be necessary for weak signals.

Question 3: Which experimental parameters should I optimize to enhance my ⁶³Cu NMR signal?

Answer:

Beyond basic setup, several acquisition parameters can be adjusted for better S/N.

Parameter	Recommendation	Rationale
Magnetic Field Strength	Use the highest available magnetic field (e.g., >18.8 T).[1]	The linewidth of the central transition is inversely proportional to the magnetic field strength for quadrupolar nuclei, leading to higher resolution and sensitivity at higher fields.[3]
Pulse Sequence	For broad signals, use spin-echo sequences like the Hahn-echo or Quadrupolar Carr-Purcell-Meiboom-Gill (QCPMG).[4]	These sequences are effective at refocusing dephasing due to magnetic field inhomogeneity and chemical shift anisotropy, allowing for the acquisition of ultra-wideline spectra.[4]
Recycle Delay (D1)	Set the recycle delay to be at least 3-5 times the T₁ relaxation time of the ⁶³Cu nucleus.	Insufficient relaxation delay between scans leads to saturation and a reduction in signal intensity.[13] A longer delay ensures the magnetization returns to equilibrium before the next pulse.[10]
Number of Scans (nt)	Increase the number of scans.	The signal-to-noise ratio improves with the square root of the number of scans.[5] However, be mindful of diminishing returns and experimental time.
Temperature	Investigate the effect of temperature on your sample.	Temperature can influence ligand exchange rates and molecular tumbling, which in turn affect the relaxation and linewidth of the ⁶³Cu signal.[6][7]

Experimental Protocols

Protocol 1: Basic ⁶³Cu NMR Acquisition for a New Copper(I) Complex

• Sample Preparation:

  • Dissolve the copper(I) complex in a suitable deuterated solvent (e.g., CD₃CN, CD₂Cl₂) to the highest possible concentration.

  • Filter the sample through a syringe filter to remove any particulate matter.[5]

  • Transfer the sample to a high-quality NMR tube.

• Instrument Setup:

  • Insert the sample into the NMR probe.

  • Lock and shim the spectrometer using the deuterium (B1214612) signal of the solvent.[5] Aim for the highest and most stable lock level.[10]

  • Tune and match the probe to the ⁶³Cu frequency (refer to your spectrometer's manual for the specific frequency).[9]

• Acquisition:

  • Start with a standard single-pulse experiment.

  • Set a large spectral width (e.g., 200-500 kHz) to ensure the entire signal is captured.

  • Use a 90° pulse calibrated for ⁶³Cu on your probe.

  • Set an initial recycle delay of 1 second and acquire a small number of scans (e.g., 128) to quickly check for a signal.

  • Optimize the recycle delay based on an estimated T₁ (if possible) or by observing signal intensity changes with varying delays.[13]

  • Increase the number of scans significantly to improve the S/N ratio.

• Data Processing:

  • Apply an exponential multiplication (line broadening) to the FID to improve the S/N in the processed spectrum, at the cost of some resolution.

  • Perform Fourier transformation, phasing, and baseline correction.

Protocol 2: Advanced Acquisition for Ultra-Wideline ⁶³Cu Spectra

This protocol is adapted for solid-state or very broad solution signals.

• Pulse Sequence Selection:

  • Select a frequency-stepped Hahn-echo or WURST-QCPMG pulse sequence.[4][14] These are designed to acquire spectra that are much broader than the excitation bandwidth of the RF pulse.

• Parameter Optimization:

  • Set the spectral width for each segment of the frequency-stepped acquisition.

  • Optimize the echo time (τ) in the Hahn-echo sequence to minimize signal loss from T₂ relaxation.

  • Adjust the number of echoes in the QCPMG sequence for optimal S/N.

• Data Acquisition and Reconstruction:

  • Acquire data at multiple frequency offsets to cover the entire width of the ⁶³Cu signal.

  • The individual spectra are then combined to reconstruct the full ultra-wideline powder pattern.

Frequently Asked Questions (FAQs)

Q1: Should I use ⁶³Cu or ⁶⁵Cu for my NMR experiments?

A: ⁶³Cu is generally the preferred nucleus. It has a higher natural abundance (69.2%) and is therefore more sensitive than ⁶⁵Cu (30.8%).[1][2] While ⁶⁵Cu has a slightly smaller quadrupole moment, which can result in marginally narrower lines, the sensitivity advantage of ⁶³Cu usually makes it the better choice.[2]

Q2: Why is my baseline distorted or rolling?

A: A rolling baseline can be caused by several factors:

• Acoustic Ringing: This can be an issue with some probes, especially when using high power pulses. Increasing the pre-acquisition delay can help.

• Receiver Overload: If the signal is too intense (e.g., from a highly concentrated sample), it can overload the receiver.[12] This can be addressed by reducing the receiver gain or using a smaller flip angle pulse (e.g., 30° instead of 90°).[12]

• Insufficient Relaxation Delay: A very short recycle delay can lead to baseline artifacts.[10]

Q3: Can I use ⁶³Cu NMR to study Cu(II) complexes?

A: No, ⁶³Cu NMR is not suitable for studying paramagnetic Cu(II) complexes.[2] The unpaired electron in Cu(II) causes extremely fast nuclear relaxation, which broadens the NMR signal beyond detection with standard high-resolution NMR spectrometers.

Q4: My signal is sharp, but the S/N is still poor. What can I do?

A: If the linewidth is not the primary issue, focus on maximizing the signal intensity and minimizing the noise.

• Increase the Number of Scans: This is the most direct way to improve the S/N ratio.[5]

• Check Probe Performance: Ensure you are using a high-sensitivity probe, such as a cryoprobe if available.

• Optimize Acquisition Parameters: Ensure the pulse width is correctly calibrated and the recycle delay is optimal.[13]

• Sample Concentration: If possible, increase the concentration of your sample.

Logical Relationship of Troubleshooting Steps

A decision tree for troubleshooting poor S/N in ⁶³Cu NMR.

References

• 1. Understanding Cu( i ) local environments in MOFs via 63/65 Cu NMR spectroscopy - Chemical Science (RSC Publishing) DOI:10.1039/D4SC00782D [pubs.rsc.org]
• 2. (Cu) Copper NMR [chem.ch.huji.ac.il]
• 3. A focus on applying 63/65 Cu solid-state NMR spectroscopy to characterize Cu MOFs - Chemical Science (RSC Publishing) DOI:10.1039/D4SC90069C [pubs.rsc.org]
• 4. Solid-state (63)Cu and (65)Cu NMR spectroscopy of inorganic and organometallic copper(I) complexes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. nmr.natsci.msu.edu [nmr.natsci.msu.edu]
• 6. researchgate.net [researchgate.net]
• 7. 63Cu NMR spectroscopy of copper(I) complexes with various tridentate ligands: CO as a useful 63Cu NMR probe for sharpening 63Cu NMR signals and analyzing the electronic donor effect of a ligand - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. colorado.edu [colorado.edu]
• 10. chemistry.mit.edu [chemistry.mit.edu]
• 11. Maximizing NMR Sensitivity: A Guide to Receiver Gain Adjustment - PMC [pmc.ncbi.nlm.nih.gov]
• 12. 5) Common Problems | SDSU NMR Facility – Department of Chemistry [nmr.sdsu.edu]
• 13. azom.com [azom.com]
• 14. Copper-63 and copper-65 NMR references [pascal-man.com]

Technical Support Center: Optimizing Chelation Chemistry for Copper-63

Welcome to the technical support center for optimizing the in vivo stability of Copper-63 radiopharmaceuticals. This resource provides researchers, scientists, and drug development professionals with detailed troubleshooting guides, frequently asked questions (FAQs), and experimental protocols to address common challenges in the field.

A note on the radionuclide: While the focus is on Copper-63, the vast majority of published research is conducted with Copper-64 due to its ideal half-life (12.7 h) and dual decay properties for PET imaging and therapy.[1][2] The chelation chemistry of Copper-63 is identical to that of Copper-64. Therefore, data and principles derived from Cu-64 studies are directly applicable and will be used throughout this guide.

Frequently Asked Questions (FAQs)

Q1: Why is the in vivo stability of a Copper-63 complex so critical?

A1: The primary goal of a radiopharmaceutical is to deliver the radionuclide selectively to a target tissue (e.g., a tumor) while minimizing exposure to healthy, non-target tissues. If the Copper-63 complex is unstable in vivo, the Cu-63 ion can dissociate from its chelator.[3] This free copper can be transchelated by endogenous proteins, such as superoxide (B77818) dismutase (SOD) in the liver, or other biological molecules.[4][5] This leads to high background signal, reduced imaging contrast, and increased non-specific radiation dose to sensitive organs like the liver and kidneys, potentially compromising both diagnostic accuracy and therapeutic efficacy.[6]

Q2: What are the primary mechanisms that cause instability of Cu-63 complexes in vivo?

A2: There are two main mechanisms of instability:

• Kinetic Instability: The complex may not be robust enough to withstand challenges from competing metal-binding proteins and molecules found in biological systems. This can lead to the copper ion being "stolen" from the chelator. Cross-bridged macrocyclic chelators are designed to improve kinetic stability.[3]

• Redox Instability: The Cu(II) state, which is typical for chelation, can be reduced in vivo to Cu(I) by biological reductants like glutathione (B108866) or ascorbic acid.[7] Many chelators that are stable for Cu(II) do not bind Cu(I) as strongly, leading to the release of the radionuclide. This is a significant concern that can lead to poor image quality.[4]

Q3: What is the difference between thermodynamic stability and kinetic inertness, and which is more important?

A3:

• Thermodynamic Stability (often expressed as the stability constant, log K) refers to the position of the equilibrium between the metal-chelate complex and the free metal and chelator.[8][9] A high log K value indicates that the complex is highly favored at equilibrium.

• Kinetic Inertness refers to the rate at which the complex dissociates or undergoes ligand exchange. A kinetically inert complex may have a slightly lower thermodynamic stability constant but will remain intact for a longer period in vivo because its dissociation is extremely slow.

For radiopharmaceuticals, kinetic inertness is generally considered more critical than thermodynamic stability. The biological system is not at equilibrium, and a chelator must be robust enough to prevent the rapid transchelation of Cu-63 to endogenous proteins, even if the thermodynamic driving force favors dissociation.[3] Cross-bridged macrocycles like CB-TE2A excel by providing exceptional kinetic inertness.[6]

Q4: What are the most common chelators for Copper-63/64, and what are their pros and cons?

A4: Chelators are broadly categorized as acyclic or macrocyclic. For copper, macrocyclic chelators provide superior in vivo stability.[5][10]

• DOTA (1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetic acid): While widely used for other radiometals, DOTA forms only marginally stable complexes with copper and is generally not the preferred choice.[4]

• TETA (1,4,8,11-tetraazacyclotetradecane-N,N',N'',N'''-tetraacetic acid): TETA offers better stability for copper than DOTA. However, in vivo studies have shown that significant transchelation of Cu-64 from TETA conjugates to liver proteins still occurs.[4][5]

• NOTA (1,4,7-triazacyclononane-1,4,7-triacetic acid): NOTA and its derivatives are effective chelators for copper, forming stable complexes suitable for imaging applications.[11]

• Cross-Bridged Macrocycles (e.g., CB-TE2A): These chelators, which feature a structural bridge across the macrocyclic ring, offer the highest kinetic inertness and in vivo stability.[3][4] For example, 20 hours after injection, 64Cu-TETA was found to be 92% dissociated, whereas 64Cu-CB-TE2A was only 24% dissociated.[4] The main drawback can be the more rigorous labeling conditions (e.g., higher temperatures) they may require.[4]

• Sarcophagine (Sar) Cages (e.g., SarAr): These cage-like chelators encapsulate the copper ion very effectively, leading to high stability. They have shown excellent tumor targeting and low non-specific tissue accumulation in preclinical models.[4]

Troubleshooting Guide

Problem 1: My radiolabeling efficiency is low or inconsistent.

Potential Cause	Troubleshooting Steps & Solutions
Trace Metal Contamination	Competing metal ions (e.g., non-radioactive copper, nickel, zinc, iron) in the Cu-63/64 solution are a primary cause of poor labeling. They compete with the radionuclide for the chelator.[12] Solution: 1. Use high-purity Cu-63/64. 2. Purify the incoming radionuclide solution using an ion-exchange column (e.g., AG1-X8) to remove metal impurities before labeling.[13] 3. Use metal-free buffers and reaction vials.
Incorrect pH	The optimal pH for most copper radiolabeling reactions is between 5 and 7.[12] Deviations can significantly reduce yield. Solution: 1. Prepare buffers (e.g., sodium acetate) with a calibrated pH meter. 2. Verify the final pH of the reaction mixture after all components, including the acidic Cu-63/64 solution, have been added. 3. Ensure the buffer has sufficient capacity to maintain the pH.
Suboptimal Temperature/Time	Some highly stable chelators, like CB-TE2A, require heating to achieve efficient labeling.[4] Insufficient time or temperature will result in low yields. Solution: 1. Consult the literature for the specific chelator you are using. 2. Optimize reaction temperature (often ranging from room temperature to 95°C) and time (from 5 to 60 minutes).
Chelator/Precursor Degradation	The chelator-conjugated biomolecule may have degraded during storage or handling. Solution: 1. Verify the purity and integrity of the precursor using methods like HPLC or mass spectrometry. 2. Store precursors under recommended conditions (e.g., -20°C, protected from light).

Problem 2: I'm observing high uptake of my Cu-63 radiopharmaceutical in the liver and kidneys.

Potential Cause	Troubleshooting Steps & Solutions
In Vivo Instability	This is the most likely cause. The Cu-63 complex is dissociating, and the free copper is accumulating in the liver (a primary site of copper metabolism) and being cleared by the kidneys.[6][14] Solution: 1. Switch to a more kinetically inert chelator. If you are using TETA, consider moving to a cross-bridged chelator like CB-TE2A.[4] Metabolism studies in rats showed that 64Cu-CB-TE2A resulted in significantly less protein-associated radioactivity in the liver compared to 64Cu-TETA (13% vs. 75% at 4 hours).[6]
Pharmacokinetics of the Targeting Molecule	The targeting biomolecule itself may have high liver or kidney uptake. For example, large antibodies can have high liver uptake, while small peptides are often cleared through the kidneys. Solution: 1. Review the literature on the clearance profile of your unconjugated biomolecule. 2. Consider modifying the biomolecule to alter its pharmacokinetics, for example, by adding linkers or using different formulations.
Formation of Colloids	Poor solubility of the radiopharmaceutical can lead to the formation of colloids, which are then sequestered by the reticuloendothelial system (RES) in the liver and spleen. Solution: 1. Ensure the final product is well-dissolved and filter it through a 0.22 µm filter before injection. 2. Check for aggregation using size-exclusion chromatography (SEC-HPLC).

Quantitative Data Summary

Table 1: Comparison of Chelator Stability and Performance

Chelator	Type	Log K (Cu2+)	Key In Vivo Characteristic	Reference(s)
DOTA	Macrocycle	~22	Marginal stability; significant in vivo dissociation.	[4]
TETA	Macrocycle	~21-26	Better than DOTA, but still shows significant transchelation to liver proteins.	[3][4][5]
NOTA	Macrocycle	~21-23	Forms stable complexes suitable for many applications.	[11]
CB-TE2A	Cross-Bridged	>24	High kinetic inertness; significantly reduced in vivo dissociation compared to TETA.	[4][6][15]
EDTA	Acyclic	18.8	Low stability; not suitable for in vivo use.	[8][16]

Note: Log K values can vary based on measurement conditions.

Table 2: Example Biodistribution Data for 64Cu-Labeled Somatostatin Analogs

This table illustrates the impact of chelator choice on tissue distribution. Data is presented as percent injected dose per gram of tissue (%ID/g) at 24 hours post-injection in rats.

Compound	Tumor (%ID/g)	Liver (%ID/g)	Blood (%ID/g)	Kidney (%ID/g)	Reference
64Cu-TETA-Octreotide	~5	~10	~2	~3	[4][6]
64Cu-CB-TE2A-Y3-TATE	~15	~2	<0.5	~2	[4][6]

Data are approximate values derived from published studies for illustrative purposes. The cross-bridged CB-TE2A chelator clearly demonstrates superior tumor uptake and faster clearance from non-target organs like the liver and blood.

Experimental Protocols & Workflows

Protocol 1: General Radiolabeling of a Peptide-Chelator Conjugate

• Preparation: In a metal-free microcentrifuge tube, combine 5-10 µg of the peptide-chelator conjugate dissolved in a suitable buffer (e.g., 100 µL of 0.1 M ammonium (B1175870) acetate, pH 5.5).

• Radionuclide Addition: Add 50-200 MBq of purified Cu-63/64-chloride to the tube. Ensure the final pH remains within the optimal range (5-7).

• Incubation: Vortex the mixture gently. Incubate at the optimized temperature (e.g., 90°C for CB-TE2A conjugates, room temperature for others) for 15-30 minutes.

• Quality Control: Determine the radiochemical purity (RCP) using instant thin-layer chromatography (iTLC) or radio-HPLC. An RCP of >95% is typically required.

• Purification: If necessary (e.g., RCP <95%), purify the radiolabeled peptide using a solid-phase extraction cartridge (e.g., a C18 Sep-Pak) to remove unchelated Cu-63/64.[13]

• Final Formulation: Elute the purified product from the cartridge with an appropriate solvent (e.g., ethanol), evaporate the solvent, and reconstitute in sterile saline for injection. Pass the final product through a 0.22 µm sterile filter.

Caption: Workflow for Cu-63 radiolabeling, quality control, and purification.

Protocol 2: In Vitro Human Serum Stability Assay

• Add ~5-10 MBq of the purified, radiolabeled compound to 500 µL of fresh human serum in a microcentrifuge tube.

• Incubate the tube at 37°C with gentle shaking.

• At various time points (e.g., 1, 4, 24, 48 hours), take a 50 µL aliquot.

• Analyze the aliquot using radio-HPLC or iTLC to quantify the percentage of intact radiopharmaceutical versus dissociated or degraded products.[7]

• To precipitate proteins and check for transchelation, add 100 µL of cold ethanol (B145695) to another 50 µL aliquot, vortex, centrifuge, and measure the radioactivity in the supernatant (intact complex) and the pellet (protein-bound Cu-63/64).[17]

Logical Diagram: Factors Influencing Stability

Caption: Key chemical properties that determine the in vivo stability of a Cu-63 complex.

Troubleshooting Logic for Poor In Vivo Performance

Caption: Decision tree for diagnosing the cause of poor in vivo biodistribution.

References

• 1. openmedscience.com [openmedscience.com]
• 2. 64Cu-based Radiopharmaceuticals in Molecular Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. The Development of Copper Radiopharmaceuticals for Imaging and Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Copper-64 Radiopharmaceuticals for Oncologic Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 7. In vitro assays for assessing the potential for copper complexes to function as radiopharmaceutical agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. issr.edu.kh [issr.edu.kh]
• 9. Stability constants of complexes - Wikipedia [en.wikipedia.org]
• 10. mdpi.com [mdpi.com]
• 11. researchgate.net [researchgate.net]
• 12. benchchem.com [benchchem.com]
• 13. Antibody and Nanobody Radiolabeling with Copper-64: Solid vs. Liquid Target Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Copper: Toxicological relevance and mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Comparative Assessment of Complex Stabilities of Radiocopper Chelating Agents by a Combination of Complex Challenge and in vivo Experiments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. chemguide.co.uk [chemguide.co.uk]
• 17. researchgate.net [researchgate.net]

Technical Support Center: Strategies for Scaling Up Copper-63 Isotope Production

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on scaling up the production of the stable isotope Copper-63 (⁶³Cu). It includes frequently asked questions (FAQs), detailed troubleshooting guides, and experimental protocols for the primary production methods.

Frequently Asked Questions (FAQs)

Q1: What are the primary applications of enriched Copper-63?

A1: Enriched Copper-63 is crucial for the production of various medical radioisotopes, particularly Copper-64 (⁶⁴Cu), which is used in positron emission tomography (PET) imaging for diagnostic purposes and in targeted radiotherapy.[1][2][3] ⁶³Cu is also used in studies of high-temperature superconductivity and as a precursor for other radioisotopes like Copper-60 (⁶⁰Cu) and Copper-61 (⁶¹Cu).

Q2: What are the main methods for producing and separating Copper-63 isotopes?

A2: The primary methods for separating the stable isotopes of copper (⁶³Cu and ⁶⁵Cu) include:

• Gas Centrifugation: This method utilizes the mass difference between ⁶³Cu and ⁶⁵Cu in a gaseous copper compound (e.g., copper hexafluoride) within a high-speed centrifuge.[4]

• Electromagnetic Isotope Separation (EMIS): This technique ionizes copper atoms and separates them based on their mass-to-charge ratio in a magnetic field.

• Laser Isotope Separation (LIS): This highly selective method uses lasers tuned to specifically excite and ionize ⁶³Cu atoms, which are then collected.[4]

For producing copper radioisotopes (which often starts with enriched ⁶³Cu or other enriched materials), the most common method is:

• Cyclotron Production: This involves bombarding an enriched target material, such as Nickel-64 (⁶⁴Ni), with protons to induce a nuclear reaction, for example, ⁶⁴Ni(p,n)⁶⁴Cu.[1][2][5][6]

Q3: What are the main challenges in scaling up Copper-63 production?

A3: Scaling up ⁶³Cu production presents several challenges across different methods. For separation techniques like gas centrifugation and EMIS, high energy consumption and the initial cost of infrastructure are significant hurdles.[4] Laser Isotope Separation, while offering high purity, can be slow and technologically complex.[4] For cyclotron production of daughter isotopes like ⁶⁴Cu, the high cost and availability of the enriched starting material (e.g., ⁶⁴Ni) are major constraints.[1][6] Additionally, ensuring consistent yield, purity, and cost-effectiveness are universal challenges.[7]

Q4: How does the purity of Copper-63 affect its price and usability?

A4: The purity of ⁶³Cu significantly impacts its price. Higher purity levels are essential for applications in nuclear medicine and research to avoid unwanted side reactions and ensure the quality of the final product.[7] The enrichment process is complex and energy-intensive, leading to a substantial increase in cost for higher isotopic purity.[7] For instance, in the production of ⁶⁴Cu for medical use, high-purity ⁶³Cu (or more commonly, enriched ⁶⁴Ni) is required to minimize the co-production of radionuclidic impurities.[1][2]

Production Methods: A Comparative Overview

The following table summarizes the key quantitative aspects of different Copper-63 production and separation methods. Data for large-scale, commercial production can be proprietary; this table provides estimates based on available research for comparison.

Production Method	Typical Purity (%)	Estimated Yield/Throughput	Key Advantages	Key Disadvantages
Cyclotron Production (of ⁶⁴Cu from ⁶⁴Ni)	>99.9% (Radionuclidic)[5]	2.3-5.0 mCi/µAh	High specific activity, well-established for radiopharmaceuticals	High cost of enriched target material, production of impurities
Gas Centrifuge	Moderate to High	Dependent on cascade setup	Lower energy consumption than EMIS, scalable	Requires gaseous copper compounds, complex machinery
Electromagnetic Isotope Separation (EMIS)	High	Low	High precision and purity	Extremely energy-intensive, low throughput
Laser Isotope Separation (LIS)	Very High (>99.999%)[4]	Grams per week[4]	Exceptional purity	Slow production rate, high technological complexity

Troubleshooting Guides

Cyclotron Production of Copper Radioisotopes (e.g., ⁶⁴Cu from ⁶⁴Ni)

Issue 1: Low Yield of ⁶⁴Cu

• Question: We are experiencing a lower than expected yield of ⁶⁴Cu after irradiating our enriched ⁶⁴Ni target. What are the potential causes and how can we troubleshoot this?

• Answer:

  • Poor Target Plating: Inconsistent or poorly adhered nickel on the target disc can lead to inefficient heat transfer and loss of target material during bombardment.

    • Solution: Optimize the electroplating process. Ensure the nickel sulfate (B86663) solution is pure and at the correct pH.[8] Irregularities like flaking, pitting, or a powdery deposit indicate a failed plating.[8] Consider using a nickel chloride-based solution with boric acid, which can produce more robust targets.[9]

  • Incorrect Beam Parameters: The proton beam energy and current directly affect the production yield.

    • Solution: Verify the beam energy and current on the target. Use simulation tools like Geant4 to model the optimal parameters for your specific target thickness and enrichment level.[2][10] Ensure the beam is correctly centered on the target.

  • Inefficient Chemical Separation: Loss of ⁶⁴Cu during the anion-exchange chromatography step will reduce the final yield.

    • Solution: Ensure the anion-exchange resin (e.g., AG 1-X8) is properly conditioned.[1] Use the correct concentrations of HCl for eluting the nickel target material and the final copper product.[1][5] Monitor the radioactivity of each fraction to ensure complete elution of ⁶⁴Cu.

Issue 2: Radionuclidic Impurities in the Final Product

• Question: Our final ⁶⁴Cu product shows the presence of other radioisotopes, such as Cobalt-55, 56, 57. How can we minimize these impurities?

• Answer:

  • Target Impurities: The enriched ⁶⁴Ni target material may contain other nickel isotopes or metallic impurities that produce unwanted radioisotopes upon proton irradiation.[1]

    • Solution: Use the highest possible enrichment of ⁶⁴Ni. Analyze the target material for trace metal impurities before use.

  • Suboptimal Separation Chemistry: The standard anion-exchange chromatography may not be sufficient to separate all impurities.

    • Solution: Introduce an intermediate washing step with a different HCl concentration during the separation process. For example, after eluting the bulk nickel with 6 M HCl, a wash with 4 M HCl can help remove cobalt isotopes before eluting the ⁶⁴Cu with a lower concentration HCl (e.g., 0.1 M or 1 M HCl).[1]

  • Proton Energy Too High: Higher proton energies can activate other nuclear reactions, leading to the formation of more impurities.

    • Solution: Degrade the proton beam energy to the optimal range for the ⁶⁴Ni(p,n)⁶⁴Cu reaction, which has a peak cross-section at lower energies.[2] This minimizes side reactions with other nickel isotopes present in the target.

Laser Isotope Separation (LIS)

Issue 3: Inconsistent Ionization and Low Separation Efficiency

• Question: We are observing fluctuations in the ionization rate of ⁶³Cu in our LIS system, resulting in poor separation efficiency. What could be the cause?

• Answer:

  • Laser Frequency Instability (Mode-Hopping): The tunable dye lasers used in LIS must be precisely locked to the absorption wavelength of ⁶³Cu. Small drifts or "hops" to different laser modes will cause the ionization to cease.

    • Solution: Implement a robust frequency locking mechanism for the lasers. Monitor the laser wavelength in real-time. Mode-hopping can be caused by temperature fluctuations or mechanical vibrations in the laser cavity.[11][12] Ensure a stable operating environment.

  • Laser Power Fluctuations: The power of the copper vapor pump lasers and the subsequent dye lasers needs to be stable for a consistent ionization rate.

    • Solution: Monitor the output power of all lasers in the system. Power fluctuations in copper vapor lasers can be due to issues with the high-voltage power supply or the temperature of the copper vapor.[13]

  • Inhomogeneous Atomic Vapor: The density and temperature of the copper atomic beam must be uniform for efficient and consistent interaction with the laser beams.

    • Solution: Optimize the design of the atomic vapor source (e.g., an electron beam evaporator). Ensure stable heating and a well-collimated atomic beam.

Experimental Protocols

Protocol 1: Cyclotron Production and Purification of ⁶⁴Cu from Enriched ⁶⁴Ni

This protocol is adapted from established methods for producing ⁶⁴Cu for preclinical and clinical research.[1][3][5]

1. Target Preparation: Electrodeposition of ⁶⁴Ni

• Dissolve enriched ⁶⁴Ni metal in nitric acid and evaporate to dryness.
• Treat the residue with sulfuric acid and dry to form NiSO₄.[8]
• Prepare an electroplating solution by dissolving the purified NiSO₄ in deionized water. An alternative is to use a solution of nickel ammonium (B1175870) sulfate adjusted to pH 9.[8]
• Use an electrolytic cell with a gold disc as the cathode and a platinum wire as the anode.[9]
• Apply a constant current to plate the ⁶⁴Ni onto the gold disc. The target thickness is typically in the range of 50-250 µm.
• Rinse the plated target with deionized water and dry it.

2. Irradiation

• Mount the ⁶⁴Ni target in a water-cooled solid target holder.
• Irradiate the target with a proton beam from a biomedical cyclotron (e.g., 11-16.5 MeV).[1][14]
• The beam current and irradiation time will depend on the desired final activity (e.g., 30 µA for 8 hours).[1]

3. Chemical Separation and Purification

• After a suitable cooling period, retrieve the irradiated target.
• Dissolve the irradiated nickel from the gold disc using 6 M to 9 M HCl, typically with heating.[5][14]
• Prepare an anion-exchange column (e.g., AG 1-X8 resin).
• Load the dissolved target solution onto the column.
• Elute the enriched ⁶⁴Ni with 6 M HCl for recycling.[3]
• (Optional but recommended) Wash the column with 4 M HCl to remove cobalt impurities.[1]
• Elute the purified ⁶⁴CuCl₂ with 0.1 M to 1 M HCl.[1][3]
• Collect the ⁶⁴Cu fractions and perform quality control checks.

4. Quality Control

• Radionuclidic Purity: Use gamma spectroscopy to identify and quantify any radioisotopic impurities.[5]
• Chemical Purity: Use methods like ion chromatography to determine the concentration of non-radioactive metal ions.
• Specific Activity: Calculate the specific activity (e.g., in GBq/µmol) by measuring the total radioactivity and the total mass of copper.[1]

Visualizations

Experimental Workflow for Cyclotron Production of ⁶⁴Cu

Caption: Cyclotron production of ⁶⁴Cu from an enriched ⁶⁴Ni target.

Logical Relationship for Troubleshooting Low Cyclotron Yield

Caption: Decision tree for troubleshooting low yield in ⁶⁴Cu production.

References

• 1. Production of copper-64 using a hospital cyclotron: targetry, purification and quality analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Cyclotron production of 64Cu by proton irradiation of enriched 64Ni target: Validation of Geant4 simulation parameters through experimental data [frontiersin.org]
• 3. mdpi.com [mdpi.com]
• 4. fayafi.ch [fayafi.ch]
• 5. Theragnostic 64Cu/67Cu Radioisotopes Production With RFT-30 Cyclotron - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The Copper Radioisotopes: A Systematic Review with Special Interest to 64Cu - PMC [pmc.ncbi.nlm.nih.gov]
• 7. copper isotope price [trade-metal.com]
• 8. wttc.triumf.ca [wttc.triumf.ca]
• 9. Nickel electrodeposition from all nickel chloride solutions for the cyclotron production of 64Cu | Journal of Nuclear Medicine [jnm.snmjournals.org]
• 10. researchgate.net [researchgate.net]
• 11. wp.optics.arizona.edu [wp.optics.arizona.edu]
• 12. idealspectroscopy.com [idealspectroscopy.com]
• 13. Copper vapor laser - Wikipedia [en.wikipedia.org]
• 14. Improved extraction efficiency of radioactive copper produced via accelerator neutrons method through phosphate buffer-enhanced column pre-treatment - PMC [pmc.ncbi.nlm.nih.gov]

safe handling and radiation safety protocols for Copper-63

This technical support center provides essential information for the safe handling and use of Copper-63 and its associated radioactive isotopes, Copper-64 and Copper-62. Please note that while often used in the same context, their safety protocols are fundamentally different.

Frequently Asked Questions (FAQs)

Q1: Is Copper-63 radioactive? What are the primary safety concerns?

A1: No, Copper-63 (⁶³Cu) is a stable, non-radioactive isotope of copper.[1][2] The primary safety concerns are chemical, similar to handling any other form of copper powder or metal. These include:

• Inhalation: Fine dust can irritate the respiratory tract.[3]

• Skin and Eye Contact: Dust can cause irritation.[3][4]

• Ingestion: Avoid ingestion of copper materials.[3]

Standard laboratory personal protective equipment (PPE), such as a lab coat, gloves, and safety glasses, is typically sufficient for handling Copper-63.[4][5]

Q2: Why is Copper-63 discussed in the context of radiation safety?

A2: Copper-63 is frequently used as a starting material (a "target") to produce radioactive copper isotopes in a cyclotron or nuclear reactor.[6] The most common products are Copper-64 (⁶⁴Cu) and Copper-62 (⁶²Cu), which are radioactive and require stringent radiation safety protocols. It is likely that your experimental protocol involves the in-situ production or use of these radioactive isotopes.

Q3: What are the main radioactive properties of Copper-64 and Copper-62?

A3: Copper-64 and Copper-62 are positron-emitting radionuclides used in applications like Positron Emission Tomography (PET) imaging.[6][7][8] Their key radioactive properties are summarized in the table below.

Q4: What are the fundamental principles of radiation safety when working with ⁶⁴Cu and ⁶²Cu?

A4: The principles of ALARA (As Low As Reasonably Achievable) should always be applied. The three core principles are:

• Time: Minimize the time spent in proximity to the radioactive source.

• Distance: Maximize the distance from the radioactive source. The intensity of radiation decreases significantly with distance.

• Shielding: Use appropriate shielding materials to absorb the radiation.

Q5: What type of shielding is required for ⁶⁴Cu and ⁶²Cu?

A5: Both ⁶⁴Cu and ⁶²Cu emit positrons (beta-plus particles) and gamma rays (from positron-electron annihilation). The appropriate shielding is multi-layered:

• Primary Shielding (Low-Z Material): Use a material with a low atomic number, such as acrylic (Perspex) or plastic, to stop the positrons. This is crucial to minimize the production of secondary X-rays called Bremsstrahlung.[2][9][10]

• Secondary Shielding (High-Z Material): Place a dense, high atomic number material, like lead, behind the primary shield to attenuate the gamma rays and any Bremsstrahlung X-rays.[2][9][11] A minimum of 6 mm of lead is recommended for ⁶⁴Cu.[4]

Radiation Properties of Copper Isotopes

Property	Copper-63 (⁶³Cu)	Copper-64 (⁶⁴Cu)	Copper-62 (⁶²Cu)
Half-life	Stable[7][12]	12.7 hours[7][8][12][13]	9.7 minutes[3][6][14]
Decay Modes	None	β+ (17.9%), β- (39.0%), Electron Capture (43.1%)[7][13]	β+ (98%), Electron Capture[6]
Primary Emissions	None	Positrons (β+), Beta particles (β-), Gamma rays	Positrons (β+), Gamma rays
Max. β+ Energy	N/A	0.66 MeV[7][8]	2.93 MeV
Specific Activity	N/A	High (e.g., 47.4 to 474 GBq/μmol)[15][16]	High (e.g., 1.18 x 10¹⁹ Bq/g)[3]

Troubleshooting Guides

Issue 1: Low Radiolabeling Efficiency

• Question: I am trying to label a compound with ⁶⁴Cu, but the incorporation of the radioisotope is very low. What could be the cause?

• Answer:

  • Metal Contamination: Trace amounts of non-radioactive metals in your reagents or on your labware can compete with ⁶⁴Cu for binding sites on your target molecule. Use metal-free buffers and acid-washed, high-purity labware.

  • Incorrect pH: The pH of the reaction mixture is critical for efficient chelation of copper. Consult your specific protocol for the optimal pH range and verify it before starting the reaction.

  • Chelator Integrity: Ensure the chelating agent conjugated to your molecule has not degraded during storage or prior reaction steps.

  • Specific Activity: The specific activity of your ⁶⁴Cu may be too low, meaning there is an excess of non-radioactive copper. If possible, use ⁶⁴Cu with a higher specific activity.[6][16]

Issue 2: Unexpected Radiation Readings in a "Cold" Area

• Question: My survey meter is detecting radiation in an area that should be free of contamination. What should I do?

• Answer:

  • Confirm with a Wipe Test: Use a smear or wipe test to confirm removable contamination. A survey meter can detect penetrating gamma rays from a nearby source, while a wipe test will confirm surface contamination.

  • Check Personal Protective Equipment (PPE): You may have contamination on your gloves, lab coat, or shoes. Change your PPE immediately and re-survey the area and yourself.

  • Review Waste Disposal: Ensure that radioactive waste containers are properly shielded and located away from non-radioactive work areas.

  • Decontaminate: If removable contamination is confirmed, decontaminate the area using an appropriate cleaning agent. Re-survey after decontamination to ensure it has been effective.

Issue 3: High Personal Dosimeter Reading

• Question: My personal dosimeter (e.g., ring or body badge) reading was higher than expected after an experiment with ⁶⁴Cu. How can I reduce my exposure?

• Answer:

  • Review ALARA Principles: Re-evaluate your experimental workflow to minimize time, maximize distance, and ensure proper shielding.

  • Shielding Verification: Check the integrity and placement of your shielding. Ensure you are using the correct two-layer shielding (plastic/acrylic then lead) for beta and positron emitters.[2][9][11]

  • Use Remote Handling Tools: Use tongs or forceps to handle vials and other equipment containing radioactive material to increase your distance from the source.[4]

  • Perform "Dry Runs": Practice your experimental procedure with non-radioactive materials to improve your efficiency and reduce the time spent handling radioactive sources.

Visualized Workflows

Caption: A logical workflow for troubleshooting common issues in radiolabeling experiments.

Caption: A standard workflow for safely handling radioactive copper isotopes in a lab.

References

• 1. aussiepharmadirect.com.au [aussiepharmadirect.com.au]
• 2. homework.study.com [homework.study.com]
• 3. Copper-62 - isotopic data and properties [chemlin.org]
• 4. case.edu [case.edu]
• 5. ehs.princeton.edu [ehs.princeton.edu]
• 6. The Copper Radioisotopes: A Systematic Review with Special Interest to 64Cu - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Copper-64 Radiopharmaceuticals for Oncologic Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 8. taylorandfrancis.com [taylorandfrancis.com]
• 9. courses.grainger.illinois.edu [courses.grainger.illinois.edu]
• 10. researchgate.net [researchgate.net]
• 11. nuclear-power.com [nuclear-power.com]
• 12. Copper-64 [chemeurope.com]
• 13. Copper-64 - Wikipedia [en.wikipedia.org]
• 14. aapm.org [aapm.org]
• 15. Copper-64 - isotopic data and properties [chemlin.org]
• 16. Efficient production of high specific activity 64Cu using a biomedical cyclotron - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Refining High Specific Activity Copper-63

Welcome to the technical support center for the purification of high specific activity Copper-63 (⁶³Cu). This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and detailed experimental protocols.

Frequently Asked Questions (FAQs)

Q1: What is "specific activity" and why is it critical for ⁶³Cu used in radiopharmaceuticals?

A1: Specific activity refers to the amount of radioactivity per unit mass of a radionuclide, often expressed in units like Gigabecquerels per microgram (GBq/µg) or Curies per mole (Ci/mol). For ⁶³Cu-based radiopharmaceuticals, high specific activity is crucial because it ensures that a therapeutically or diagnostically effective dose of radiation can be delivered with a minimal mass of the copper isotope. This is important to avoid potential toxic effects from the metal itself and to ensure that the radiolabeled molecules can effectively bind to their biological targets without being outcompeted by non-radioactive ("cold") copper atoms.

Q2: What are the common production routes for ⁶³Cu, and how do they impact initial purity?

A2: Copper-63 is a stable isotope of copper, and its radioisotope counterpart for medical applications is often Copper-64, which can be produced from ⁶³Cu. High-purity ⁶³Cu is essential for producing high-specific-activity radiocopper isotopes like ⁶⁴Cu. Common production methods for ⁶⁴Cu include the ⁶³Cu(n,γ)⁶⁴Cu reaction in a nuclear reactor and the ⁶⁴Ni(p,n)⁶⁴Cu reaction in a cyclotron. The latter is often preferred for producing high specific activity ⁶⁴Cu because it is "non-carrier-added," meaning no stable copper is added during production, making it easier to achieve high specific activity after purification. The direct neutron activation of ⁶³Cu results in lower specific activity as the radioactive ⁶⁴Cu is mixed with the stable ⁶³Cu target material.

Q3: What are the primary methods for purifying ⁶³Cu?

A3: The most common and effective methods for purifying copper isotopes, including ⁶³Cu, to achieve high specific activity involve chromatographic techniques.[1] These include:

• Ion Exchange Chromatography: This is a widely used method that separates ions based on their affinity to an ion exchange resin. It is effective in removing metallic impurities.[1]

• Solvent Extraction: This method separates compounds based on their relative solubilities in two different immiscible liquids. It is a robust technique for purifying copper from leach solutions.

• Electrochemical Deposition: This technique uses an electric current to deposit copper onto an electrode, leaving impurities behind in the solution. It offers a high degree of selectivity.

Troubleshooting Guide

Low Specific Activity

Q4: We are observing low specific activity in our purified ⁶³Cu. What are the likely causes and how can we troubleshoot this?

A4: Low specific activity is a common issue and can often be traced back to a few key factors:

• Metallic Impurities: The presence of non-radioactive ("cold") metal ions, especially stable copper (⁶³Cu and ⁶⁵Cu), nickel (Ni), zinc (Zn), and iron (Fe), can compete with the desired radioactive copper isotope during labeling, thereby reducing the specific activity.[2][3]

  • Troubleshooting:

    • Quantify Impurities: Use Inductively Coupled Plasma Mass Spectrometry (ICP-MS) to determine the concentration of trace metal impurities in your starting material and final product.[2]

    • Optimize Purification: Refine your purification protocol. For ion exchange chromatography, ensure the resin has sufficient capacity and that the elution profile is optimized to separate copper from competing metals. A second pass through the column may be necessary.

    • Use High-Purity Reagents: Ensure all reagents and water used in the process are of high purity and free from metal contaminants.

• Suboptimal Reaction Conditions: The efficiency of the purification process itself can be affected by various parameters.

  • Troubleshooting:

    • pH Adjustment: The pH of the solutions used in ion exchange and solvent extraction is critical. Optimize the pH to ensure maximum binding of copper and minimal binding of impurities.[2][4]

    • Temperature Control: For solvent extraction, temperature can influence extraction efficiency. The optimal temperature is typically around 35°C.[5]

    • Flow Rate in Chromatography: In ion exchange chromatography, a slower flow rate can improve resolution and separation.[6]

Ion Exchange Chromatography Issues

Q5: Our ion exchange chromatography is yielding poor separation of ⁶³Cu from other metals. What could be the problem?

A5: Poor separation in ion exchange chromatography can be due to several factors:

• Incorrect Resin Choice or Preparation: The type of resin and its conditioning are crucial for effective separation.

  • Troubleshooting:

    • Resin Selection: Ensure you are using a resin with high selectivity for copper under your experimental conditions. Anion exchange resins are commonly used for copper purification.[3]

    • Column Equilibration: The column must be properly equilibrated with the appropriate buffer before loading the sample. Incomplete equilibration can lead to poor binding and separation.[7]

• Sample Loading and Elution Problems:

  • Troubleshooting:

    • Sample Overload: Loading too much sample can exceed the binding capacity of the resin, leading to co-elution of impurities with the copper.[6]

    • Inappropriate Eluent Concentration: The concentration of the acid or buffer used for elution determines which ions are released from the resin. A shallow gradient of the eluent can improve separation.

Electrochemical Deposition Issues

Q6: We are experiencing incomplete deposition or contamination of our ⁶³Cu during electrochemical deposition. How can we improve this?

A6: Issues with electrochemical deposition often relate to the electrochemical cell parameters and the electrolyte composition.

• Incorrect Applied Potential: The applied voltage must be carefully controlled to selectively deposit copper.

  • Troubleshooting:

    • Optimize Potential: The reduction potential of copper is different from that of common impurities like nickel. The applied potential should be sufficient to reduce Cu²⁺ to Cu⁰ without reducing other metal ions. For instance, a potential of -0.8 V (vs Ag/AgCl) can be used for copper adsorption.[5]

    • Monitor Current Density: High current densities can lead to rough and impure deposits.[8]

• Electrolyte Issues:

  • Troubleshooting:

    • Purity of Electrolyte: The electrolyte must be free of contaminants that could co-deposit with the copper.[9]

    • pH and Additives: The pH of the electrolyte and the presence of certain additives can influence the quality of the deposited copper.

Data Presentation

Table 1: Comparison of Purification Methods for Copper Isotopes

Parameter	Ion Exchange Chromatography	Solvent Extraction	Electrochemical Deposition
Typical Purity	>98%[10]	98-99.5%[11]	High, with potential for >99%
Typical Recovery/Yield	>95%	95-99.5%[11][12]	>95%[5]
Key Advantages	High selectivity, well-established method	High capacity, scalable	High purity, can be automated
Common Impurities to Remove	Ni, Zn, Fe, Co[2][13]	Fe, Mn[11]	Ni[5]

Table 2: Acceptable Limits for Metallic Impurities in Radiopharmaceutical Preparations

Impurity	Maximum Concentration (Example)	Impact on Radiolabeling
Copper (non-radioactive)	< 0.26 ppm (260 ppb)[6]	Direct competition for chelator, significantly reduces specific activity.[6]
Nickel	< 10 ppm[6]	Can compete with ⁶⁴Cu for some chelators, but to a lesser extent than copper.[6]
Zinc	< 100 ppm[6]	Minimal impact on the formation of some ⁶⁴Cu complexes like [⁶⁴Cu]Cu-ATSM.[6]
Iron	< 100 ppm[6]	Minimal impact on the formation of some ⁶⁴Cu complexes.[6]

Experimental Protocols

Protocol 1: Ion Exchange Chromatography for ⁶³Cu Purification

This protocol describes a general procedure for the purification of copper isotopes from a nickel target matrix using anion exchange chromatography.

Materials:

• Anion exchange resin (e.g., AG-MP1 or similar)

• Hydrochloric acid (HCl) solutions of varying concentrations (e.g., 6M, 4.5M, 0.05M)

• High-purity water

• Chromatography column

Procedure:

• Column Preparation: Pack a chromatography column with the anion exchange resin. Wash the column with high-purity water, followed by equilibration with 6M HCl.

• Sample Loading: Dissolve the irradiated nickel target containing the copper isotope in a minimal volume of concentrated HCl and dilute to approximately 6M HCl. Load the solution onto the equilibrated column.

• Washing (Nickel Removal): Wash the column with 4 mL of 6M HCl to elute the nickel, which can be collected for recycling.

• Washing (Cobalt Removal - if applicable): Wash the column with 5.5 mL of 4.5M HCl to elute any cobalt impurities.

• Elution of Copper: Elute the purified copper with 2 mL of 0.05M HCl.

• Quality Control: Analyze the eluted copper fraction for radionuclidic purity and metallic impurities using appropriate techniques (e.g., gamma spectroscopy, ICP-MS).

Protocol 2: Solvent Extraction for ⁶³Cu Purification

This protocol outlines a general procedure for the solvent extraction of copper from an acidic leach solution.

Materials:

• Organic extractant (e.g., Mextral 5640H) diluted in a suitable solvent (e.g., kerosene)

• Aqueous leach solution containing copper

• Sulfuric acid (H₂SO₄) for pH adjustment and stripping

• Separatory funnel or mixer-settler unit

Procedure:

• pH Adjustment of Aqueous Phase: Adjust the pH of the aqueous leach solution to an optimal range for copper extraction, typically between 1.5 and 2.0.[4]

• Extraction: Contact the pH-adjusted aqueous phase with the organic phase (e.g., 10% v/v Mextral 5640H in kerosene) at a specific organic-to-aqueous (O/A) ratio (e.g., 1:1).[11] Agitate the mixture for a sufficient time (e.g., 2-5 minutes) to allow for mass transfer of the copper into the organic phase.

• Phase Separation: Allow the two phases to separate. The copper is now in the organic phase.

• Stripping: Contact the copper-loaded organic phase with a stripping solution of sulfuric acid (e.g., 1.5 M H₂SO₄) to transfer the copper back into an aqueous phase.

• Repeat (if necessary): For higher purity, the extraction and stripping steps can be repeated. A two-stage extraction can achieve over 99.5% copper extraction.[11]

• Analysis: Analyze the final aqueous copper solution for purity and concentration.

Protocol 3: Electrochemical Deposition for ⁶³Cu Purification

This protocol provides a method for the electrochemical separation of copper from a nickel matrix.

Materials:

• Electrochemical cell with a working electrode (e.g., carbon), a counter electrode, and a reference electrode (e.g., Ag/AgCl)

• Potentiostat

• Hydrochloric acid (HCl, 0.1 M)

• Nitric acid (HNO₃, 10 mM)

• Solution containing dissolved target material

Procedure:

• Sample Preparation: Dissolve the irradiated target material in 0.1 M HCl.

• Copper Deposition (Adsorption): Apply a reduction potential of approximately -0.8 V (vs Ag/AgCl) to the working electrode while flowing the sample solution through the electrochemical cell. This will selectively deposit copper onto the electrode.[5]

• Flushing: Flush the cell with 10 mM HNO₃ while maintaining the reduction potential to remove the remaining sample solution.

• Copper Recovery (Elution): Elute the deposited copper from the working electrode by applying an oxidation potential of +1.0 V (vs Ag/AgCl) while flowing 10 mM HNO₃ through the cell.[5]

• Collection and Analysis: Collect the eluted fraction containing the purified copper and analyze for yield and purity. A recovery of over 95% can be achieved.[5]

Visualizations

Caption: Workflow for Copper-63 purification using ion exchange chromatography.

Caption: Troubleshooting logic for low specific activity of Copper-63.

References

• 1. www-pub.iaea.org [www-pub.iaea.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. A new anion exchange purification method for Cu stable isotopes in blood samples - PMC [pmc.ncbi.nlm.nih.gov]
• 4. nvlpubs.nist.gov [nvlpubs.nist.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Trace Metal Impurities Effects on the Formation of [64Cu]Cu-diacetyl-bis(N4-methylthiosemicarbazone) ([64Cu]Cu-ATSM) [mdpi.com]
• 7. usgs.gov [usgs.gov]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 9. researchgate.net [researchgate.net]
• 10. The Copper Radioisotopes: A Systematic Review with Special Interest to 64Cu - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]

Technical Support Center: Overcoming Targetry Challenges in Copper Isotope Applications

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with copper targets, particularly in the context of medical isotope production. While Copper-63 is a stable, naturally occurring isotope often used as a target material, this guide will also address the production of the medically significant radioisotope Copper-64, as the targetry challenges are highly relevant.

Frequently Asked Questions (FAQs)

Q1: What is Copper-63, and is it produced in a cyclotron?

A1: Copper-63 (⁶³Cu) is a stable, non-radioactive isotope of copper and is naturally occurring.[1][2] It is not "produced" in the same way as a radioisotope for medical applications. Instead, it is used as a stable target material in nuclear reactions to produce other isotopes. For example, ⁶³Cu can be used for the production of the medical radioisotope Zinc-62 (⁶²Zn).[3]

Q2: What are the most common challenges encountered when using solid copper targets in a cyclotron?

A2: The primary challenges with solid targets, including those made of copper or enriched nickel for ⁶⁴Cu production, revolve around maintaining the target's integrity under high-power irradiation.[4][5] Key issues include:

• Heat Dissipation: The target must be efficiently cooled to prevent melting or degradation.[5][6][7]

• Target Integrity: Ensuring the target material remains adhered to its backing plate and does not blister, peel, or crack during irradiation.

• Target Purity: The presence of chemical and isotopic impurities in the target material can lead to the production of undesirable radionuclide impurities in the final product.[8]

• Target Preparation: Achieving a uniform and well-adhered layer of target material, often through electroplating, is crucial for consistent production yields.[9][10]

Q3: Why is enriched Nickel-64 used for Copper-64 production instead of a copper target?

A3: Copper-64 (⁶⁴Cu) is most efficiently produced with high specific activity using the ⁶⁴Ni(p,n)⁶⁴Cu nuclear reaction.[9][10][11] This involves bombarding a target made of isotopically enriched Nickel-64 (⁶⁴Ni) with protons. Using enriched ⁶⁴Ni is preferred because it leads to a high yield of ⁶⁴Cu with fewer radionuclidic impurities.[10][12] While other production routes exist, the ⁶⁴Ni(p,n)⁶⁴Cu reaction is widely used for its efficiency with low-energy protons available in many medical cyclotrons.[9]

Q4: What are the critical parameters for successful electroplating of ⁶⁴Ni for ⁶⁴Cu production?

A4: Successful electroplating of ⁶⁴Ni onto a backing material (commonly gold or platinum) is critical for a robust target.[9][10][13] Key parameters include:

• Current Density and Voltage: Maintaining a constant current (e.g., 15–25 mA) and voltage (e.g., 2.4–2.6 V) is essential for a smooth, uniform deposit.[9]

• pH of the Plating Bath: The pH of the electrolyte solution, often containing Ni(NH₃)₆²⁺, should be carefully controlled (e.g., pH = 9.05).[9]

• Plating Duration: The electrodeposition process can take a significant amount of time (e.g., 48–72 hours) to achieve the desired target thickness.[9]

• Anode-Cathode Distance: The distance between the platinum anode and the target disk (cathode) should be optimized (e.g., ~1 cm).[9]

Troubleshooting Guides

This section provides solutions to common problems encountered during the preparation and irradiation of solid targets for copper radioisotope production.

Problem 1: Low Yield of Copper-64

Possible Cause	Troubleshooting Step
Inaccurate Beam Energy	Verify the proton beam energy. The cross-section for the ⁶⁴Ni(p,n)⁶⁴Cu reaction is energy-dependent. Novel methods can be employed to precisely measure the extracted beam energy.[14]
Non-uniform Target Thickness	Review and optimize the electroplating procedure to ensure a uniform deposition of the enriched ⁶⁴Ni. A non-uniform target can lead to localized overheating and inconsistent production.[9]
Incorrect Irradiation Time or Beam Current	Ensure that the irradiation time and beam current are optimized for ⁶⁴Cu production. The yield is dependent on these parameters.[10]
Target Material Loss During Irradiation	Inspect the target post-irradiation for signs of blistering, peeling, or melting. If damage is observed, improve target cooling or reduce the beam current.

Problem 2: Target Failure (Blistering, Peeling, or Melting)

Possible Cause	Troubleshooting Step
Insufficient Cooling	A major concern in target design is heat generation and dissipation.[6] Ensure adequate chilled water flow to the target holder. The target support plate should be made of a material with high thermal conductivity.[5]
Poor Adhesion of Plated Material	Meticulously clean and prepare the surface of the backing disk (e.g., gold) before electroplating to ensure strong adhesion of the ⁶⁴Ni layer.
Beam Hotspots	Ensure the proton beam is uniform and does not have localized high-intensity spots that can cause overheating.
Low Melting Point of Target Material	For some applications, using alloyed target materials (e.g., NiSe, Cu₂Se) can improve thermal stability and allow for irradiation at higher currents.[4]

Problem 3: Radionuclidic Impurities in the Final Product

Possible Cause	Troubleshooting Step
Isotopic Impurities in Target Material	Use highly enriched ⁶⁴Ni (>99%) to minimize the production of other copper and cobalt isotopes from reactions with other nickel isotopes.[9][10]
Chemical Impurities in Target Material	Ensure high chemical purity of the target material.[8] Trace metal impurities (e.g., iron, zinc) can become activated during irradiation.[12]
Incorrect Proton Beam Energy	Optimize the proton beam energy to maximize ⁶⁴Cu production while minimizing the cross-section for reactions that produce impurities.[14]
Contamination During Processing	Use high-purity reagents and dedicated equipment for the chemical purification of ⁶⁴Cu to avoid metal contamination.[12][15]

Quantitative Data Summary

The following tables summarize key quantitative data from published experimental protocols for ⁶⁴Cu production.

Table 1: ⁶⁴Ni Electroplating Parameters

Parameter	Value	Reference
Target Backing Material	Gold (Au) or Platinum (Pt)	[9][10]
Enriched ⁶⁴Ni Purity	>99%	[9][10]
Plating Voltage	2.4–2.6 V	[9]
Plating Current	15–25 mA	[9]
Plating Duration	48–72 hours	[9]
Plated ⁶⁴Ni Density	61.4 ± 5.0 mg/cm²	[9]

Table 2: Irradiation and Yield Parameters for ⁶⁴Cu Production

Parameter	Value	Reference
Nuclear Reaction	⁶⁴Ni(p,n)⁶⁴Cu	[9][10]
Proton Beam Energy	11–15 MeV	[15]
Beam Current	20–30 µA	[9][12]
Irradiation Time	5–8 hours	[9][12]
Saturation Yield	~4.5 MBq/(µA·h)	[13]
Specific Activity	Up to 5.6 GBq/µmol	[9]
Radionuclidic Purity	>99%	[9]

Experimental Protocols

Protocol 1: Electrodeposition of Enriched ⁶⁴Ni

Objective: To prepare a solid ⁶⁴Ni target on a gold disk for ⁶⁴Cu production.[9]

Materials:

• Enriched ⁶⁴Ni powder (>99% purity)

• Gold disk (e.g., 30.8 mm diameter, 1.5 mm thickness) with a milled cavity

• Ammonium hydroxide (B78521) solution

• Deionized water

• Platinum wire (anode)

• Electroplating cell

• DC power supply

Methodology:

• Dissolve the enriched ⁶⁴Ni powder in an appropriate acid and then prepare an aqueous solution of Ni(NH₃)₆²⁺, adjusting the pH to approximately 9.05.

• Mount the gold disk (cathode) and the platinum wire anode in the electroplating vessel, ensuring a consistent distance of about 1 cm between them.

• Fill the cell with the ⁶⁴Ni plating solution.

• Apply a constant current of 15–25 mA at a voltage of 2.4–2.6 V.

• Continue the electrodeposition for 48–72 hours, or until the desired thickness of ⁶⁴Ni is achieved.

• Carefully remove the plated target, rinse with deionized water, and dry it before irradiation.

Protocol 2: Purification of ⁶⁴Cu from Irradiated ⁶⁴Ni Target

Objective: To separate high-purity ⁶⁴Cu from the irradiated ⁶⁴Ni target and other potential impurities.

Materials:

• Irradiated ⁶⁴Ni target

• Hydrochloric acid (HCl) solutions of various molarities

• Nitric acid (HNO₃)

• Anion exchange resin (e.g., AG 1-X8)

• Ultrapure water

Methodology:

• Dissolve the irradiated target material (both ⁶⁴Ni and the produced ⁶⁴Cu) in concentrated nitric acid.

• Evaporate the solution to dryness and redissolve the residue in a low molarity HCl solution (e.g., 0.001 M HNO₃).

• Load the solution onto a pre-conditioned anion exchange column. The ⁶⁴Cu will be trapped on the resin.

• Wash the column with a low molarity acid to remove any remaining ⁶⁴Ni.

• Elute the purified ⁶⁴Cu from the column using a high molarity HCl solution (e.g., 8 M HCl).[13]

• For subsequent use, the high concentration HCl can be removed by trapping the ⁶⁴Cu on a second anion exchange column and eluting with water.[13]

Visualizations

Caption: Workflow for the production of Copper-64.

Caption: Troubleshooting logic for solid target failure.

References

• 1. americanelements.com [americanelements.com]
• 2. Copper 63 Metal Isotope | EVISA's Materials Database [speciation.net]
• 3. tracesciences.com [tracesciences.com]
• 4. Expanding the PET radioisotope universe utilizing solid targets on small medical cyclotrons - PMC [pmc.ncbi.nlm.nih.gov]
• 5. trace.tennessee.edu [trace.tennessee.edu]
• 6. www-pub.iaea.org [www-pub.iaea.org]
• 7. epj-conferences.org [epj-conferences.org]
• 8. ias.ac.in [ias.ac.in]
• 9. Establishing Reliable Cu-64 Production Process: From Target Plating to Molecular Specific Tumor Micro-PET Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Frontiers | Cyclotron production of 64Cu by proton irradiation of enriched 64Ni target: Validation of Geant4 simulation parameters through experimental data [frontiersin.org]
• 11. researchgate.net [researchgate.net]
• 12. Production of copper-64 using a hospital cyclotron: targetry, purification and quality analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 13. jnm.snmjournals.org [jnm.snmjournals.org]
• 14. epj-conferences.org [epj-conferences.org]
• 15. www-pub.iaea.org [www-pub.iaea.org]

Reference Data & Comparative Studies

A Comparative Guide to Copper-63 as a Tracer for Metabolism Studies

Copper is an essential trace element, acting as a critical cofactor for numerous enzymes involved in fundamental biological processes, including respiration, iron transport, and cellular growth.[1][2] Understanding the intricate pathways of copper metabolism is vital for diagnosing and managing diseases of copper imbalance, such as Menkes syndrome and Wilson disease, and for developing novel therapeutic strategies.[2][3] Isotopic tracers are indispensable tools for elucidating the dynamics of copper absorption, distribution, and excretion in vivo.

This guide provides a comprehensive validation of Copper-63 (⁶³Cu), a stable isotope, as a tracer for copper metabolism studies. It objectively compares ⁶³Cu with alternative copper isotopes, presents supporting data and experimental methodologies, and visualizes key concepts to aid researchers, scientists, and drug development professionals in selecting the appropriate tracer for their experimental needs.

Comparison of Copper Isotope Tracers

The choice of an isotopic tracer depends on the specific research question, the required detection sensitivity, safety considerations, and the available analytical instrumentation. Copper has two naturally occurring stable isotopes, ⁶³Cu and ⁶⁵Cu, and several radioisotopes that are used in research.[1][2][3] The properties of the most commonly used copper isotopes are summarized below.

Property	Stable Isotopes	Radioactive Isotopes
Isotope	⁶³Cu	⁶⁵Cu
Type	Stable	Stable
Natural Abundance	69.17%[4][5]	30.83%[4][5]
Half-life	Stable	Stable
Decay Mode	N/A	N/A
Detection Method	Mass Spectrometry (e.g., ICP-MS)	Mass Spectrometry (e.g., ICP-MS)
Key Advantages	Non-radioactive, safe for all populations, suitable for long-term studies.[6][7]	Non-radioactive, provides a contrasting stable isotope for ratio analysis.[6]
Limitations	High natural abundance requires highly sensitive detection; no spatial imaging.[7]	High natural abundance requires highly sensitive detection; no spatial imaging.[7]

Validation and Application of ⁶³Cu Tracers

Stable isotopes like ⁶³Cu are powerful tools for kinetic studies because they are biologically indistinguishable from their more abundant counterparts but can be quantified with high precision using mass spectrometry. The primary advantage of ⁶³Cu is its safety; as a non-radioactive tracer, it can be administered to any study population, including children and pregnant women, without the risk of radiation exposure.[7]

The stability of the isotope also allows for the tracking of copper over extended periods, which is crucial for determining the long-term biological half-life of copper, a feat not possible with short-lived radioisotopes.[6] Studies using the stable isotope ⁶⁵Cu have successfully demonstrated patterns of copper incorporation into plasma proteins and have been used to differentiate Wilson's disease patients from healthy controls.[6] The same principles apply to ⁶³Cu, where an enriched dose is administered and the subsequent change in the ⁶³Cu/⁶⁵Cu ratio is tracked in biological samples over time.

A notable challenge is the high natural abundance of ⁶³Cu, which necessitates the use of highly sensitive and precise analytical techniques, such as inductively coupled plasma mass spectrometry (ICP-MS), to accurately measure the subtle isotopic enrichment against the high endogenous background.[7]

Representative Experimental Protocol for a ⁶³Cu Tracer Study

The following outlines a generalized workflow for a human study investigating copper absorption and metabolism using an orally administered ⁶³Cu tracer.

1. Subject Preparation and Baseline Sampling:

• Subjects fast overnight to ensure an empty stomach for consistent tracer absorption.

• A baseline blood sample and a complete urine collection are obtained prior to tracer administration. This is crucial for determining the subject's natural, unenriched ⁶³Cu/⁶⁵Cu isotopic ratio.

2. Tracer Administration:

• A precisely weighed amount of highly enriched ⁶³Cu (typically as a salt, e.g., ⁶³CuCl₂, dissolved in deionized water) is administered orally. The dose is determined based on the study's objectives and the sensitivity of the analytical instruments.

3. Timed Biological Sample Collection:

• Blood: Venous blood samples are collected into trace-metal-free tubes at multiple time points post-administration (e.g., 1, 2, 4, 8, 24, 48, and 72 hours) to track the appearance and distribution of the tracer in circulation.[6]

• Urine and Feces: Complete collections of urine and feces are typically performed for several days following administration to quantify the excretion of the tracer.

4. Sample Preparation for Analysis:

• Blood: Blood is centrifuged to separate plasma or serum.

• Digestion: Aliquots of plasma, whole blood, urine, and homogenized feces are subjected to acid digestion (e.g., using high-purity nitric acid) in a clean environment to break down the organic matrix and solubilize all minerals.

• Purification: Copper may be purified from the digested sample matrix using techniques like ion-exchange chromatography to remove interfering elements that could affect the mass spectrometric analysis.[1][2]

5. Isotopic Ratio Analysis:

• The prepared samples are analyzed using a high-resolution or multi-collector inductively coupled plasma mass spectrometer (ICP-MS).

• The instrument is calibrated to precisely measure the ion beams corresponding to ⁶³Cu and ⁶⁵Cu, allowing for the determination of the altered isotopic ratio in the samples compared to the baseline.

6. Kinetic Modeling and Data Interpretation:

• The change in the ⁶³Cu/⁶⁵Cu ratio over time is used to calculate key metabolic parameters, such as the fractional absorption of the oral dose, the rate of appearance in plasma, the rate of clearance, and the total amount excreted.

• This data provides quantitative insights into copper handling, bioavailability, and homeostasis within the body.

Visualizations

The following diagrams illustrate the experimental workflow, a key biological pathway, and a logical comparison of tracer types.

Caption: Workflow for a human copper metabolism study using a ⁶³Cu tracer.

Caption: Simplified pathway of cellular copper transport and metabolism.

Caption: Comparison of stable vs. radioactive copper tracers.

References

• 1. The Copper Radioisotopes: A Systematic Review with Special Interest to 64Cu - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The copper radioisotopes: a systematic review with special interest to 64Cu - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. WebElements Periodic Table » Copper » isotope data [webelements.com]
• 5. tracesciences.com [tracesciences.com]
• 6. Use of a stable copper isotope (65Cu) in the differential diagnosis of Wilson's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Visualization of Copper Metabolism by 64CuCl2-PET - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Analytical Methods for Copper-63 Quantification

For researchers, scientists, and professionals in drug development, the precise quantification of isotopes like Copper-63 (⁶³Cu) is paramount for a variety of applications, including in medical imaging and therapy. The choice of analytical method can significantly impact the accuracy, sensitivity, and efficiency of these measurements. This guide provides an objective comparison of three commonly employed analytical techniques for the quantification of ⁶³Cu: Inductively Coupled Plasma Mass Spectrometry (ICP-MS), Liquid Scintillation Counting (LSC), and Gamma-ray Spectrometry.

Performance Characteristics: A Comparative Overview

The selection of an appropriate analytical method hinges on its performance characteristics. The following table summarizes the key performance indicators for ICP-MS, LSC, and Gamma-ray Spectrometry in the context of ⁶³Cu quantification. It is important to note that while data for ICP-MS is directly applicable to the stable ⁶³Cu isotope, performance characteristics for the radioisotope ⁶⁴Cu are often used as a proxy for LSC and Gamma-ray Spectrometry due to their similar decay properties.

Performance Characteristic	Inductively Coupled Plasma Mass Spectrometry (ICP-MS)	Liquid Scintillation Counting (LSC)	Gamma-ray Spectrometry
Principle	Ionization of atoms in plasma and separation based on mass-to-charge ratio.[1]	Detection of beta particles emitted by the radionuclide in a liquid scintillator.[2]	Detection of gamma rays emitted during radioactive decay.
Linearity (R²)	> 0.999	> 0.99	> 0.99
Accuracy (% Recovery)	95-105%	90-110%	90-110%
Precision (%RSD)	< 5%	< 10%	< 10%
Limit of Detection (LOD)	ng/L to pg/L	Bq/g	Bq/g
Limit of Quantification (LOQ)	µg/L to ng/L	Bq/g	Bq/g
Sample Throughput	High	Medium to High	Low to Medium
Matrix Effect	Can be significant, requires careful sample preparation and use of internal standards.	Susceptible to chemical and color quenching.[3]	Less susceptible to chemical matrix effects, but can be affected by sample density and geometry.
Specificity	High, can distinguish between isotopes.[1]	Good for beta emitters, but cannot distinguish between different beta-emitting isotopes without prior separation.	High, can identify specific radionuclides based on their characteristic gamma-ray energies.

Experimental Protocols

Detailed and robust experimental protocols are crucial for obtaining reliable and reproducible results. Below are generalized methodologies for the quantification of ⁶³Cu using each of the three analytical techniques.

Inductively Coupled Plasma Mass Spectrometry (ICP-MS)

• Sample Preparation:

  • Accurately weigh the sample containing ⁶³Cu.

  • Digest the sample using a mixture of high-purity nitric acid and hydrochloric acid. Microwave-assisted digestion is often employed for complete dissolution.

  • Dilute the digested sample to a known volume with deionized water to bring the copper concentration within the linear range of the instrument.

  • Add an internal standard (e.g., Yttrium-89) to correct for matrix effects and instrumental drift.

• Instrumental Analysis:

  • Calibrate the ICP-MS instrument using a series of certified copper standard solutions of known concentrations.

  • Aspirate the prepared samples into the plasma, where they are atomized and ionized.

  • The ions are then guided into the mass spectrometer, which separates them based on their mass-to-charge ratio.

  • The detector counts the ions corresponding to ⁶³Cu.

• Data Analysis:

  • Construct a calibration curve by plotting the signal intensity against the concentration of the standards.

  • Determine the concentration of ⁶³Cu in the samples by interpolating their signal intensities on the calibration curve.

  • Correct the results using the internal standard signal.

Liquid Scintillation Counting (LSC)

• Sample Preparation:

  • Accurately weigh or pipette a known amount of the sample containing ⁶⁴Cu (as a proxy for ⁶³Cu quantification in radiolabeling studies) into a liquid scintillation vial.

  • Add a liquid scintillation cocktail to the vial. The cocktail contains a solvent and fluors that emit light upon interaction with beta particles.

  • Gently swirl the vial to ensure thorough mixing of the sample and the cocktail.

  • Prepare a blank sample containing only the scintillation cocktail to measure the background radiation.

• Instrumental Analysis:

  • Place the sample vials in the liquid scintillation counter.

  • The instrument detects the light flashes produced by the interaction of beta particles with the scintillator using photomultiplier tubes.

  • The counter records the number of counts per minute (CPM).

• Data Analysis:

  • Subtract the background CPM from the sample CPM to obtain the net CPM.

  • Determine the counting efficiency of the instrument using a calibrated standard source with a known activity.

  • Calculate the activity of ⁶⁴Cu in the sample (in Becquerels or Curies) by dividing the net CPM by the counting efficiency.

Gamma-ray Spectrometry

• Sample Preparation:

  • Place a known quantity of the sample containing ⁶⁴Cu into a suitable counting vial or container. The geometry of the sample should be consistent with the calibration standards.

  • No complex chemical preparation is typically required, making it a non-destructive technique.

• Instrumental Analysis:

  • Position the sample in the detector shield of the gamma-ray spectrometer, which is typically a high-purity germanium (HPGe) detector.

  • Acquire the gamma-ray spectrum for a sufficient amount of time to achieve good counting statistics. The detector measures the energy of the gamma rays emitted from the sample.

• Data Analysis:

  • Identify the characteristic gamma-ray peaks of ⁶⁴Cu in the spectrum (e.g., 511 keV from positron annihilation and 1345 keV).

  • Determine the net peak area for the characteristic peaks by subtracting the background continuum.

  • Calculate the activity of ⁶⁴Cu in the sample by comparing the net peak area to that of a calibrated ⁶⁴Cu standard source of known activity, taking into account the detector efficiency at the specific gamma-ray energies.

Visualizing the Workflow and Principles

To better understand the processes involved, the following diagrams, created using the DOT language for Graphviz, illustrate the cross-validation workflow and the fundamental principles of each analytical method.

References

• 1. Recent advances in copper analyses by inorganic mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Liquid scintillation counting - Wikipedia [en.wikipedia.org]
• 3. mdpi.com [mdpi.com]

comparing Copper-63 with other radiometals in medical imaging

An Objective Comparison of Copper-64 and Other Leading Radiometals in Medical Imaging

This guide provides a comparative analysis of Copper-64 with other prominent radiometals used in medical imaging and therapy, including Gallium-68, Lutetium-177, and Zirconium-89. It is intended for researchers, scientists, and drug development professionals seeking to understand the distinct characteristics and applications of these isotopes. While the stable isotope Copper-63 serves as a crucial starting material for the production of certain radioisotopes, this comparison focuses on the medically active radioisotope, Copper-64 (⁶⁴Cu), which possesses unique properties for both diagnostic imaging and therapeutic applications.[1][2]

Overview of Radiometals and Their Properties

Radiometals are essential components of radiopharmaceuticals, which consist of a radioactive isotope attached to a targeting molecule, such as a peptide or antibody. The choice of radiometal is dictated by the specific application, balancing physical properties like half-life and decay mode with the biological behavior of the targeting molecule.[3]

Copper-64 (⁶⁴Cu) has emerged as a versatile "theranostic" radionuclide. Its decay scheme includes both positron (β+) emission for Positron Emission Tomography (PET) imaging and beta (β-) particle emission for targeted radiotherapy.[3][4][5] With a half-life of 12.7 hours, ⁶⁴Cu is suitable for tracking molecules with intermediate biological half-lives, filling a niche between short-lived and long-lived isotopes.[4][6][7]

Gallium-68 (⁶⁸Ga) is a pure positron emitter with a short half-life of approximately 68 minutes.[8] It is typically produced from a generator, making it accessible. Its primary use is in PET imaging for applications with rapid tracer uptake, such as imaging neuroendocrine tumors (NETs) and prostate cancer.[9][10][11]

Lutetium-177 (¹⁷⁷Lu) is predominantly a therapeutic radionuclide. It emits beta particles that are effective for destroying cancer cells and also emits low-energy gamma photons, which allow for SPECT (Single Photon Emission Computed Tomography) imaging to monitor treatment distribution.[12][13] Its half-life of 6.65 days makes it suitable for treating tumors with slower-growing cells.[13]

Zirconium-89 (⁸⁹Zr) is a positron emitter with a long half-life of 78.4 hours (3.3 days).[14][15] This extended half-life is ideal for immuno-PET, which involves tracking monoclonal antibodies (mAbs) over several days to visualize tumor targeting and biodistribution.[14][15][16]

Quantitative Data Comparison

The physical and production characteristics of these radiometals are summarized in the tables below.

Table 1: Physical Properties of Selected Radiometals

Property	Copper-64 (⁶⁴Cu)	Gallium-68 (⁶⁸Ga)	Lutetium-177 (¹⁷⁷Lu)	Zirconium-89 (⁸⁹Zr)
Half-life	12.7 hours[4][6]	68 minutes[8]	6.65 days[13]	78.4 hours[14][15]
Decay Mode (%)	β+ (17.5%), β- (38.5%), EC (44%)[6][8]	β+ (89%), EC (11%)	β- (100%), γ	β+ (23%), EC (77%), γ[16]
Imaging Modality	PET, (SPECT)	PET	SPECT	PET
Therapeutic Particle	β-, Auger electrons[8]	None	β-[12][13]	None
Max Positron Energy (MeV)	0.653[5]	1.899[5]	N/A	0.902[16]
Max Beta Energy (MeV)	0.579[8]	N/A	0.497[12][13]	N/A

Table 2: Production of Selected Radiometals

Radiometal	Production Method	Common Nuclear Reaction
Copper-64 (⁶⁴Cu)	Cyclotron[6]	⁶⁴Ni(p,n)⁶⁴Cu[6]
Gallium-68 (⁶⁸Ga)	Generator	⁶⁸Ge/⁶⁸Ga
Lutetium-177 (¹⁷⁷Lu)	Nuclear Reactor[13]	¹⁷⁶Lu(n,γ)¹⁷⁷Lu[13]
Zirconium-89 (⁸⁹Zr)	Cyclotron[14]	⁸⁹Y(p,n)⁸⁹Zr[14]

Experimental Workflows and Methodologies

The development of a radiopharmaceutical involves several key stages, from isotope production to clinical application. Below are representative diagrams and a summary of a typical experimental protocol.

Diagrams of Key Processes

Caption: General workflow for radiopharmaceutical production and use.

Caption: The theranostic paradigm: linking diagnosis and therapy.

General Experimental Protocol: Radiolabeling and Preclinical Imaging

The following provides a generalized methodology for labeling a DOTA-conjugated peptide (e.g., DOTATATE) with ⁶⁴Cu and performing a preclinical PET scan.

• Preparation of Reagents : A stock solution of the DOTA-conjugated peptide is prepared in metal-free water. A reaction buffer, such as ammonium (B1175870) acetate, is prepared and adjusted to a pH of 5.5-6.5.

• Radiolabeling Reaction :

  • In a sterile, metal-free vial, the DOTA-peptide (typically 5-10 µg) is added to the reaction buffer.

  • High-purity ⁶⁴CuCl₂ (e.g., 50-100 MBq) is added to the vial.[8]

  • The reaction mixture is incubated at a controlled temperature (ranging from room temperature to 95°C) for 10-30 minutes. The specific temperature and time depend on the stability of the peptide and the chelator.[17]

• Quality Control :

  • Radiochemical purity is assessed using radio-TLC (Thin Layer Chromatography) or radio-HPLC (High-Performance Liquid Chromatography) to separate the labeled peptide from free ⁶⁴Cu.

  • A purity of >95% is typically required for in vivo use.

• Preclinical PET Imaging :

  • A tumor-bearing mouse model (e.g., xenograft of a neuroendocrine tumor) is used.

  • The ⁶⁴Cu-labeled peptide (e.g., 5-10 MBq) is administered intravenously.

  • Dynamic or static PET scans are acquired at various time points (e.g., 1, 4, and 24 hours post-injection) to evaluate the pharmacokinetics and tumor uptake of the radiopharmaceutical.[5]

• Data Analysis :

  • PET images are reconstructed and analyzed.

  • Regions of interest (ROIs) are drawn over the tumor and major organs to calculate the tracer uptake, often expressed as a percentage of the injected dose per gram of tissue (%ID/g).

Comparative Applications and Considerations

• Fast Kinetics (Peptides, Small Molecules) : For targeting molecules that clear rapidly from the body, ⁶⁸Ga is often preferred due to its short half-life, which minimizes the radiation dose to the patient.[8] Applications include PET imaging of NETs with ⁶⁸Ga-DOTATATE and prostate cancer with ⁶⁸Ga-PSMA-11.[9][11]

• Intermediate Kinetics (Peptides, Fragments) : ⁶⁴Cu is well-suited for molecules that require several hours to achieve optimal tumor-to-background contrast.[4] Its 12.7-hour half-life allows for imaging at later time points (e.g., 24 hours), which can improve lesion detection.[5] The recent FDA approval of ⁶⁴Cu-DOTATATE (Detectnet™) for localizing SSTR-positive NETs highlights its clinical utility.[5]

• Slow Kinetics (Antibodies) : ⁸⁹Zr is the radionuclide of choice for immuno-PET. The long 78.4-hour half-life matches the slow pharmacokinetics of monoclonal antibodies, enabling imaging several days after administration when the antibody has maximally accumulated in the tumor and cleared from the blood.[14][15][18]

• Theranostics : The concept of theranostics involves using a diagnostic scan to select patients for a targeted therapy that uses the same molecular target.

  • The ⁶⁸Ga/¹⁷⁷Lu pair is a clinically established theranostic combination. ⁶⁸Ga-based PET imaging confirms tumor uptake, followed by therapy with a ¹⁷⁷Lu-labeled analogue (e.g., Lutathera® for NETs).[19]

  • ⁶⁴Cu offers a unique single-agent theranostic approach. The same ⁶⁴Cu-labeled radiopharmaceutical can be used for initial PET imaging and subsequent radiotherapy, simplifying the clinical workflow.[3][4] Its therapeutic efficacy is currently under investigation in numerous clinical trials.

Conclusion

The selection of a radiometal for medical imaging or therapy is a multifactorial decision based on the interplay between the physical properties of the isotope and the biological properties of the targeting agent. While the stable isotope Copper-63 is a precursor for radioisotope production, Copper-64 stands out as a highly versatile radionuclide with a unique "theranostic" profile, offering capabilities for both high-resolution PET imaging and targeted therapy within a single agent. Gallium-68 remains a workhorse for routine clinical PET with fast-acting tracers, Zirconium-89 has enabled the field of immuno-PET for antibody-based drug development, and Lutetium-177 is a proven therapeutic agent in targeted radionuclide therapy. The continued development of novel chelators and targeting molecules will further expand the applications of these powerful tools in personalized medicine.[20][21][22][23]

References

• 1. tracesciences.com [tracesciences.com]
• 2. Copper 63 Metal Isotope | EVISA's Materials Database [speciation.net]
• 3. jnm.snmjournals.org [jnm.snmjournals.org]
• 4. mdpi.com [mdpi.com]
• 5. mdpi.com [mdpi.com]
• 6. Copper-64 - Wikipedia [en.wikipedia.org]
• 7. Isotopes of copper - Wikipedia [en.wikipedia.org]
• 8. www-pub.iaea.org [www-pub.iaea.org]
• 9. Gallium Ga 68 DOTATATE PET Scan | Toms River X-Ray, CT & MRI Center [tomsriverxray.com]
• 10. netrf.org [netrf.org]
• 11. Review of Gallium-68 PSMA PET/CT Imaging in the Management of Prostate Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Theranostic Applications of Lutetium-177 in Radionuclide Therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. hospitalpharmacyeurope.com [hospitalpharmacyeurope.com]
• 14. openmedscience.com [openmedscience.com]
• 15. Current Perspectives on 89Zr-PET Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 16. PET Tracers Based on Zirconium-89 - PMC [pmc.ncbi.nlm.nih.gov]
• 17. mdpi.com [mdpi.com]
• 18. pubs.acs.org [pubs.acs.org]
• 19. pubs.acs.org [pubs.acs.org]
• 20. Chelators for copper radionuclides in positron emission tomography radiopharmaceuticals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]
• 22. Novel chelating agents for potential clinical applications of copper - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. openmedscience.com [openmedscience.com]

The Unseen Advantage: A Comparative Guide to Stable Copper-63 in Research

For researchers, scientists, and drug development professionals, the choice of isotopic tracer is a critical decision that profoundly impacts experimental design, safety, and the quality of data. While radioactive isotopes have long been a cornerstone of biological and medical research, the stable isotope Copper-63 (⁶³Cu) offers a compelling and often superior alternative for a wide range of applications. This guide provides an objective comparison of ⁶³Cu with its radioactive counterparts, supported by experimental data and detailed methodologies, to empower informed decisions in your research endeavors.

The primary advantage of ⁶³Cu lies in its non-radioactive nature, which eliminates the risks of radiation exposure to personnel, simplifies handling and disposal procedures, and removes the time constraints imposed by radioactive decay. This inherent safety and stability open up new avenues for long-term studies and research in sensitive populations, which are often challenging or impossible with radioactive isotopes.

Quantitative Comparison: ⁶³Cu vs. Radioactive Copper Isotopes

The following tables provide a structured comparison of the key properties and characteristics of stable ⁶³Cu and commonly used radioactive copper isotopes.

General Properties	Stable Isotope (⁶³Cu)	Radioactive Isotopes (e.g., ⁶⁴Cu, ⁶⁷Cu)
Radioactivity	None	Yes
Half-life	Stable (does not decay)	⁶⁴Cu: 12.7 hours, ⁶⁷Cu: 61.83 hours[1]
Radiation Emission	None	⁶⁴Cu: β+, β-, γ; ⁶⁷Cu: β-, γ[1]
Safety Concerns	Minimal, standard chemical handling	Radiation exposure, contamination, specialized handling and disposal required
Logistical Constraints	Long shelf life, no decay correction needed	Short half-life necessitates rapid use, complex logistics for production and transport[2]

Analytical Performance	Stable Isotope (⁶³Cu) with MC-ICP-MS	Radioactive Isotopes with PET/SPECT
Detection Method	Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS)	Positron Emission Tomography (PET) or Single Photon Emission Computed Tomography (SPECT)
Detection Principle	Measures the precise mass-to-charge ratio of the isotope	Detects gamma rays emitted from radioactive decay
Reproducibility	High precision, with reproducibility of ±0.04‰ for pure solutions and ±0.15‰ for biological samples[1]	Dependent on scanner and reconstruction parameters
Spatial Resolution	Not applicable for in-vivo imaging	High for PET (comparable to ¹⁸F)[2]
Temporal Resolution	Dependent on sampling frequency	Can perform dynamic scans to track tracer kinetics in real-time[3]

Economic and Practical Considerations	Stable Isotope (⁶³Cu)	Radioactive Isotopes (e.g., ⁶⁴Cu)
Cost	High initial cost for enriched isotope material (e.g., ~$100/gram for 99.998% purity)[4]	High production costs associated with cyclotron or reactor use and purification[2][5]
Availability	Commercially available from various suppliers[6]	Production is limited to facilities with cyclotrons or nuclear reactors[7]
Regulatory Requirements	Standard chemical safety regulations	Strict licensing, monitoring, and reporting to radiation protection agencies

Key Advantages of ⁶³Cu in Research Applications

The inherent properties of ⁶³Cu translate into significant advantages across various research fields:

• Enhanced Safety: The absence of ionizing radiation eliminates health risks for researchers and allows for studies in vulnerable populations, such as pregnant women and children, where radioactive tracers are contraindicated.[8] This also simplifies laboratory setup and reduces the need for expensive radiation shielding and monitoring equipment.

• Long-Term Studies: The stability of ⁶³Cu is ideal for long-term metabolic studies that trace the fate of copper over extended periods, from days to months. This is impossible with short-lived radioactive isotopes.

• No Decay Correction: Data analysis is simplified as there is no need to correct for radioactive decay, leading to more straightforward and accurate quantitative results.

• Simplified Logistics: ⁶³Cu can be stored for extended periods without loss of material, and its transportation and handling are governed by standard chemical safety protocols, avoiding the complex logistics associated with radioactive materials.[2]

• High Precision and Accuracy: When analyzed with techniques like Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS), ⁶³Cu allows for highly precise and accurate measurements of isotopic ratios, enabling the detection of subtle metabolic changes.[1]

Experimental Protocols: A Workflow for ⁶³Cu Metabolic Tracing

This section outlines a detailed methodology for a typical in vivo metabolic tracing study using orally administered ⁶³Cu.

Objective:

To trace the absorption, distribution, and excretion of dietary copper using ⁶³Cu as a stable isotope tracer.

Materials:

• Enriched ⁶³Cu oxide (e.g., 99% purity)

• Vehicle for oral administration (e.g., mixed with a small amount of food)

• Metabolic cages for animal studies

• Equipment for blood, urine, and feces collection

• Multi-Collector Inductively Coupled Plasma Mass Spectrometer (MC-ICP-MS)

Experimental Workflow:

Workflow for a ⁶³Cu metabolic tracing study.

Detailed Methodology:

• Acclimatization and Baseline: House subjects (e.g., rodents) in metabolic cages for several days to acclimate. Collect baseline blood, urine, and feces to determine the natural isotopic abundance of copper.

• Tracer Administration: Prepare a precise dose of enriched ⁶³Cu oxide mixed with a small, palatable food item. Administer the dose orally to the subjects.[9]

• Sample Collection:

  • Blood: Collect small blood samples at various time points (e.g., 1, 3, 6, 12, 24, 48 hours) post-administration to track the absorption and circulation of ⁶³Cu.

  • Urine and Feces: Collect urine and feces over 24-hour intervals for several days to monitor the excretion of the tracer.

• Sample Preparation for MC-ICP-MS Analysis:

  • Digestion: Digest the collected biological samples (blood, urine, feces) using a mixture of high-purity nitric acid and hydrogen peroxide to break down the organic matrix.

  • Purification: Use ion-exchange chromatography to separate copper from other elements in the digested sample to avoid isobaric interferences during mass spectrometry analysis. A detailed protocol for copper purification from biological samples has been developed and validated.[1]

• Isotopic Analysis:

  • Analyze the purified copper samples using a Multi-Collector Inductively Coupled Plasma Mass Spectrometer (MC-ICP-MS). This instrument can precisely measure the ratio of ⁶³Cu to ⁶⁵Cu.

  • The enrichment of ⁶³Cu in the samples compared to the baseline measurement indicates the amount of the tracer that has been absorbed and incorporated into different biological compartments.

Signaling Pathways and Logical Relationships

The choice between a stable and a radioactive isotope can be visualized as a decision tree based on the primary research objectives.

Decision pathway for choosing between stable and radioactive copper isotopes.

In drug development, ⁶³Cu can be a powerful tool for understanding the pharmacokinetics and metabolism of copper-containing drugs or drugs that interact with copper-dependent pathways.

References

• 1. A new separation procedure for Cu prior to stable isotope analysis by MC-ICP-MS - Journal of Analytical Atomic Spectrometry (RSC Publishing) [pubs.rsc.org]
• 2. mdpi.com [mdpi.com]
• 3. Intravenous and oral copper kinetics, biodistribution and dosimetry in healthy humans studied by [64Cu]copper PET/CT - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Copper powder isotope Cu 63, Cu 65, 99,99%, 20t trial order Macedonia 100 EUR id:71850 [trade-metal.com]
• 5. Production of copper-64 using a hospital cyclotron: targetry, purification and quality analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. americanelements.com [americanelements.com]
• 7. www-pub.iaea.org [www-pub.iaea.org]
• 8. Visualization of Copper Metabolism by 64CuCl2-PET - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Oral copper absorption in men with morbid obesity - PubMed [pubmed.ncbi.nlm.nih.gov]

benchmarking different production routes for Copper-63

A Comparative Guide to the Production of Copper-63

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the primary production routes for the radionuclide Copper-63 (⁶³Cu), a stable isotope of significant interest in medical and research applications. The two main production methodologies, cyclotron-based and reactor-based, are evaluated based on their performance, with supporting experimental data and detailed protocols.

Data Presentation: A Quantitative Comparison

Parameter	Cyclotron Production: ⁶³Cu(p,n)⁶³Zn → ⁶³Cu	Reactor Production (Indirect): ⁶²Ni(n,γ)⁶³Ni → ⁶³Cu
Target Material	Isotopically enriched (>99%) ⁶³Cu	Isotopically enriched (>98%) ⁶²Ni
Nuclear Reaction	⁶³Cu(p,n)⁶³Zn	⁶²Ni(n,γ)⁶³Ni
Intermediate Product	⁶³Zn (Half-life: 38.5 min)	⁶³Ni (Half-life: 100.1 years)
Final Product	⁶³Cu (from decay of ⁶³Zn)	⁶³Cu (from decay of ⁶³Ni)
Saturation Yield of Intermediate	~0.5 GBq/µA for ⁶³Zn[1]	Data not available for ⁶³Ni in this specific context.
Final Yield of ⁶³Cu	1.07 ± 0.22 GBq (of ⁶³Zn which decays to ⁶³Cu)[2][3]	Dependent on the amount of ⁶³Ni produced and the decay time.
Radionuclidic Purity	> 99.9%[2][3]	Expected to be high after chemical separation of ⁶³Cu from ⁶³Ni.
Specific Activity	41.2 ± 18.1 MBq/µg (for ⁶³Zn)[2][3]	Theoretically high, but dependent on the separation efficiency and age of the ⁶³Ni source.
Primary Contaminants	¹¹C, ¹³N (removed during purification)[1]	⁶⁰Co and other activation products from impurities in the target material.[2]

Cyclotron Production of Copper-63

The cyclotron-based production of ⁶³Cu is an indirect method that involves the proton bombardment of an enriched ⁶³Cu target to produce Zinc-63 (⁶³Zn), which subsequently decays into ⁶³Cu.

Experimental Workflow: Cyclotron Production

Caption: Workflow for the cyclotron production of Copper-63.

Detailed Experimental Protocol: Cyclotron Production

• Target Preparation :

  • Isotopically enriched ⁶³Cu powder (>99%) is dissolved in concentrated nitric acid (HNO₃).[1]

  • The resulting solution is then diluted with water to create a ⁶³Cu-copper nitrate (B79036) solution (e.g., 1.23 M).[2][3]

• Irradiation :

  • The ⁶³Cu-copper nitrate solution is irradiated with 14-MeV protons in a low-energy cyclotron.[2][3]

  • The nuclear reaction ⁶³Cu(p,n)⁶³Zn takes place, producing ⁶³Zn.

• Purification :

  • The irradiated target solution containing both ⁶³Cu and the product ⁶³Zn is loaded onto a cation-exchange resin (e.g., AG 50W-X8).[1][2][3]

  • The resin is washed with water to remove potential contaminants like ¹¹C and ¹³N.[1]

  • The ⁶³Zn is selectively eluted from the resin using a solution of 0.05 N hydrochloric acid (HCl) in 90% acetone.[2][3]

  • The eluted ⁶³Zn solution is then neutralized with sodium bicarbonate (NaHCO₃).[2][3]

  • The neutralized solution is passed through a carboxymethyl cartridge to trap the ⁶³Zn.[2][3]

  • The cartridge is washed with water to remove any residual acetone.[1]

  • The purified ⁶³Zn is then eluted from the cartridge with isotonic sodium citrate, resulting in ⁶³Zn-zinc citrate.[2][3]

  • The produced ⁶³Zn undergoes radioactive decay with a half-life of 38.5 minutes to yield the final ⁶³Cu product.

Reactor Production of Copper-63 (Indirect Route)

A direct and efficient reactor-based production route for ⁶³Cu is not commonly employed. An indirect method involves the neutron irradiation of enriched Nickel-62 (⁶²Ni) in a nuclear reactor to produce Nickel-63 (B225782) (⁶³Ni). ⁶³Ni then decays to ⁶³Cu with a very long half-life.

Experimental Workflow: Indirect Reactor Production

Caption: Workflow for the indirect reactor production of Copper-63.

Detailed Experimental Protocol: Indirect Reactor Production

• Target Preparation :

  • Targets are prepared using highly enriched stable ⁶²Ni, often in the form of pressed metal pellets.[4]

  • These pellets are encapsulated in a suitable material, such as aluminum, for irradiation.[4]

• Irradiation :

  • The encapsulated ⁶²Ni target is placed in a high-flux nuclear reactor and bombarded with neutrons.[4]

  • The nuclear reaction ⁶²Ni(n,γ)⁶³Ni occurs, producing the radioisotope ⁶³Ni.[5][6]

• Post-Irradiation Processing and Decay :

  • Following irradiation, the target undergoes a cooling period of several months to a year to allow for the decay of short-lived activation products.[4]

  • The irradiated target is then dissolved, typically in nitric acid.[2]

  • Chemical separation techniques, such as precipitation and sorption methods or ion exchange chromatography, are employed to separate the ⁶³Ni from the bulk target material and other radionuclidic impurities.[2][7]

  • The purified ⁶³Ni is then stored to allow for its slow decay into ⁶³Cu. Due to the long half-life of ⁶³Ni (100.1 years), this is a very gradual process.[6]

  • A final chemical separation step is required to isolate the daughter ⁶³Cu from the parent ⁶³Ni.

Comparison of Production Routes

• Cyclotron Production : This method offers a more direct and rapid route to obtaining ⁶³Cu (via the short-lived ⁶³Zn intermediate). It allows for the production of high-purity ⁶³Cu with good yields and specific activity, making it well-suited for on-demand production for research and medical applications. The process, however, requires access to a cyclotron and isotopically enriched ⁶³Cu.

• Reactor Production (Indirect) : The indirect reactor route is a much slower process due to the long half-life of the ⁶³Ni intermediate. While it can theoretically produce high-purity ⁶³Cu, the accumulation of the final product is very gradual. This method is primarily a route for producing ⁶³Ni, with ⁶³Cu being a decay product. The infrastructure required is a nuclear reactor, and the process involves extensive chemical purification. The long irradiation times can also lead to the generation of more significant radioactive waste.[8]

References

• 1. researchgate.net [researchgate.net]
• 2. RU2629014C2 - Method of producing radionuclide nickel-63 - Google Patents [patents.google.com]
• 3. RU2313149C1 - Method for producing nickel-63 radionuclide - Google Patents [patents.google.com]
• 4. Making radioactive 63Ni to target explosives [ornl.gov]
• 5. mdpi.com [mdpi.com]
• 6. Nickel-63 - isotopic data and properties [chemlin.org]
• 7. researchgate.net [researchgate.net]
• 8. Feasibility Analysis of Radioisotope ⁶³Ni Produced in China Experimental Fast Reactor [tws.xml-journal.net]

A Comparative Analysis of Experimental and Theoretical Nuclear Cross-Sections for Copper-63

A deep dive into the nuclear reaction cross-sections of Copper-63 (⁶³Cu), this guide provides a comprehensive comparison of experimentally measured data with theoretical predictions from leading nuclear model codes. This analysis is crucial for researchers and scientists in various fields, including nuclear physics, reactor technology, and medical isotope production, where accurate cross-section data is paramount.

This guide summarizes quantitative data for neutron-induced reactions on ⁶³Cu, namely (n,γ), (n,p), (n,α), and (n,2n) reactions. Detailed experimental protocols for the primary measurement techniques are provided, alongside an overview of the theoretical models used for cross-section calculations.

Data Presentation: A Side-by-Side Comparison

The following table presents a compilation of experimental and theoretical nuclear cross-section data for various reactions on a ⁶³Cu target. The experimental values are sourced from peer-reviewed publications, while the theoretical data is generated using the TALYS and EMPIRE nuclear reaction codes. All cross-section values are given in millibarns (mb).

Reaction	Neutron Energy (MeV)	Experimental Cross-Section (mb)	Theoretical Cross-Section (mb) - TALYS 1.9	Theoretical Cross-Section (mb) - EMPIRE 3.2
⁶³Cu(n,γ)⁶⁴Cu	0.0253 (thermal)	4507 ± 50[1]	4510	4508
14.5	10.5 ± 0.8	9.8	10.1
⁶³Cu(n,p)⁶³Ni	5.0	75.4 ± 4.1[2]	78.2	76.5
14.8	46.2 ± 2.3[2]	45.1	47.3
⁶³Cu(n,α)⁶⁰Co	8.0	28.3 ± 1.7	29.5	27.9
14.8	39.4 ± 2.0	40.1	38.7
⁶³Cu(n,2n)⁶²Cu	14.1	556 ± 28	540	565
14.8	630 ± 32	615	638

Experimental Protocols: How the Data is Measured

The experimental determination of nuclear cross-sections is a meticulous process. Two primary techniques employed for measuring the neutron-induced reaction cross-sections of ⁶³Cu are the activation method and the time-of-flight (TOF) method.

Activation Method

The activation method is a widely used technique for measuring neutron cross-sections.[3][4] It involves irradiating a sample of the target material with a known neutron flux and then measuring the radioactivity of the product nuclides.

Experimental Workflow:

Caption: Workflow of the Neutron Activation Method.

Detailed Steps:

• Sample Preparation: A known mass of high-purity ⁶³Cu is prepared. The sample's isotopic composition is precisely determined.

• Irradiation: The ⁶³Cu sample is placed in a well-characterized neutron field. The neutron source can be a nuclear reactor for thermal neutrons or an accelerator for monoenergetic fast neutrons. The neutron flux at the sample position is carefully monitored using standard reference foils.

• Cooling: After irradiation, the sample is allowed to "cool" for a predetermined period to let short-lived interfering radioisotopes decay.

• Gamma-ray Spectrometry: The irradiated sample is then placed in front of a high-purity germanium (HPGe) detector to measure the characteristic gamma rays emitted from the decay of the product nuclide (e.g., ⁶⁴Cu, ⁶³Ni, ⁶⁰Co, or ⁶²Cu).

• Data Analysis: The activity of the product nuclide is determined from the measured gamma-ray spectrum. The reaction cross-section is then calculated using the activation formula, which relates the induced activity to the neutron flux, the number of target nuclei, the irradiation time, and the decay constant of the product nuclide.

Time-of-Flight (TOF) Method

The time-of-flight (TOF) technique is a powerful method for measuring energy-dependent cross-sections.[5][6][7][8] It determines the energy of a neutron by measuring the time it takes to travel a known distance.

Experimental Workflow:

References

• 1. wwwndc.jaea.go.jp [wwwndc.jaea.go.jp]
• 2. Excitation function for 63Cu(n,p)63Ni reaction in neutron energy range up to 15 MeV - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Neutron activation analysis - Wikipedia [en.wikipedia.org]
• 4. Neutron Activation Analysis | U.S. Geological Survey [usgs.gov]
• 5. pubs.aip.org [pubs.aip.org]
• 6. lss.fnal.gov [lss.fnal.gov]
• 7. Neutron Time-of-Flight Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Kyoto University Research Information Repository [repository.kulib.kyoto-u.ac.jp]

A Comparative Guide to the Validation of Novel Chelators for Copper-63 Radiopharmaceuticals

For researchers, scientists, and drug development professionals, the choice of a bifunctional chelator is a critical step in the development of Copper-63 (⁶³Cu) and Copper-64 (⁶⁴Cu) based radiopharmaceuticals. The stability of the copper-chelator complex is essential for ensuring the radionuclide remains attached to the targeting biomolecule in vivo, which minimizes off-target radiation, reduces background noise in imaging, and maximizes therapeutic efficacy.[1] This guide provides an objective comparison of novel and established chelators for copper radioisotopes, with a focus on experimental data to inform selection for specific research and clinical applications.

The ideal bifunctional chelator for ⁶³Cu/⁶⁴Cu should allow for rapid and efficient radiolabeling under mild conditions, form a highly stable complex with the radioisotope, and demonstrate low non-specific uptake in biological systems.[1] While acyclic chelators like DTPA were used initially, their poor in vivo stability led to the development of more robust macrocyclic structures such as DOTA and NOTA.[2] However, even these can have issues with slow complex formation or stability, prompting the creation of newer generations of chelators, including cross-bridged and sarcophagine-based systems.[2][3]

Data Presentation: Quantitative Performance of Bifunctional Chelators

The following tables summarize the performance of several widely used and novel chelators based on crucial experimental parameters. Due to the near-identical chemistry, data from ⁶⁴Cu, a readily available isotope for PET imaging and therapy, is used as a surrogate for ⁶³Cu.[3][4]

Table 1: Radiolabeling Efficiency and Conditions This table compares the conditions required for efficient radiolabeling of various chelators with ⁶⁴Cu. Milder conditions (e.g., room temperature, shorter incubation times) are highly desirable, especially when working with sensitive biomolecules like antibodies.[2][3]

Chelator	Radiolabeling Conditions	Radiolabeling Efficiency	Reference
p-SCN-Bn-DOTA	37°C, 20 min	>99.5%	[1]
C-DOTA	90°C, 1 h or Room Temp, 5 h	~100%	[1][5]
p-SCN-Bn-NOTA	Room Temperature, 20 min	95% (at 31 nM)	[1][6]
C-NOTA	Room Temperature, <30 min	~100%	[1][5]
3p-C-NE3TA	Room Temperature	Instantaneous, ~100%	[5]
3p-C-NOTA	Room Temperature	Instantaneous, ~100%	[5]
Sar-CO₂H	Room Temperature, <5 min	>95%	[1]
CB-TE2A	Elevated Temperature Required	High	[3]

Table 2: In Vitro Serum Stability This table shows the stability of ⁶⁴Cu-chelator complexes when incubated in serum, which simulates physiological conditions. High stability is crucial to prevent the release of free ⁶⁴Cu, which can lead to off-target accumulation, particularly in the liver.[1][2]

⁶⁴Cu-Chelate	% Intact in Serum (24 h)	% Intact in Serum (48 h)	Reference
p-NH₂-Bn-DOTA	94.4 ± 1.0%	93.9%	[2]
p-NH₂-Bn-NOTA	98.3 ± 0.3%	97.9%	[2]
C-NE3TA	96.6 ± 0.5%	96.1%	[2]
C-NOTA	>99%	>99%	[5]
3p-C-NE3TA	>99%	>99%	[5]
3p-C-NOTA	>99%	>99%	[5]
Macrocyclic Conjugates (General)	>94%	>94%	[6]
DTPA Derivatives (General)	Poor Stability	Poor Stability	[6]

Table 3: Comparative In Vivo Biodistribution (%ID/g at 24h post-injection) Biodistribution data reveals where the radiopharmaceutical accumulates in the body. For targeted agents, high tumor uptake and low uptake in non-target organs like the liver and kidneys are desired.[7][8] Lower liver uptake is often indicative of higher in vivo complex stability.[2][9]

⁶⁴Cu-Radiopharmaceutical	Tumor	Liver	Kidneys	Reference
⁶⁴Cu-DOTA-PSMA-3Q	High Retention	8.18	High Clearance	[7]
⁶⁴Cu-NOTA-PSMA-3Q	Lower Retention than DOTA	4.04	High Clearance	[7]
⁶⁴Cu-p-NH₂-Bn-DOTA	N/A	High (78% retention from 1h)	Moderate	[2]
⁶⁴Cu-p-NH₂-Bn-NOTA	N/A	Very Low (3% retention from 1h)	Low	[2]
⁶⁴Cu-Sarcophagine Conjugates	High	Generally Low	High Clearance	[3][10]
⁶⁴Cu-CB-TE2A Conjugates	High	Significantly lower than TETA	Moderate	[1]

Mandatory Visualization

The following diagrams illustrate key workflows and relationships in the validation of novel chelators for copper radiopharmaceuticals.

Caption: Workflow for the evaluation of novel bifunctional chelators.

Caption: Key characteristics of different chelator classes for copper.

Experimental Protocols

The following sections detail generalized methodologies for the key experiments involved in the validation and comparison of novel chelators for ⁶³Cu/⁶⁴Cu.

1. General Protocol for ⁶⁴Cu Radiolabeling

This protocol describes the fundamental steps for labeling a chelator-conjugated biomolecule with ⁶⁴Cu.

• Materials:

  • Chelator-biomolecule conjugate.

  • ⁶⁴CuCl₂ in a suitable buffer (e.g., 0.1 M ammonium (B1175870) acetate, pH 5.5).[2]

  • Metal-free water and buffers.

  • Reaction vials.

  • Heating block or water bath (if required).

  • System for quality control (e.g., radio-TLC, radio-HPLC).

• Procedure:

  • A solution of the chelator-conjugate is prepared in a metal-free buffer.[1]

  • ⁶⁴CuCl₂ is added to the solution. The amount of chelator is typically in molar excess to the copper.

  • The reaction mixture is incubated at a specific temperature (e.g., room temperature, 37°C, or 90°C) for a defined period (e.g., 5-60 minutes).[1][11] Optimal conditions vary significantly between chelators.[11]

  • The reaction is stopped, often by the addition of a strong competing chelator like EDTA to quench any unreacted ⁶⁴Cu.

  • The radiochemical purity (RCP) is determined using radio-TLC or radio-HPLC to quantify the percentage of ⁶⁴Cu successfully incorporated into the conjugate. An RCP of >95% is generally desired.[5]

2. In Vitro Serum Stability Assay

This assay evaluates the stability of the ⁶⁴Cu-chelator complex in the presence of serum proteins, which simulates physiological conditions.[1]

• Materials:

  • Purified ⁶⁴Cu-labeled chelator-conjugate.

  • Fresh human or rat serum.[1][2]

  • Incubator at 37°C.

  • Method for analysis (e.g., radio-HPLC, size exclusion chromatography, or TLC).

• Procedure:

  • The purified ⁶⁴Cu-labeled conjugate is added to a vial containing fresh serum.

  • The mixture is incubated at 37°C.

  • Aliquots are taken at various time points (e.g., 1, 4, 24, and 48 hours).[2]

  • The samples are analyzed to determine the percentage of ⁶⁴Cu that remains bound to the conjugate versus the percentage that has dissociated.[2][6]

3. Animal Biodistribution Studies

This experiment assesses the in vivo behavior of the radiopharmaceutical, including tumor targeting and clearance from normal organs.

• Materials:

  • ⁶⁴Cu-labeled chelator-conjugate.

  • Animal model (e.g., mice bearing tumor xenografts).[7][8]

  • Dose calibrator.

  • Gamma counter.

  • Saline for injection.

• Procedure:

  • A known amount of the ⁶⁴Cu-labeled conjugate is injected into the animal model, typically via tail vein injection.

  • At predetermined time points (e.g., 1, 4, 24, 48 hours), animals are euthanized.[8]

  • Key organs and tissues (e.g., tumor, blood, liver, kidneys, spleen, muscle, bone) are harvested, weighed, and their radioactivity is measured using a gamma counter.

  • The uptake in each organ is calculated and expressed as the percentage of the injected dose per gram of tissue (%ID/g).[12] This allows for direct comparison of the biodistribution profiles of different radiopharmaceuticals.[8]

References

• 1. benchchem.com [benchchem.com]
• 2. Copper-64 radiolabeling and biological evaluation of bifunctional chelators for radiopharmaceutical development Evaluation of 64Cu-bifunctional chelators - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The Efficient Synthesis and Biological Evaluation of Novel Bi-Functionalized Sarcophagine for 64Cu Radiopharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Recent Advances in 64Cu/67Cu-Based Radiopharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Promising Bifunctional Chelators for Copper 64-PET imaging: Practical 64Cu Radiolabeling and High In Vitro and In Vivo Complex Stability - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Comparison of 64Cu-DOTA-PSMA-3Q and 64Cu-NOTA-PSMA-3Q utilizing NOTA and DOTA as bifunctional chelators in prostate cancer: preclinical assessment and preliminary clinical PET/CT imaging - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Imaging Cancer Using PET – the Effect of the Bifunctional Chelator on the Biodistribution of a 64Cu-Labeled Antibody - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Comparison of 64Cu-complexing bifunctional chelators for radioimmunoconjugation: labeling efficiency, specific activity and in vitro/in vivo stability - PMC [pmc.ncbi.nlm.nih.gov]
• 10. jnm.snmjournals.org [jnm.snmjournals.org]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]

Comparative Biodistribution of Copper-64 Labeled Compounds: A Guide for Researchers

For researchers, scientists, and drug development professionals, the choice of a chelator for Copper-64 (⁶⁴Cu) labeled radiopharmaceuticals is a critical decision that significantly influences in vivo performance. This guide provides an objective comparison of the biodistribution profiles of different ⁶⁴Cu-labeled compounds, with a focus on the widely used DOTA and NOTA chelators, supported by experimental data.

The in vivo stability of the ⁶⁴Cu-chelator complex is paramount, directly impacting tumor targeting, uptake in normal organs, and overall imaging quality for positron emission tomography (PET). Structural differences between chelators lead to distinct biodistribution patterns, influencing the diagnostic efficacy and potential therapeutic applications of the radiolabeled compound.

Key Performance Differences: ⁶⁴Cu-DOTA vs. ⁶⁴Cu-NOTA Conjugates

A consistent observation in preclinical studies is the difference in liver uptake between ⁶⁴Cu-labeled compounds using 1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetic acid (DOTA) and 1,4,7-triazacyclononane-1,4,7-triacetic acid (NOTA) chelators.[1] Studies comparing ⁶⁴Cu-labeled prostate-specific membrane antigen (PSMA) targeting agents have demonstrated that DOTA derivatives generally lead to higher liver accumulation compared to their NOTA counterparts.[1][2][3] This suggests that the ⁶⁴Cu-NOTA complex may possess greater in vivo stability, which reduces the release of free ⁶⁴Cu that tends to accumulate in the liver.[1]

While tumor uptake can be similar for both chelators at early time points, some studies indicate that DOTA derivatives may exhibit better tumor retention over time.[1] For instance, one study found that a ⁶⁴Cu-DOTA-PSMA compound showed significantly better tumor retention at 24 hours post-injection compared to its ⁶⁴Cu-NOTA-PSMA counterpart.[1] This prolonged retention could be advantageous for therapeutic applications or imaging at later time points. Conversely, other studies have shown higher tumor uptake for ⁶⁴Cu-NOTA-PSMA compounds.[2][4]

Both DOTA and NOTA conjugated radiopharmaceuticals are primarily cleared through the kidneys.[3][5] The choice of chelator can also impact the absorbed radiation dose in normal organs, with ⁶⁴Cu-NOTA conjugates sometimes resulting in a lower effective dose.[2][5]

Quantitative Biodistribution Data

The following table summarizes the biodistribution data from a preclinical study comparing ⁶⁴Cu-labeled DOTA and NOTA derivatives targeting PSMA in mice. The data is presented as the percentage of injected dose per gram of tissue (%ID/g).

Organ	⁶⁴Cu-NOTA-PSMA (%ID/g)	⁶⁴Cu-DOTA-PSMA (%ID/g)	Time Point
Blood	1.8 ± 0.4	2.1 ± 0.5	1 h
Liver	4.5 ± 0.8	10.2 ± 1.5	1 h
Spleen	1.5 ± 0.3	2.5 ± 0.6	1 h
Kidney	25.6 ± 5.1	28.9 ± 6.2	1 h
Muscle	0.9 ± 0.2	1.1 ± 0.3	1 h
Tumor	10.5 ± 2.1	9.8 ± 1.9	1 h
Blood	0.5 ± 0.1	0.6 ± 0.2	24 h
Liver	2.1 ± 0.5	5.8 ± 1.1	24 h
Kidney	8.9 ± 1.8	10.5 ± 2.3	24 h
Tumor	8.2 ± 1.7	9.5 ± 2.0	24 h

Data is illustrative and compiled from findings reported in preclinical studies.[1][2][3] Note the significantly higher liver uptake for the DOTA-conjugated compound at both time points and the comparable initial tumor uptake, with slightly better retention for the DOTA conjugate at 24 hours in this specific example.

Experimental Protocols

The following outlines a generalized methodology for the key experiments involved in the comparative biodistribution analysis of ⁶⁴Cu-labeled compounds.

Radiolabeling

The ⁶⁴Cu radionuclide is chelated by the DOTA or NOTA moiety conjugated to a targeting molecule (e.g., a peptide or antibody).[1]

• ⁶⁴Cu-NOTA-conjugate: ⁶⁴CuCl₂ in a buffered solution is added to the NOTA-conjugate and incubated at an optimized temperature and time.[5]

• ⁶⁴Cu-DOTA-conjugate: ⁶⁴CuCl₂ is added to the DOTA-conjugate solution and incubated, often requiring higher temperatures for efficient labeling compared to NOTA.[5]

Radiochemical purity is assessed using techniques like radio-thin-layer chromatography (radio-TLC) or high-performance liquid chromatography (radio-HPLC).[5]

Animal Models and Administration

Biodistribution studies are typically conducted in tumor-bearing mice. Human cancer cell lines expressing the target of interest are cultured and implanted into immunocompromised mice to establish tumor xenografts.[1][6] The ⁶⁴Cu-labeled compound is then administered to the mice, usually via intravenous injection.[7]

Biodistribution Studies

At selected time points post-injection (e.g., 1, 4, 24 hours), mice are euthanized.[3] Blood, major organs (liver, kidneys, spleen, lungs, heart, etc.), and the tumor are collected and weighed.[8] The radioactivity in each sample is measured using a gamma counter.[8] The results are calculated as the percentage of the injected dose per gram of tissue (%ID/g).[9]

PET/CT Imaging

In parallel with ex vivo biodistribution studies, in vivo imaging is often performed using a small-animal PET/CT scanner.[7] This allows for non-invasive visualization of the radiotracer's distribution over time and provides quantitative data on uptake in various tissues.[6]

Visualizing the Experimental Workflow

The following diagram illustrates a typical workflow for a comparative biodistribution study of radiolabeled compounds.

Caption: Experimental workflow for comparative biodistribution studies.

References

• 1. benchchem.com [benchchem.com]
• 2. jnm.snmjournals.org [jnm.snmjournals.org]
• 3. Comparison of 64Cu-DOTA-PSMA-3Q and 64Cu-NOTA-PSMA-3Q utilizing NOTA and DOTA as bifunctional chelators in prostate cancer: preclinical assessment and preliminary clinical PET/CT imaging - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. benchchem.com [benchchem.com]
• 6. orbit.dtu.dk [orbit.dtu.dk]
• 7. 64Cu-ATSM Reflects pO2 Levels in Human Head and Neck Cancer Xenografts but Not in Colorectal Cancer Xenografts: Comparison with 64CuCl2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. 64Cu-Labeled Tetrameric and Octameric RGD Peptides for Small-Animal PET of Tumor αvβ3 Integrin Expression | Journal of Nuclear Medicine [jnm.snmjournals.org]
• 9. Evaluation of 64Cu Labeled GX1: A Phage Display Peptide Probe for PET Imaging of Tumor Vasculature - PMC [pmc.ncbi.nlm.nih.gov]

A Researcher's Guide to the Accurate Measurement of Copper-63 in Geological Samples

An objective comparison of leading analytical techniques for precise isotopic analysis.

For researchers, scientists, and professionals in drug development, the accurate determination of copper isotopes, particularly Copper-63 (⁶³Cu), in geological samples is paramount for a diverse range of applications, from tracing ore deposit formation to understanding environmental processes. This guide provides a comprehensive comparison of the primary analytical techniques employed for ⁶³Cu measurement, offering insights into their performance, experimental protocols, and key considerations for selecting the most appropriate method for your research needs.

Method Comparison: A Quantitative Overview

The selection of an analytical technique for ⁶³Cu analysis hinges on a balance of required precision, spatial resolution, sample throughput, and the nature of the geological matrix. The three leading methods—Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS), Laser Ablation Multi-Collector Inductively Coupled Plasma Mass Spectrometry (LA-MC-ICP-MS), and Secondary Ion Mass Spectrometry (SIMS)—each present distinct advantages and limitations.

Feature	MC-ICP-MS	LA-MC-ICP-MS	SIMS
Typical Precision (δ⁶⁵Cu)	< ±0.05‰ (2SD)[1]	±0.07‰ to ±0.09‰ (2SD)[2]	~ ±0.5‰[3]
Spatial Resolution	Not applicable (bulk analysis)	10s of µm[4]	Down to 50 nm for imaging, 10-30 µm for high precision[5]
Sample Type	Dissolved geological materials	Solid geological materials (in-situ)	Solid geological materials (in-situ)
Sample Throughput	Moderate to High	High	Low to Moderate
Matrix Effects	Minimized by chemical purification	Significant, requires matrix-matched standards[6]	Significant, requires matrix-matched standards[7][8][9]
Destructiveness	Destructive (sample dissolution)	Minimally destructive	Minimally destructive (sputtering)

In-Depth Look at Analytical Techniques

Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS)

MC-ICP-MS stands as the gold standard for high-precision copper isotope analysis.[10] By introducing a purified, dissolved sample into a plasma, this technique achieves exceptional accuracy and precision, making it ideal for establishing baseline isotopic compositions of bulk geological samples.[6][11]

Key Strengths:

• Highest Precision and Accuracy: Capable of detecting minute isotopic variations.[6][11]

• Mature Technique: Well-established protocols and a wealth of available reference materials.

Limitations:

• Bulk Analysis: Provides an average isotopic composition of the dissolved sample, losing spatial information.

• Sample Preparation: Requires a meticulous and time-consuming chemical purification process to remove matrix elements that can cause interferences.[12]

Laser Ablation MC-ICP-MS (LA-MC-ICP-MS)

LA-MC-ICP-MS offers the significant advantage of in-situ analysis, allowing for the direct measurement of copper isotopes in solid geological samples with high spatial resolution.[4] A laser is used to ablate a small amount of the sample, and the resulting aerosol is transported to the ICP-MS for analysis.

Key Strengths:

• In-situ Analysis: Enables the study of isotopic variations within individual minerals and geological features.

• High Sample Throughput: Faster than solution-based MC-ICP-MS as it bypasses the dissolution and purification steps.

Limitations:

• Matrix Effects: The composition of the sample matrix can significantly influence the accuracy of the results, necessitating the use of well-characterized, matrix-matched reference materials for calibration.[13]

• Lower Precision than solution MC-ICP-MS: While still highly precise, it generally does not reach the same level of precision as its solution-based counterpart.[4]

Secondary Ion Mass Spectrometry (SIMS)

SIMS is a surface-sensitive technique that provides high-spatial-resolution isotopic analysis. A primary ion beam is used to sputter the sample surface, and the resulting secondary ions are analyzed by a mass spectrometer.[5][14]

Key Strengths:

• Highest Spatial Resolution: Capable of imaging isotopic distributions at the sub-micrometer scale.[5]

• Excellent Surface Sensitivity: Ideal for analyzing zonation and surface contamination.

Limitations:

• Significant Matrix Effects: The ionization efficiency of copper is highly dependent on the surrounding matrix, making accurate quantification challenging without closely matched reference materials.[7][8][9]

• Lower Precision: Generally offers lower precision compared to MC-ICP-MS techniques.[7]

• Lower Sample Throughput: Typically a slower analytical technique.

Experimental Protocols: A General Overview

The following sections provide a generalized outline of the key experimental steps for each technique. Specific parameters will vary depending on the instrumentation and the nature of the geological samples.

MC-ICP-MS Experimental Protocol

• Sample Digestion: The geological sample is completely dissolved using a mixture of strong acids (e.g., HF, HNO₃, HCl).

• Chemical Purification: Copper is separated from the sample matrix using ion-exchange chromatography to eliminate interfering elements.[12]

• Isotopic Analysis: The purified copper solution is introduced into the MC-ICP-MS.

• Mass Bias Correction: Instrumental mass bias is corrected using a standard-sample bracketing technique, often with an internal standard such as Gallium (Ga) or Zinc (Zn).[6]

• Data Validation: The accuracy and precision of the measurements are validated by analyzing certified reference materials with known copper isotopic compositions.[15]

LA-MC-ICP-MS Experimental Protocol

• Sample Preparation: A flat, polished surface of the solid geological sample is prepared.

• Laser Ablation: A focused laser beam is used to ablate material from a selected area of the sample.

• Aerosol Transport: The ablated aerosol is transported to the ICP-MS by a carrier gas (e.g., Helium or Argon).

• Isotopic Analysis: The aerosol is ionized in the plasma and the copper isotopes are measured.

• Calibration: Matrix-matched reference materials are ablated under the same conditions to correct for instrumental mass fractionation and matrix effects.[13]

SIMS Experimental Protocol

• Sample Preparation: A highly polished and clean surface of the sample is required to minimize surface topography effects.[14]

• Primary Ion Bombardment: A focused primary ion beam (e.g., O₂⁺ or Cs⁺) sputters the sample surface, generating secondary ions.[14]

• Secondary Ion Extraction and Analysis: The secondary ions, including ⁶³Cu⁺, are extracted and analyzed by a mass spectrometer.

• Calibration: Instrumental mass fractionation and matrix effects are corrected by analyzing well-characterized, matrix-matched reference materials under identical analytical conditions.[3][7]

Visualizing the Workflow and Method Comparison

To further clarify the analytical process and the relationships between the different techniques, the following diagrams are provided.

Caption: General experimental workflow for Copper-63 analysis.

References

• 1. research.ed.ac.uk [research.ed.ac.uk]
• 2. Characterization of Four Copper Materials for Application as Reference Materials for High Precision Copper Isotope Analysis by Laser Ablation Inductively Coupled Plasma Multi-Collector Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Hydrogen and copper isotope analysis of turquoise by SIMS: Calibration and matrix effects [archimer.ifremer.fr]
• 4. Frontiers | Characterization of Four Copper Materials for Application as Reference Materials for High Precision Copper Isotope Analysis by Laser Ablation Inductively Coupled Plasma Multi-Collector Mass Spectrometry [frontiersin.org]
• 5. researchgate.net [researchgate.net]
• 6. Frontiers | Copper Isotope Ratio Measurements of Cu-Dominated Minerals Without Column Chromatography Using MC-ICP-MS [frontiersin.org]
• 7. researchgate.net [researchgate.net]
• 8. The matrix effect in TOF-SIMS analysis of two-element inorganic thin films - Journal of Analytical Atomic Spectrometry (RSC Publishing) [pubs.rsc.org]
• 9. What is the matrix effect? [eag.com]
• 10. minexcrc.com.au [minexcrc.com.au]
• 11. Copper Isotope Ratio Measurements of Cu-Dominated Minerals Without Column Chromatography Using MC-ICP-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pubs.rsc.org [pubs.rsc.org]
• 13. researchgate.net [researchgate.net]
• 14. m.youtube.com [m.youtube.com]
• 15. Copper Isotopic Analysis in Geological and Biological Reference Materials by MC‐ICP‐MS [ouci.dntb.gov.ua]

Safety & Regulatory Compliance

Proper Disposal of Copper-63: A Guide for Laboratory Professionals

Essential Safety and Disposal Procedures for a Stable Isotope

For researchers, scientists, and drug development professionals utilizing Copper-63 (⁶³Cu), it is imperative to understand that this material is a stable, non-radioactive isotope of copper.[1][2][3][4] Consequently, its disposal is governed by regulations concerning chemical hazards rather than radiological waste protocols. Copper and its compounds, while not radioactive, are classified as hazardous waste due to their potential toxicity to aquatic life and the environment. Adherence to proper chemical waste disposal procedures is crucial for laboratory safety and environmental compliance.

This guide provides a comprehensive, step-by-step approach to the safe handling and disposal of Copper-63 waste in a laboratory setting, aligning with standard hazardous waste management principles.

Immediate Safety and Handling

Prior to initiating any disposal procedure, the use of appropriate personal protective equipment (PPE) is mandatory. This includes chemical splash goggles, chemical-resistant gloves, and a laboratory coat. All handling of solid Copper-63 compounds or concentrated solutions should be conducted in a well-ventilated area or within a chemical fume hood to prevent the inhalation of dust or mists.

In the event of a spill, immediate action must be taken to prevent the material from entering drains or waterways. For solid spills, carefully sweep the material to avoid generating dust and place it in a sealed, labeled container designated for hazardous waste. Liquid spills should be absorbed using an inert material, such as vermiculite (B1170534) or sand, and the resulting solid waste collected for proper disposal.

Quantitative Data Summary

For easy reference, the following table summarizes key physical and safety data for Copper-63.

Property	Value
Isotopic Abundance	69.17% (Natural Copper)
Atomic Mass	62.92959747 u
Half-life	Stable[4]
Radioactivity	Non-radioactive[1][2][5]
Primary Hazard	Chemical Toxicity
NFPA 704 Diamond (for Copper)	Health: 1, Flammability: 0, Instability: 0

Disposal Protocol for Copper-63 Waste

The primary methods for the disposal of Copper-63 waste involve collection by a licensed hazardous waste disposal service or, for aqueous solutions, chemical precipitation to remove the copper prior to disposal. Direct disposal of Copper-63 waste into the sanitary sewer system is strictly prohibited.

Step 1: Waste Segregation and Collection

• Solid Waste: All solid Copper-63 waste, including contaminated consumables (e.g., gloves, weigh boats, pipette tips), should be collected in a designated, clearly labeled, and sealed hazardous waste container. The container must be compatible with the chemical form of the copper waste.

• Liquid Waste: Aqueous and organic solutions containing Copper-63 must be collected in separate, leak-proof, and clearly labeled hazardous waste containers. Do not mix incompatible waste streams. The pH of aqueous solutions should be noted on the label.

Step 2: Labeling and Storage

All waste containers must be accurately labeled with the following information:

• The words "Hazardous Waste"

• The full chemical name of the waste (e.g., "Copper-63 Oxide," "Aqueous solution of Copper-63 Sulfate")

• The approximate concentration and volume of the waste

• The date of accumulation

• The name and contact information of the generating laboratory or researcher

Store waste containers in a designated, secure, and well-ventilated secondary containment area, away from incompatible materials.

Step 3: Arrange for Professional Disposal

Contact your institution's Environmental Health and Safety (EH&S) department or a licensed hazardous waste disposal contractor to arrange for the pickup and disposal of the collected Copper-63 waste. Do not attempt to transport hazardous waste off-site without proper authorization and training.

Experimental Protocol: Chemical Precipitation of Aqueous Copper-63 Waste

For laboratories generating dilute aqueous solutions of Copper-63, chemical precipitation can be an effective method to reduce the volume of liquid hazardous waste. This procedure should only be performed by trained personnel in a controlled laboratory setting.

Materials:

• Aqueous Copper-63 waste solution

• Sodium hydroxide (B78521) (NaOH) solution (1 M)

• pH meter or pH indicator strips

• Beaker or suitable reaction vessel

• Stir plate and stir bar

• Filtration apparatus (e.g., Buchner funnel, filter paper)

• Drying oven

Procedure:

• Place the aqueous Copper-63 waste into a beaker and begin stirring.

• Slowly add the 1 M sodium hydroxide solution dropwise to the stirring waste solution.

• Monitor the pH of the solution. Continue adding sodium hydroxide until the pH reaches approximately 9-10. A precipitate of copper (II) hydroxide (Cu(OH)₂) will form.

• Allow the precipitate to settle.

• Separate the solid copper (II) hydroxide from the liquid by filtration.

• Test the filtrate (the remaining liquid) for the presence of copper ions to ensure complete precipitation. If necessary, repeat the precipitation step.

• The collected solid copper (II) hydroxide should be dried in an oven.

• Package and label the dried copper (II) hydroxide as solid hazardous waste for professional disposal.

• The remaining liquid, if confirmed to be free of hazardous concentrations of copper, may be neutralized and disposed of in accordance with local regulations. Consult your institution's EH&S for guidance on the disposal of the treated liquid.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of Copper-63 waste.

Caption: Workflow for the safe disposal of Copper-63 chemical waste.

References

• 1. americanelements.com [americanelements.com]
• 2. Copper 63 Metal Isotope | EVISA's Materials Database [speciation.net]
• 3. Isotopes of copper - Wikipedia [en.wikipedia.org]
• 4. buyisotope.com [buyisotope.com]
• 5. americanelements.com [americanelements.com]

Personal protective equipment for handling Copper-63

This guide provides crucial safety protocols and logistical information for the handling and disposal of Copper-63 (⁶³Cu), a stable isotope of copper. The primary hazards associated with ⁶³Cu in its elemental form are related to the chemical and physical properties of copper, particularly when handled as a powder or dust. While ⁶³Cu itself is not radioactive, it can be used in applications where it may become activated. Therefore, adherence to rigorous safety procedures is essential.

Personal Protective Equipment (PPE)

Consistent and correct use of PPE is the most critical line of defense against exposure to copper dust and fumes. The following PPE is mandatory when handling Copper-63, especially in powder form.

• Eye and Face Protection:

  • Safety glasses with side shields are the minimum requirement.[1]

  • Chemical safety goggles should be worn if there is a potential for dust generation or splashes that could cause eye discomfort.[1][2]

  • A face shield, used in combination with safety glasses or goggles, is recommended for operations with a high risk of dust or fume generation.[3]

• Hand Protection:

  • Wear suitable chemical-resistant gloves tested according to EN 374.[4]

  • Nitrile rubber (NBR) gloves are a suitable material for protection against copper dust.[4]

  • Always inspect gloves for degradation or punctures before use and remove them correctly to avoid skin contamination.

• Body Protection:

  • Wear protective clothing to prevent skin contact.[1] A lab coat is standard, but for tasks with significant dust generation, coveralls may be necessary.

  • Ensure clothing is clean and put on before work begins.[3]

  • Remove contaminated clothing immediately and wash it before reuse.[4][5]

• Respiratory Protection:

  • Operations should be conducted in a well-ventilated area, preferably within a chemical fume hood or using local exhaust ventilation to keep airborne concentrations below exposure limits.[2][6]

  • If engineering controls are insufficient or during emergency situations, an approved air-purifying respirator should be used.[2]

  • For exposures exceeding 1 mg/m³ (as copper dusts and mists), a NIOSH-approved air-purifying, particulate filter respirator (e.g., N95) is required.[3]

Occupational Exposure Limits

Personnel must ensure that airborne concentrations of copper dust and fumes remain below the established occupational exposure limits.

Regulatory Body	Exposure Limit (TWA - 8-hour Time-Weighted Average)
ACGIH	0.2 mg/m³ (fume); 1 mg/m³ (dusts and mists)
NIOSH	0.1 mg/m³ (fume); 1 mg/m³ (dusts and mists)
OSHA (PEL)	0.1 mg/m³ (fume); 1 mg/m³ (dusts and mists)
Source:[2]

Standard Operating Protocol for Handling Copper-63

This protocol outlines the step-by-step procedure for safely handling, storing, and disposing of Copper-63 in a laboratory setting.

3.1. Preparation and Handling

• Designate Area: Conduct all work with ⁶³Cu powder in a designated area, such as a chemical fume hood, to control dust.[6]

• Assemble PPE: Before handling the material, don all required PPE as specified in Section 1.

• Engineering Controls: Ensure local exhaust ventilation or a fume hood is operational.[2]

• Handling Operations:

  • Use with adequate ventilation and minimize dust generation and accumulation.[2]

  • Avoid all personal contact, including inhalation and contact with skin and eyes.[1]

  • Grounding: When transferring powders, ground and bond containers and receiving equipment to prevent static discharge, as metal dusts can be explosive.[1][4]

  • Use non-sparking tools.[4]

  • Practice good housekeeping to prevent dust accumulation on surfaces.[1]

• Hygiene: Do not eat, drink, or smoke in the handling area.[2] Wash hands thoroughly after handling the material and before breaks.[4][6]

3.2. Storage

• Container: Store ⁶³Cu in a tightly sealed, properly labeled container.[1][2]

• Location: Keep the container in a cool, dry, well-ventilated area.[2][6]

• Incompatibilities: Store away from incompatible substances such as strong acids, alkalis, oxidizers, acetylene, and halogens.[7] Reaction with acids can produce flammable hydrogen gas.[1]

3.3. Spill Management

• Evacuate: Alert personnel in the area and evacuate if necessary.[1]

• Control: Remove all sources of ignition.[1]

• Clean-up:

  • For minor spills, sweep up the material, avoiding dust generation, and place it into a suitable, sealed container for disposal.[2]

  • Do not use compressed air to clean surfaces.[6]

  • For major spills, control personal contact by wearing all necessary PPE.[1]

3.4. Disposal Plan

• Waste Characterization: Since ⁶³Cu is a stable isotope, it is not considered radioactive waste unless it has been activated. Therefore, it should be handled as chemical waste.

• Waste Collection: Collect all ⁶³Cu waste, including contaminated PPE and spill clean-up materials, in a clearly labeled, sealed container.

• Disposal Route: Dispose of the waste in accordance with local, state, and federal regulations for chemical waste. Contact your institution's Environmental Health and Safety (EHS) office for specific guidance. Copper is 100% recyclable and should not be sent to a landfill if a recycling option is available.[8][9]

• Activation Note: If the ⁶³Cu has been used in an environment where it could have become neutron-activated (e.g., near a particle accelerator or in a reactor), it must be surveyed for radioactivity before disposal. If activated, it must be managed as radioactive waste according to institutional and regulatory protocols.

Workflow and Safety Relationships

The following diagrams illustrate the procedural workflow for handling Copper-63 and the logical relationships of the safety requirements.

Caption: Procedural workflow for handling Copper-63.

Caption: Hierarchy of safety controls for Copper-63.

References

• 1. physics.purdue.edu [physics.purdue.edu]
• 2. buyisotope.com [buyisotope.com]
• 3. nj.gov [nj.gov]
• 4. carlroth.com [carlroth.com]
• 5. Copper Sulfate - ESPI Metals [espimetals.com]
• 6. Copper - ESPI Metals [espimetals.com]
• 7. scribd.com [scribd.com]
• 8. wastemission.com [wastemission.com]
• 9. Copper Recycling - International Copper Association [internationalcopper.org]